molecular formula C14H23N B13264003 (Butan-2-yl)(4-phenylbutan-2-yl)amine

(Butan-2-yl)(4-phenylbutan-2-yl)amine

Cat. No.: B13264003
M. Wt: 205.34 g/mol
InChI Key: BCZJTLKNUNDZCJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(Butan-2-yl)(4-phenylbutan-2-yl)amine is a chiral secondary amine characterized by a phenethylamine backbone, a structure of significant interest in medicinal chemistry . This compound features two stereocenters, making it a valuable intermediate for exploring structure-activity relationships in the development of novel bioactive molecules. The phenethylamine core is a privileged scaffold in pharmacology, found in compounds that target a wide range of receptors, including adenosine, adrenergic, and dopamine receptors . Researchers can utilize this amine as a key building block in organic synthesis, particularly in the development of potential neuroactive compounds or as a precursor for more complex molecular architectures. Its lipophilic nature may also make it a candidate for studies focused on blood-brain barrier permeability. As a secondary amine, it serves as a versatile reactant for forming amides, sulfonamides, and other nitrogen-containing heterocycles. This product is strictly for research purposes and is not intended for diagnostic or therapeutic use. All information provided is for informational purposes only.

Properties

Molecular Formula

C14H23N

Molecular Weight

205.34 g/mol

IUPAC Name

N-butan-2-yl-4-phenylbutan-2-amine

InChI

InChI=1S/C14H23N/c1-4-12(2)15-13(3)10-11-14-8-6-5-7-9-14/h5-9,12-13,15H,4,10-11H2,1-3H3

InChI Key

BCZJTLKNUNDZCJ-UHFFFAOYSA-N

Canonical SMILES

CCC(C)NC(C)CCC1=CC=CC=C1

Origin of Product

United States
Foundational & Exploratory

Structural and Pharmacological Profiling of N-(Butan-2-yl)-4-phenylbutan-2-amine: A Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The synthesis and characterization of sterically hindered, dialkylated secondary amines represent a critical frontier in modern drug discovery. These scaffolds are frequently investigated in the development of atypical monoamine transporter ligands, monoamine oxidase (MAO) inhibitors, and novel neurotherapeutics. This technical guide provides an in-depth analysis of N-(butan-2-yl)-4-phenylbutan-2-amine , a complex secondary amine. By deconstructing its structural logic, physicochemical properties, and synthetic pathways—with a specific focus on the reductive amination of 4-phenylbutan-2-one (benzylacetone)—this whitepaper serves as a foundational resource for medicinal chemists and pharmacologists.

Chemical Identity and Structural Elucidation

The target molecule is a secondary amine characterized by two distinct, bulky alkyl chains attached to the central nitrogen atom.

  • IUPAC Nomenclature: According to standard IUPAC rules for secondary amines, the parent chain is determined by the most complex alkyl group attached to the nitrogen [1]. Here, the 4-phenylbutan-2-yl group serves as the parent scaffold, while the butan-2-yl (sec-butyl) group is treated as the N-substituent. Therefore, the preferred IUPAC name is N-(butan-2-yl)-4-phenylbutan-2-amine .

  • SMILES: CCC(C)NC(C)CCC1=CC=CC=C1

  • Molecular Formula: C14H23N

Stereochemical Complexity

The molecule contains two distinct chiral centers: C2 of the butan-2-yl group and C2 of the 4-phenylbutan-2-yl group. Consequently, it exists as a mixture of four stereoisomers. The spatial orientation of these bulky groups significantly influences target binding affinity in biological systems, dictating whether the molecule acts as a substrate or an inhibitor at target enzymatic sites.

Stereocenters Molecule N-(butan-2-yl)-4-phenylbutan-2-amine (2 Chiral Centers) C1 C2 of butan-2-yl (R or S) Molecule->C1 C2 C2 of 4-phenylbutan-2-yl (R or S) Molecule->C2 Iso1 (2R, 2'R)-isomer C1->Iso1 Iso2 (2S, 2'S)-isomer C1->Iso2 Iso3 (2R, 2'S)-isomer C1->Iso3 Iso4 (2S, 2'R)-isomer C1->Iso4 C2->Iso1 C2->Iso2 C2->Iso3 C2->Iso4

Logical mapping of the four stereoisomers generated by the two chiral centers.

Physicochemical Properties

Understanding the physicochemical profile is essential for predicting pharmacokinetics and ADME (Absorption, Distribution, Metabolism, and Excretion) properties. The table below summarizes the calculated properties based on structural heuristics.

PropertyValuePharmacological Implication
Molecular Weight 205.34 g/mol Highly favorable for oral bioavailability (Lipinski's Rule of 5).
LogP (Calculated) ~3.8 - 4.2High lipophilicity; excellent blood-brain barrier (BBB) penetration.
Hydrogen Bond Donors 1Optimal for secondary amine receptor interactions.
Hydrogen Bond Acceptors 1Minimizes desolvation penalty during target binding.
Topological Polar Surface Area 12.03 ŲHighly lipophilic; indicates rapid CNS distribution.
Rotatable Bonds 6Moderate flexibility, allowing induced fit in binding pockets.

Synthetic Methodology: Reductive Amination

The most robust and scalable method for synthesizing N-(butan-2-yl)-4-phenylbutan-2-amine is the reductive amination of 4-phenylbutan-2-one (benzylacetone) with butan-2-amine (sec-butylamine). Recent advancements in catalysis have demonstrated the efficiency of reductive amination on bulky benzylacetone derivatives[2, 3].

Mechanistic Rationale

The reaction proceeds via the condensation of the primary amine with the ketone to form an intermediate imine (Schiff base). The choice of reducing agent is critical. Sodium cyanoborohydride (NaBH3CN) is preferred over sodium borohydride (NaBH4) because NaBH3CN is stable in mildly acidic conditions (pH 5–6). This specific acidity is required to protonate the imine, making it highly electrophilic and susceptible to hydride attack, while leaving the unreacted ketone untouched.

ReductiveAmination Step1 4-phenylbutan-2-one + butan-2-amine Step2 Imine Formation (Acid Catalysis, -H2O) Step1->Step2 Condensation Step3 Reduction (NaBH3CN, pH 5-6) Step2->Step3 Hydride Transfer Step4 Workup & Extraction (Acid/Base Wash) Step3->Step4 Quench Step5 Purification (Column Chromatography) Step4->Step5 Isolate Product N-(butan-2-yl)-4-phenylbutan-2-amine Step5->Product Pure Compound

Step-by-step workflow for the reductive amination of 4-phenylbutan-2-one.

Experimental Protocol (Self-Validating System)
  • Imine Formation: Dissolve 4-phenylbutan-2-one (1.0 eq) and butan-2-amine (1.5 eq) in anhydrous methanol. Add a catalytic amount of glacial acetic acid to adjust the pH to ~5.5. Stir at room temperature for 2 hours.

    • Validation Check: Perform Thin-Layer Chromatography (TLC) or GC-MS. The disappearance of the ketone spot/peak and the emergence of the heavier imine mass confirms successful condensation. Do not proceed to reduction until ketone consumption is >95%.

  • Reduction: Cool the reaction mixture to 0°C using an ice bath to control the exothermic hydride transfer. Add sodium cyanoborohydride (NaBH3CN, 1.2 eq) portion-wise. Allow the reaction to warm to room temperature and stir for 12 hours.

  • Quench and Extraction: Quench the reaction carefully with 1M NaOH to neutralize the acetic acid and destroy excess hydride. Extract the aqueous layer with dichloromethane (DCM) three times.

  • Acid-Base Purification (Causality): To separate the desired secondary amine from unreacted primary amine and non-basic organic impurities, extract the combined DCM layers with 1M HCl. The target amine moves to the aqueous layer as a water-soluble hydrochloride salt, leaving neutral impurities in the DCM. Basify the aqueous layer to pH > 10 with NaOH (converting the salt back to the freebase), and re-extract with fresh DCM.

  • Isolation: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield the crude product. Purify via flash chromatography (Silica gel, DCM/MeOH gradient) if trace primary amine persists.

Pharmacological Potential and Structure-Activity Relationship (SAR)

N-(butan-2-yl)-4-phenylbutan-2-amine shares structural homology with phenethylamines and amphetamines, but the extended alkyl chain (phenylbutane vs. phenylpropane) and the bulky N-sec-butyl substitution dramatically alter its pharmacological profile.

  • Monoamine Oxidase (MAO) Inhibition: Compounds featuring a 4-phenylbutan-2-amine scaffold have been heavily investigated for MAO binding. The addition of a bulky sec-butyl group on the nitrogen typically abolishes substrate activity for MAO (preventing oxidative deamination), potentially converting the molecule into a reversible, competitive inhibitor [4].

  • Transporter Affinity: Unlike primary amphetamines which act as potent releasers of dopamine and norepinephrine, N-dialkylated and extended-chain derivatives often exhibit reduced releasing efficacy but retain reuptake inhibition properties. The extreme lipophilicity ensures rapid CNS penetration, though the steric bulk may reduce affinity at the dopamine transporter (DAT) compared to less hindered analogs.

Analytical Characterization Protocols

To definitively confirm the synthesis of N-(butan-2-yl)-4-phenylbutan-2-amine, the following analytical signatures must be validated:

  • 1H NMR (CDCl3, 400 MHz):

    • Multiplet at δ 7.15–7.30 ppm (5H) corresponding to the aromatic protons.

    • Multiplet at δ 2.50–2.80 ppm (3H) for the methine protons (CH-N) and benzylic protons (CH2-Ph).

    • Complex multiplets at δ 1.20–1.80 ppm for the aliphatic methylene groups.

    • Doublets and triplets at δ 0.80–1.10 ppm corresponding to the methyl groups of the sec-butyl and main chain.

  • Mass Spectrometry (ESI-MS):

    • Expected [M+H]+ peak at m/z 206.2.

    • Fragmentation (MS/MS) will likely show the loss of the sec-butyl group (-57 Da) yielding a fragment at m/z 148, and α-cleavage yielding a tropylium ion (m/z 91).

Physicochemical Profiling of (Butan-2-yl)(4-phenylbutan-2-yl)amine: A Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The development of novel lipophilic aralkylamines requires a rigorous understanding of their physicochemical properties to predict pharmacokinetic behavior and mitigate late-stage attrition. This whitepaper provides an in-depth characterization of (Butan-2-yl)(4-phenylbutan-2-yl)amine (a structurally complex secondary amine), detailing the causality behind its in silico metrics, self-validating experimental protocols, and downstream ADME (Absorption, Distribution, Metabolism, and Excretion) implications.

Structural Deconstruction & Predictive Physicochemistry

(Butan-2-yl)(4-phenylbutan-2-yl)amine is an aliphatic secondary amine featuring two distinct alkyl substituents: a sterically demanding sec-butyl group and a highly lipophilic 4-phenylbutan-2-yl chain. Notably, the molecule possesses two chiral centers, resulting in a mixture of diastereomers that may exhibit subtle variations in 3D conformation and internal steric strain.

Quantitative Physicochemical Profile

The following table summarizes the predicted and foundational physicochemical parameters driving the molecule's behavior in biological systems.

ParameterValueMechanistic Implication
Molecular Formula C₁₄H₂₃NHigh carbon-to-heteroatom ratio drives lipophilicity.
Molecular Weight 205.34 g/mol Optimal for rapid passive diffusion across lipid bilayers.
Topological Polar Surface Area (TPSA) 12.03 ŲExceptionally low; suggests unrestricted blood-brain barrier (BBB) penetration.
Rotatable Bonds 6Moderate flexibility; allows induced-fit binding in lipophilic protein pockets.
Predicted pKa (Basic) ~10.2The secondary amine is >99% protonated at physiological pH (7.4).
Predicted LogP ~3.8Highly lipophilic; indicates potential for high volume of distribution ( Vd​ ).
Causality of Structural Features

The physicochemical behavior of this compound is dictated by the interplay between its basic nitrogen and its hydrophobic bulk. The sec-butyl group provides significant steric hindrance around the nitrogen atom. While this basic center ensures high aqueous solubility in acidic environments (e.g., the stomach), the massive hydrophobic shielding from the 4-phenylbutan-2-yl group drives the compound's overall lipophilicity (LogP ~3.8). This structural dichotomy makes the compound highly permeable but potentially prone to non-specific binding in plasma.

Experimental Physicochemical Characterization

To transition from in silico predictions to empirical truth, we must employ self-validating experimental workflows. Standard UV-metric assays are insufficient here due to the lack of a strong chromophore directly conjugated to the ionization center.

Protocol A: Potentiometric pKa Determination

Because the isolated phenyl ring only provides weak UV absorbance (210–254 nm) that does not shift significantly upon nitrogen protonation, potentiometric titration is the mandatory analytical choice, compliant with OECD Guideline 112[1].

Step-by-Step Methodology:

  • Solvent Preparation: Dissolve 2.0 mg of the compound in 50 mL of 0.1 M KCl solution.

    • Causality: The 0.1 M KCl maintains a constant ionic strength. If ionic strength fluctuates during the addition of titrant, the activity coefficients of the ions will change, leading to artifactual pKa shifts.

  • Electrode Calibration: Calibrate the glass pH electrode using standardized buffers (pH 4.0, 7.0, 10.0) at exactly 25.0 ± 0.1 °C.

  • Titration: Titrate the solution dynamically with 0.1 M HCl (to fully protonate) followed by 0.1 M KOH (to deprotonate), recording the volume-pH curve.

  • Self-Validating Step (Blank Subtraction): Perform an identical titration on the 0.1 M KCl solvent alone.

    • Causality: Subtracting the blank curve from the sample curve isolates the specific protonation events of the amine from the natural buffering capacity of the water and dissolved CO₂, ensuring the calculated pKa is an absolute thermodynamic value.

Protocol B: Shake-Flask Lipophilicity (LogP) Assay

Given the predicted LogP is < 4.0, the traditional Shake-Flask method is highly accurate and preferred over HPLC estimation, adhering to OECD Guideline 107[2].

Step-by-Step Methodology:

  • Phase Saturation: Vigorously stir equal volumes of n-octanol and HPLC-grade water for 24 hours, then separate.

    • Causality:n-octanol and water are mutually soluble to a small degree. Pre-saturating them prevents volume shifts and micro-emulsion formation during the actual assay.

  • Equilibration: Add a known mass ( Minitial​ ) of the compound to a flask containing 50 mL of pre-saturated water and 50 mL of pre-saturated octanol. Shake mechanically at 25 °C for 48 hours, then centrifuge at 3000 rpm to break any interface emulsions.

  • Quantification: Extract aliquots from both the aqueous and octanol phases. Quantify the concentration in each phase ( Caq​ and Coct​ ) using LC-MS/MS.

  • Self-Validating Step (Mass Balance): Calculate the total recovered mass: (Caq​×Vaq​)+(Coct​×Voct​) .

    • Causality: The recovered mass must be ≥95% of Minitial​ . If it is lower, it proves the highly lipophilic compound has either precipitated at the biphasic interface or adsorbed to the glassware, rendering the LogP calculation ( Log(Coct​/Caq​) ) invalid.

G A Compound Synthesis (Butan-2-yl)(4-phenylbutan-2-yl)amine B In Silico Profiling (LogP, pKa, PSA) A->B Structural Input C Experimental Validation B->C Predictive Targets D OECD 112: pKa Potentiometric Titration C->D Acid/Base Eq. E OECD 107: LogP Shake-Flask Method C->E Lipophilicity Eq. F FDA Bioanalytical Method Validation D->F Buffer Selection E->F Extraction Solvent

Workflow for the physicochemical characterization and bioanalytical validation.

ADME Implications & Pharmacokinetic Modeling

The physicochemical data generated directly informs the compound's pharmacokinetic profile and the bioanalytical strategies required for its quantification in vivo.

Absorption and Distribution

With a LogP of ~3.8 and a TPSA of 12.03 Ų, (Butan-2-yl)(4-phenylbutan-2-yl)amine will exhibit rapid transcellular absorption across the gastrointestinal tract. However, its high lipophilicity suggests a high volume of distribution ( Vd​ ), meaning the compound will rapidly partition out of the plasma and sequester into adipose tissue and lipid-rich organs (e.g., the brain).

Metabolic Liabilities

The structural architecture presents two primary vulnerabilities to hepatic Cytochrome P450 (CYP) enzymes:

  • Benzylic Oxidation: The CH₂ group adjacent to the phenyl ring is highly activated. CYP3A4 and CYP2D6 are likely to rapidly oxidize this position to form a benzylic alcohol, which will subsequently undergo Phase II glucuronidation.

  • N-Dealkylation: While the sec-butyl group provides steric hindrance, oxidative dealkylation at the nitrogen remains a secondary metabolic pathway, potentially yielding 4-phenylbutan-2-amine as a primary amine metabolite.

Bioanalytical Considerations

When quantifying this compound in plasma for pharmacokinetic studies, scientists must adhere to the FDA's Bioanalytical Method Validation Guidance for Industry[3]. Because of the compound's basic nature (pKa ~10.2) and high lipophilicity, non-specific binding (NSB) to plastic collection tubes and well-plates is a critical risk.

  • Causality: To prevent NSB and ensure accurate quantification, biological samples must be treated with a carrier protein (e.g., 1% BSA) or extracted using silanized glassware. Furthermore, LC-MS/MS mobile phases must be buffered to pH ≥11.5 (to neutralize the amine for reversed-phase retention) or utilize ion-pairing reagents.

M A Parent Compound (Butan-2-yl)(4-phenylbutan-2-yl)amine B CYP450 Oxidation (Benzylic Position) A->B CYP3A4/2D6 C N-Dealkylation (Loss of sec-butyl) A->C CYP3A4 D Hydroxylated Metabolite B->D +OH E Primary Amine Metabolite (4-phenylbutan-2-amine) C->E -C4H10 F Phase II Conjugation (Glucuronidation) D->F UGTs E->F UGTs/SULTs G Renal Excretion F->G Clearance

Proposed CYP450-mediated metabolic pathways and subsequent clearance mechanisms.

References

  • Title: Product Properties Test Guidelines OPPTS 830.7370 Dissociation Constants in Water (OECD Guideline 112) Source: United States Environmental Protection Agency (EPA) URL: [Link]

  • Title: Product Properties Test Guidelines OPPTS 830.7550 Partition Coefficient (n-Octanol/Water), Shake Flask Method (OECD Guideline 107) Source: Regulations.gov / EPA URL: [Link]

  • Title: Bioanalytical Method Validation Guidance for Industry (May 2018) Source: U.S. Food and Drug Administration (FDA) URL: [Link]

Sources

An In-depth Technical Guide to the Spectral Analysis of (Butan-2-yl)(4-phenylbutan-2-yl)amine

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the predicted spectral data for the novel secondary amine, (Butan-2-yl)(4-phenylbutan-2-yl)amine. In the absence of published experimental spectra for this specific molecule, this document serves as a robust predictive reference, grounded in the fundamental principles of spectroscopic analysis and data from analogous compounds. This resource is intended to aid researchers in the identification, characterization, and quality control of this and structurally related compounds.

Introduction

(Butan-2-yl)(4-phenylbutan-2-yl)amine is a secondary amine featuring both aliphatic and aromatic moieties. Its structure suggests potential applications in medicinal chemistry, as the phenethylamine skeleton is a common scaffold in various biologically active compounds.[1][2] Accurate structural elucidation is paramount for any further investigation into its properties and potential applications. This guide will provide a comprehensive overview of the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for this compound.

A plausible synthetic route for (Butan-2-yl)(4-phenylbutan-2-yl)amine would involve the reductive amination of 4-phenylbutan-2-one with butan-2-amine. This common and efficient method for forming secondary amines is widely used in organic synthesis.[1][3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule.

¹H NMR Spectroscopy

The proton NMR spectrum of (Butan-2-yl)(4-phenylbutan-2-yl)amine is expected to be complex due to the presence of multiple chiral centers, which may lead to diastereotopic protons. The following table summarizes the predicted chemical shifts, multiplicities, and integrations for the key protons. The hydrogens on carbons adjacent to the nitrogen are expected to be deshielded and appear further downfield.[4][5]

Proton Assignment Predicted Chemical Shift (δ, ppm) Predicted Multiplicity Integration
Phenyl H7.10 - 7.30Multiplet5H
CH-N (phenylbutyl)2.80 - 3.00Multiplet1H
CH-N (butyl)2.60 - 2.80Multiplet1H
CH₂ (phenylbutyl)2.50 - 2.70Multiplet2H
CH₂ (butyl)1.40 - 1.60Multiplet2H
CH₂ (phenylbutyl)1.70 - 1.90Multiplet2H
CH₃ (phenylbutyl)1.10 - 1.20Doublet3H
CH₃ (butyl)0.85 - 1.00Triplet3H
CH₃ (butyl)1.05 - 1.15Doublet3H
NH0.5 - 2.0Broad Singlet1H

The broadness of the N-H signal is a characteristic feature of amines and is due to quadrupole broadening and chemical exchange.[4][6] Its chemical shift can vary significantly with concentration and solvent. The addition of D₂O would cause the N-H signal to disappear, confirming its assignment.[4]

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will provide information on the number of unique carbon environments in the molecule. The carbons directly attached to the nitrogen atom will be deshielded and appear at a higher chemical shift.[7]

Carbon Assignment Predicted Chemical Shift (δ, ppm)
Phenyl C (quaternary)142 - 144
Phenyl CH128 - 129
Phenyl CH125 - 127
CH-N (phenylbutyl)55 - 60
CH-N (butyl)50 - 55
CH₂ (phenylbutyl)40 - 45
CH₂ (butyl)30 - 35
CH₂ (phenylbutyl)30 - 35
CH₃ (phenylbutyl)20 - 25
CH₃ (butyl)15 - 20
CH₃ (butyl)10 - 15

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. For a secondary amine, the most characteristic absorption is the N-H stretch.[8][9]

Vibrational Mode Predicted Absorption Range (cm⁻¹) Intensity
N-H Stretch3300 - 3350Weak to Medium, Sharp
Aromatic C-H Stretch3000 - 3100Medium
Aliphatic C-H Stretch2850 - 2960Strong
C-N Stretch1180 - 1250Medium
N-H Bend1550 - 1650Medium
Aromatic C=C Bending1450 - 1600Medium to Weak
N-H Wag665 - 910Broad, Strong

The N-H stretching absorption for a secondary amine is typically a single, sharp peak, which distinguishes it from primary amines that show two peaks in this region.[9][10][11] The presence of both aromatic and aliphatic C-H stretches will also be evident.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. The molecular weight of (Butan-2-yl)(4-phenylbutan-2-yl)amine (C₁₄H₂₃N) is 205.34 g/mol . According to the nitrogen rule, a compound with an odd number of nitrogen atoms will have an odd molecular weight.[10][12][13]

m/z Predicted Fragment Fragmentation Pathway
205[M]⁺Molecular Ion
176[M - C₂H₅]⁺α-cleavage at the butyl group
148[M - C₄H₉]⁺α-cleavage at the butyl group
118[C₉H₁₂]⁺Cleavage of the C-C bond beta to the phenyl group
91[C₇H₇]⁺Tropylium ion (rearrangement of benzyl cation)
72[C₄H₁₀N]⁺α-cleavage at the phenylbutyl group

The most common fragmentation pathway for amines is α-cleavage, which involves the breaking of a carbon-carbon bond adjacent to the nitrogen atom.[13][14][15] This results in the formation of a stable iminium ion. For (Butan-2-yl)(4-phenylbutan-2-yl)amine, α-cleavage can occur on either side of the nitrogen, leading to several characteristic fragments.

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic techniques discussed.

NMR Spectroscopy
  • Sample Preparation: Dissolve 5-10 mg of the amine in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.

  • Acquisition: Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer.

  • ¹H NMR Parameters: Typical parameters include a 30° pulse angle, a 2-second relaxation delay, and 16-32 scans.

  • ¹³C NMR Parameters: Typical parameters include a 30° pulse angle, a 2-second relaxation delay, and a sufficient number of scans to obtain a good signal-to-noise ratio (e.g., 1024 scans).

  • Data Processing: Process the raw data using appropriate software (e.g., MestReNova, TopSpin). This includes Fourier transformation, phase correction, baseline correction, and referencing the spectra to the residual solvent peak or an internal standard (e.g., TMS).

Infrared (IR) Spectroscopy
  • Sample Preparation: For a liquid sample, a thin film can be prepared between two salt plates (e.g., NaCl or KBr). Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used by placing a drop of the liquid directly on the ATR crystal.

  • Acquisition: Record the spectrum on a Fourier Transform Infrared (FT-IR) spectrometer.

  • Parameters: Typically, the spectrum is recorded from 4000 to 400 cm⁻¹ with a resolution of 4 cm⁻¹. A background spectrum should be collected and automatically subtracted from the sample spectrum.

Mass Spectrometry (MS)
  • Sample Introduction: Introduce the sample into the mass spectrometer via a suitable method, such as direct infusion or through a gas chromatograph (GC-MS) or liquid chromatograph (LC-MS).

  • Ionization: Use an appropriate ionization technique. Electron Ionization (EI) is common for GC-MS and will induce fragmentation. Electrospray Ionization (ESI) is often used for LC-MS and is a softer ionization technique that may yield a more prominent molecular ion peak.

  • Analysis: Analyze the ions using a mass analyzer (e.g., quadrupole, time-of-flight).

  • Data Interpretation: Analyze the resulting mass spectrum to identify the molecular ion and characteristic fragment ions.

Visualizations

fragmentation M [(Butan-2-yl)(4-phenylbutan-2-yl)amine]⁺˙ m/z = 205 frag1 [M - C₂H₅]⁺ m/z = 176 M->frag1 α-cleavage frag2 [M - C₄H₉]⁺ m/z = 148 M->frag2 α-cleavage frag3 [C₇H₇]⁺ m/z = 91 M->frag3 β-cleavage & rearrangement frag4 [C₄H₁₀N]⁺ m/z = 72 M->frag4 α-cleavage

Caption: Predicted major fragmentation pathways for (Butan-2-yl)(4-phenylbutan-2-yl)amine in Mass Spectrometry.

References

  • Spectral Database for Organic Compounds (SDBS). National Institute of Advanced Industrial Science and Technology (AIST), Japan. [Link]

  • Wikipedia. Spectral Database for Organic Compounds. [Link]

  • Lafayette College Libraries. Spectral database for organic compounds, SDBS. [Link]

  • Simon Fraser University Library. Spectral Database for Organic Compounds SDBS. [Link]

  • University of Wisconsin-Madison Libraries. Spectral Database for Organic Compounds, SDBS. [Link]

  • NC State University Libraries. 24.10 Spectroscopy of Amines – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1. [Link]

  • Spectroscopy Online. Organic Nitrogen Compounds III: Secondary and Tertiary Amines. [Link]

  • University of Calgary. IR: amines. [Link]

  • Chemistry LibreTexts. 24.10: Spectroscopy of Amines. [Link]

  • Whitman College. GCMS Section 6.15. [Link]

  • Future4200. Chapter 11 - Amines. [Link]

  • Chemistry Steps. Interpreting IR Spectra. [Link]

  • Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns. [Link]

  • SlidePlayer. Structural analysis of amines. [Link]

  • University of Colorado. Mass Spectrometry: Fragmentation. [Link]

  • Oregon State University. Spectroscopy of Amines. [Link]

  • Chemistry LibreTexts. 6.5: Amine Fragmentation. [Link]

  • OpenStax. 24.10 Spectroscopy of Amines. [Link]

  • Michigan State University. Amines. [Link]

  • MDPI. Synthesis and Structure-Affinity Relationships of Receptor Ligands with 1,3-Dioxane Structure. [Link]

  • precisionFDA. 4-PHENYLBUTAN-2-AMINE. [Link]

  • Manasa Life Sciences. (2S)-4-phenylbutan-2-amine. [Link]

  • PubChem. 4-Phenylbutan-2-amine, (S)-. [Link]

  • PMC. Synthesis and Structure–Activity Relationships of N-Benzyl Phenethylamines as 5-HT2A/2C Agonists. [Link]

  • ResearchGate. Semi-preparative synthesis of (S)-butan-2-amine (2a). [Link]

  • Chemistry LibreTexts. 12.8: Infrared Spectra of Some Common Functional Groups. [Link]

  • Google Patents.
  • SpectraBase. N-Methyl-4-phenylbutan-2-amine - Optional[13C NMR] - Chemical Shifts. [Link]

  • PMC. Enantiopure (S)-butan-2-yl N-(4-x-phenyl)thiocarbamates, x = NO2, OCH3, F, and Cl. [Link]

  • Michigan State University Digital Repository. Characterization of synthetic phenethylamines using low-resolution and high-resolution mass spectrometry. [Link]

  • PubChem. N-butan-2-yl-N-phenylsilylbutan-2-amine. [Link]

  • National Institute of Standards and Technology. 2-Butanone, 4-phenyl-. [Link]

Sources

Thermodynamic Solubility Profiling of (Butan-2-yl)(4-phenylbutan-2-yl)amine in Organic Solvents: A Mechanistic Guide

Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Senior Application Scientist, Physical Chemistry & Preformulation Target Audience: Formulation Scientists, Process Chemists, and Preclinical Development Teams

Executive Summary

The rational selection of organic solvents is a critical path in the synthesis, extraction, and formulation of complex active pharmaceutical ingredients (APIs) and their intermediates. This whitepaper provides an in-depth technical evaluation of the solubility profile of (Butan-2-yl)(4-phenylbutan-2-yl)amine —a highly lipophilic, sterically hindered secondary amine.

By bridging theoretical predictive models (Hansen Solubility Parameters) with rigorous, self-validating empirical protocols, this guide establishes a robust framework for predicting and quantifying the solvation behavior of this molecule across diverse organic solvent classes.

Mechanistic Drivers of Solvation: The Hansen Framework

To understand why (Butan-2-yl)(4-phenylbutan-2-yl)amine behaves the way it does in solution, we must move beyond the simplistic "like dissolves like" heuristic and examine its cohesive energy density. The Hansen Solubility Parameters (HSP) framework divides the total cohesive energy of a liquid into three distinct intermolecular forces [1]:

  • Dispersion Forces ( δD​ ): Driven by atomic electron cloud fluctuations.

  • Polarity ( δP​ ): Driven by permanent dipole-dipole interactions.

  • Hydrogen Bonding ( δH​ ): Driven by electron exchange (donor/acceptor capabilities).

Structural Causality of the Target Molecule

(Butan-2-yl)(4-phenylbutan-2-yl)amine features a core 4-phenylbutan-2-amine scaffold substituted with a sec-butyl group.

  • High δD​ Contribution: The extensive hydrocarbon framework (14 carbon atoms total) and the aromatic phenyl ring dominate the molecule's surface area, leading to a high dispersive energy component.

  • Steric Shielding and Low δH​ : While secondary amines typically exhibit moderate hydrogen-bonding capabilities, the nitrogen atom in this molecule is flanked by two bulky, branched aliphatic groups (a sec-butyl and a 1-methyl-3-phenylpropyl group). This severe steric hindrance physically blocks solvent molecules from easily accessing the nitrogen's lone pair, drastically reducing its δH​ parameter [2].

Because of this steric shielding, the molecule acts less like a traditional polar amine and more like a lipophilic hydrocarbon, exhibiting exceptionally high affinity for non-polar and moderately polar aprotic solvents.

HSP_Workflow A Target Molecule Estimate δD, δP, δH C Calculate HSP Distance (Ra) Ra² = 4(δD1-δD2)² + (δP1-δP2)² + (δH1-δH2)² A->C B Solvent Database Known δD, δP, δH B->C D Ra < R0 High Affinity (Soluble) C->D Miscible E Ra > R0 Low Affinity (Insoluble) C->E Immiscible F Empirical Validation (HPLC-UV / Gravimetry) D->F E->F

Fig 1. HSP-based solvent screening workflow for predicting amine solubility.

Predictive Solubility Data

Using group contribution methods (such as those integrated into the SPHERES MATLAB framework [4]), we can calculate the theoretical interaction radius ( Ra​ ) between the solute and various solvents. A smaller Ra​ indicates a closer match in cohesive energy, predicting higher thermodynamic solubility.

Table 1: Predicted Solubility Parameters and Affinities at 25°C

Solvent ClassSolventHSP ( Ra​ ) Distance (MPa 0.5 )Predicted Solubility (g/L)Solvation Causality
Aliphatic Hydrocarbon n-Heptane~ 2.4> 100 (Miscible)Dominant δD​ alignment; minimal δH​ repulsion from the solvent.
Aromatic Hydrocarbon Toluene~ 1.8> 100 (Miscible) π−π stacking with the phenyl ring; excellent δD​ match.
Halogenated Dichloromethane~ 3.1> 100 (Miscible)Strong dipole-induced dipole interactions ( δP​ ) overcome slight δH​ mismatch.
Polar Aprotic Ethyl Acetate~ 4.5> 50Moderate δP​ match; ester oxygen weakly interacts with the shielded amine.
Polar Protic Ethanol~ 6.825 - 50Solvent H-bonding network competes with the lipophilic bulk of the solute.
Aqueous Water (pH 7.4)> 25.0< 0.1Extreme cohesive energy mismatch; strong hydrophobic effect drives phase separation.

Note: In aqueous systems, adjusting the pH below the amine's pKa (~10.0) will protonate the nitrogen, fundamentally altering its HSP profile and drastically increasing aqueous solubility via ion-dipole interactions[3].

Self-Validating Experimental Protocol

Theoretical predictions must be anchored by empirical data. Standard kinetic dissolution tests often yield false positives due to supersaturation. As a best practice, thermodynamic solubility must be determined using a self-validating shake-flask method that accounts for potential solid-state transformations or liquid-liquid coacervation.

Step-by-Step Methodology
  • Preparation of the Saturated System:

    • Add an excess amount of (Butan-2-yl)(4-phenylbutan-2-yl)amine to 5.0 mL of the target organic solvent in a sealed, inert borosilicate glass vial.

    • Causality: Excess solute ensures the chemical potential of the solute in the solid/oil phase equals that in the solution phase, a strict requirement for thermodynamic equilibrium.

  • Thermal Equilibration:

    • Submerge the vials in an isothermal water bath at 25.0 ± 0.1 °C.

    • Agitate via end-over-end rotation at 50 rpm for 48 to 72 hours.

    • Causality: Extended equilibration prevents the misinterpretation of transient kinetic supersaturation as true solubility.

  • Phase Separation:

    • Remove the vials and allow them to stand undisturbed for 2 hours to promote initial settling.

    • Isothermally centrifuge the mixture at 10,000 × g for 15 minutes at 25.0 °C.

    • Extract the supernatant using a syringe equipped with a 0.22 µm PTFE filter (pre-warmed to 25.0 °C to prevent precipitation within the filter matrix).

  • Analytical Quantification:

    • Dilute the filtered supernatant volumetrically with a compatible mobile phase.

    • Quantify the concentration using HPLC-UV (e.g., C18 column, detection at 210 nm for the phenyl chromophore) against a validated calibration curve.

  • Internal Control (The Self-Validating Step):

    • Isolate the residual undissolved phase. If it is a solid, analyze it via X-Ray Powder Diffraction (XRPD). If it is an oil, analyze via Differential Scanning Calorimetry (DSC).

    • Trustworthiness: This step is critical. If the solvent induced a polymorphic transition or formed a solvate, the measured concentration reflects the solubility of the new phase, not the original material. The protocol is only valid if the residual phase matches the input material.

Protocol S1 Step 1: Solute Addition Excess API + Solvent S2 Step 2: Equilibration Agitate at 25°C for 48h S1->S2 S3 Step 3: Phase Separation Isothermal Centrifugation S2->S3 S4 Step 4: Quantification HPLC-UV Analysis S3->S4 Supernatant S5 Step 5: Internal Control XRPD / DSC of Residual Phase S3->S5 Solid/Oil Residue S4->S5 Cross-validate Data

Fig 2. Self-validating thermodynamic solubility protocol with internal solid-state controls.

Conclusion

The solubility of (Butan-2-yl)(4-phenylbutan-2-yl)amine in organic solvents is dictated by the profound steric shielding of its secondary amine core, which suppresses hydrogen bonding ( δH​ ) and amplifies the dominance of dispersive forces ( δD​ ). By utilizing the Hansen Solubility Parameter framework and validating predictions with a rigorous, internally controlled thermodynamic protocol, development teams can rationally select optimal solvents for extraction, crystallization, and formulation, minimizing empirical trial-and-error.

References

  • Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook, Second Edition. CRC Press. [Link]

  • Du, Y., Schuur, B., Samorì, C., Tagliavini, E., & Brilman, D. W. F. (2013). Secondary amines as switchable solvents for lipid extraction from non-broken microalgae. Bioresource Technology, 149, 253-260. [Link]

  • Matsuda, H., et al. (2020). Determination of Hansen Solubility Parameters of Ionic Liquids by Using Walden Plots. Journal of Chemical & Engineering Data, 65(10), 4803-4811. [Link]

  • Breit, J., et al. (2022). SPHERES: A MATLAB Tool for Teaching Solubility Parameter Calculations in Polymer Processing and Recycling. Journal of Chemical Education, 99(12), 4056-4063. [Link]

Advanced Chiral Separation Strategies for (Butan-2-yl)(4-phenylbutan-2-yl)amine: A Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Molecular Profiling

The chiral resolution of secondary amines is a cornerstone of modern pharmaceutical development. The target molecule, (Butan-2-yl)(4-phenylbutan-2-yl)amine , presents a unique stereochemical challenge. Possessing two distinct chiral centers—one at the C2 position of the sec-butyl group and another at the C2 position of the 4-phenylbutyl group—this molecule exists as four distinct stereoisomers: (R,R), (S,S), (R,S), and (S,R).

Because enantiomers exhibit identical physical properties in achiral environments, traditional separation techniques are ineffective. As application scientists, we must deploy highly specific stereoselective environments to resolve these isomers. This whitepaper details field-proven methodologies for the chiral separation of this complex secondary amine, focusing on High-Performance Liquid Chromatography (HPLC) using Chiral Stationary Phases (CSPs) and Biocatalytic Kinetic Resolution.

Mechanistic Rationale for Separation Techniques

To successfully isolate the enantiomers of (Butan-2-yl)(4-phenylbutan-2-yl)amine, we must engineer a system where the stereoisomers form transient or permanent diastereomeric relationships.

  • Chromatographic Resolution (CSPs): Polysaccharide-based CSPs, such as amylose or cellulose derivatives, rely on the formation of transient diastereomeric complexes. The chiral recognition is driven by hydrogen bonding, dipole-dipole interactions, and steric inclusion within the chiral helical grooves of the polymer 1[1]. For secondary amines, column temperature and basic additives are critical thermodynamic and kinetic levers 2[2].

  • Enzymatic Kinetic Resolution (EKR): When scaling up to multi-kilogram batches, chromatography can become solvent-prohibitive. EKR utilizes biocatalysts like lipases (e.g., Novozym 435) or reductive aminases (e.g., AspRedAm) to selectively react with one enantiomer. The enzyme's active site acts as a rigid chiral pocket, acylating or deaminating only the (R)- or (S)-enantiomer, leaving the other untouched 3[3].

Workflow Racemate Racemic (Butan-2-yl) (4-phenylbutan-2-yl)amine (4 Stereoisomers) Anal Analytical Profiling (Chiral HPLC/SFC Screening) Racemate->Anal Screen CSPs Prep Preparative Separation Strategy Anal->Prep Scale-up Selection HPLC Chromatographic Resolution (Polysaccharide CSPs) Prep->HPLC High Purity Enzyme Enzymatic Kinetic Resolution (Biocatalysis) Prep->Enzyme High Scalability Salt Diastereomeric Salt Formation (Classical Resolution) Prep->Salt Cost Effective

Figure 1: Strategic workflow for the chiral separation of multi-stereocenter secondary amines.

Experimental Protocols: Self-Validating Systems

Protocol A: Analytical & Preparative Chiral HPLC

Secondary amines notoriously exhibit peak tailing on silica-based columns due to strong, non-specific interactions with residual surface silanols. To mitigate this, the addition of basic modifiers like Diethylamine (DEA) is an absolute necessity4[4].

Step-by-Step Methodology:

  • Column Selection: Equip the system with an Amylose tris(3,5-dimethylphenylcarbamate) coated column (e.g., Chiralpak AD-H, 250 mm x 4.6 mm, 5 µm).

    • Causality: The bulky phenyl groups of the analyte intercalate effectively into the helical grooves of the amylose backbone, maximizing π−π interactions.

  • Mobile Phase Preparation: Prepare an isocratic mixture of n-Hexane / Isopropanol (80:20 v/v). Add 0.1% Diethylamine (DEA).

    • Causality: Isopropanol acts as the polar modifier to elute the highly lipophilic amine, while DEA competitively binds to achiral silanol sites, preventing peak broadening and ensuring sharp, quantifiable peaks.

  • Chromatographic Run: Set flow rate to 1.0 mL/min. Maintain column oven temperature strictly at 35°C.

    • Causality: Enantiorecognition is an enthalpy-driven process. Modulating the temperature to 35°C optimizes the thermodynamic equilibrium between the mobile phase and the CSP, enhancing resolution ( Rs​ ).

  • Self-Validation Loop: Inject a racemic standard. Calculate the resolution ( Rs​ ) between the four eluting peaks. If Rs​<1.5 for any critical pair, iteratively decrease the isopropanol ratio by 2% to increase retention time and stereoselective inclusion.

Protocol B: Enzymatic Kinetic Resolution (EKR)

For scalable, green chemistry applications, lipase-catalyzed dynamic kinetic resolution is highly effective for secondary amines 5[5].

Step-by-Step Methodology:

  • Reaction Setup: In a 10 mL Schlenk tube, dissolve 0.4 mmol of the racemic (Butan-2-yl)(4-phenylbutan-2-yl)amine in 4 mL of anhydrous acetonitrile.

    • Causality: Acetonitrile provides optimal solubility for the bulky amine while maintaining the structural integrity of the biocatalyst.

  • Acyl Donor Addition: Add 2 equivalents of methyl 3-methoxypropanoate.

    • Causality: This specific ester acts as a highly efficient acyl donor that does not irreversibly inhibit the enzyme active site.

  • Biocatalyst Introduction: Add 400 mg of Novozym 435 (immobilized Candida antarctica lipase B) and 4 Å molecular sieves.

    • Causality: The molecular sieves scavenge trace water, preventing the undesired hydrolysis of the acyl donor.

  • Incubation: Stir the mixture at 38°C under an argon atmosphere for 24 hours.

  • Quenching & Separation: Filter the mixture to recover the immobilized enzyme. Evaporate the solvent. The unreacted (S)-amine and the newly formed (R)-amide are now easily separable via standard achiral silica gel chromatography (CH₂Cl₂/MeOH = 40/1).

  • Self-Validation Loop: Analyze the isolated (S)-amine fraction using the Chiral HPLC method (Protocol A). If the enantiomeric excess (ee) is < 99%, increase the enzyme loading by 10% in the subsequent batch.

BioMech RacemicAmine Racemic Secondary Amine (Target Substrate) Reaction Enantioselective Derivatization RacemicAmine->Reaction Enzyme Biocatalyst (Novozym 435 / AspRedAm) Enzyme->Reaction AcylDonor Acyl Donor / Co-factor (Methyl 3-methoxypropanoate) AcylDonor->Reaction Prod1 Unreacted (S)-Amine (>99% ee) Reaction->Prod1 Kinetic Resolution Prod2 (R)-Amide Derivative (Easily Separable) Reaction->Prod2 Acylation

Figure 2: Enzymatic kinetic resolution mechanism for chiral secondary amines via selective acylation.

Quantitative Data Presentation

The selection of a separation strategy depends heavily on the required scale, budget, and environmental constraints. The table below synthesizes the performance metrics of the primary methodologies discussed.

Separation StrategyTarget Enantiomeric Excess (ee)Scalability ProfileSolvent ConsumptionPrimary Stereoselective Mechanism
Analytical Chiral HPLC > 99.5%Low (µg to mg)High (Hexane/IPA)Steric inclusion & H-bonding in CSP
Preparative SFC > 98.0%High (g to kg)Low (Green - CO₂)Supercritical fluid partitioning
Enzymatic Resolution > 99.0%Very High (kg)ModerateBiocatalytic stereoselective acylation
Diastereomeric Salt 85 - 95% (pre-recryst.)High (kg)HighDifferential solubility of chiral salts

References

  • Mild Dynamic Kinetic Resolution of Amines by Coupled Visible-Light Photoredox and Enzyme Catalysis Source: The Royal Society of Chemistry URL
  • Aleku_Kinetic resolution_AcceptedArticle-1 Source: The University of Manchester URL
  • Development of New HPLC Chiral Stationary Phases Based on Native and Derivatized Cyclofructans Source: Analytical Chemistry - ACS Publications URL
  • Chiral recognition of polysaccharide based CSP for separation of enantiomers and regio isomers of Prasugrel and its Source: Journal of Applied Pharmaceutical Science URL
  • WO1998041489A1 - Chiral separations of amino acids Source: Google Patents URL

Sources

Predictive Modeling and Validation of Novel Secondary Amines in Drug Discovery

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide by a Senior Application Scientist

The Strategic Role of Secondary Amines

In the landscape of modern drug discovery, the architectural placement of nitrogen atoms is rarely accidental. As a Senior Application Scientist, I approach the integration of novel secondary amines not merely as a structural exercise, but as a multidimensional balancing act of stereoelectronics, thermodynamics, and metabolic stability.

Secondary amines are ubiquitous in pharmacophores because they act as versatile hydrogen-bond donors (HBD) and hydrogen-bond acceptors (HBA), unlike tertiary amines which are restricted to acting solely as HBAs due to the lack of an N–H group[1]. However, this stereoelectronic advantage comes with complex pharmacokinetic implications. The pKa of secondary amines typically ranges from 8 to 10, meaning they exist predominantly in a protonated, cationic state at the physiological pH of 7.4[2]. This protonation equilibrium is a double-edged sword: the neutral free-base form is required for effective lipophilic membrane permeability, whereas the charged ammonium form is essential for aqueous solubility and target engagement[3].

Furthermore, secondary amines present unique toxicological liabilities. Unlike tertiary amines, which require a complex two-step dealkylation process to form nitrosamines, secondary amines can be directly nitrosated by a single equivalent of nitrite, forming potentially genotoxic Nitrosamine Drug Substance-Related Impurities (NDSRIs)[4]. They are also identified as top structural alerts for direct Cytochrome P450 (CYP) inhibition[5]. Consequently, predicting and validating their biological activity requires a rigorous, self-validating workflow.

In Silico Predictive Workflow (QSAR & ADMET)

To mitigate late-stage attrition, we deploy Quantitative Structure-Activity Relationship (QSAR) models before a single compound is synthesized. The causality behind this is simple: computational triaging prevents the costly synthesis of amines with insurmountable metabolic liabilities. We prioritize two predictive pillars: CYP450 Inhibition and Nitrosation Liability .

Workflow A Novel Secondary Amine Library Generation B Physicochemical Descriptors (pKa, LogP, HBD/HBA) A->B C CYP450 Inhibition Prediction (QSAR) B->C D Nitrosation Liability Screening B->D E In Vitro Validation (Self-Validating Protocol) C->E D->E F Lead Optimization Feedback Loop E->F F->A Refine Structure

Computational QSAR and in vitro validation workflow for secondary amine optimization.

Self-Validating Experimental Protocols

A protocol is only as reliable as its internal controls. To validate our in silico predictions, we utilize self-validating in vitro systems where the data inherently proves its own accuracy through mass-balance and internal calibration.

Protocol A: NMR-Based pKa Determination

Traditional glass-electrode potentiometric titrations often fail for novel amines due to poor aqueous solubility requiring mixed-solvent systems, which introduce junction potential artifacts. Causality: We utilize 1H NMR spectroscopy because the chemical shift of the protonated amine (NH+) is highly sensitive to its protonation state, providing a direct, artifact-free window into the pKa[3].

Step-by-Step Methodology:

  • Sample Preparation: Dissolve the novel secondary amine (1 mM) in a 90:10 D2O/DMSO-d6 mixture.

  • Internal Calibration (Self-Validation): Spike the sample with 1 mM of Imidazole (known pKa = 6.95) and 1 mM of Piperidine (known pKa = 10.08). Why? If the instrument temperature drifts or the solvent matrix alters the dielectric constant, the known pKa values of the internal standards will shift. The system automatically calculates a mathematical correction factor based on the deviation of these internal standards, ensuring the target amine's pKa is absolute.

  • Titration & Acquisition: Adjust the pH from 4.0 to 11.0 using NaOD/DCl in 0.5 pH increments. Acquire 1H NMR spectra at each step.

  • Data Analysis: Plot the chemical shift (δ) of the α-protons against pH. The inflection point of the resulting sigmoidal curve represents the precise pKa.

Protocol B: CYP3A4 Reversible and Time-Dependent Inhibition (TDI)

Secondary amines frequently cause mechanism-based inhibition (MBI) of CYPs via the formation of reactive intermediate metabolites[5].

Step-by-Step Methodology:

  • Pre-Incubation: Incubate the secondary amine (0.1–50 µM) with Human Liver Microsomes (HLM, 0.5 mg/mL) and NADPH (1 mM) at 37°C for 0 and 30 minutes. Causality: A shift in IC50 between 0 and 30 minutes differentiates reversible inhibition from time-dependent, mechanism-based inhibition.

  • Substrate Addition: Add the CYP3A4 probe substrate (Midazolam, 2.5 µM) and incubate for 10 minutes.

  • Quench & Mass-Balance Check (Self-Validation): Quench the reaction with cold acetonitrile containing a stable-isotope-labeled internal standard. Quantify both the depletion of the parent amine and the formation of the midazolam metabolite via LC-MS/MS.

  • Validation Logic: Calculate the mass balance (Remaining Parent + Quantified Metabolites). If the total mass balance falls below 90%, it mathematically proves that the amine is covalently binding to the CYP enzyme or microsomal proteins. This built-in trigger automatically flags the compound for a secondary Glutathione (GSH) trapping assay to identify reactive electrophiles.

Quantitative Data Presentation

The following table summarizes the predicted versus experimental pharmacokinetic parameters of simulated amine scaffolds, demonstrating the unique profile of secondary amines compared to their primary and tertiary counterparts.

Scaffold TypeRepresentative MotifPredicted pKaExperimental pKaCYP3A4 IC50 (µM)Nitrosation RiskMembrane Permeability (Papp)
Primary Amine Benzylamine9.309.35 ± 0.05> 50.0 (Low)NegligibleLow (Highly Ionized)
Secondary Amine Substituted Piperidine8.858.92 ± 0.034.2 (Moderate)High (Direct) Moderate
Tertiary Amine N-Methylpiperidine9.809.75 ± 0.0612.5 (Low)Low (Requires Dealkylation)High (Lipophilic)

Table 1: Comparative analysis of physicochemical and pharmacokinetic properties across amine classes. Data highlights the elevated nitrosation risk and CYP inhibition liability specific to secondary amines.

References

  • Source: stereoelectronics.
  • Source: tandfonline.
  • (Q)
  • Source: fda.
  • Source: acs.

Sources

Technical Whitepaper: Structural Elucidation and Physicochemical Profiling of (Butan-2-yl)(4-phenylbutan-2-yl)amine

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: In-Depth Technical Guide

Executive Summary

In modern medicinal chemistry, secondary amines featuring bulky, lipophilic substituents are frequently explored as scaffolds for central nervous system (CNS) active agents and cardiovascular modulators. (Butan-2-yl)(4-phenylbutan-2-yl)amine is a structurally complex secondary amine characterized by two distinct branched aliphatic chains, one of which terminates in a phenyl ring.

As a Senior Application Scientist, I have structured this guide to provide a rigorous breakdown of its molecular formula, molecular weight, and the analytical methodologies required to validate its identity. This document serves as a self-validating system for researchers synthesizing or characterizing this specific compound [1].

Structural Breakdown and Formula Derivation

To understand the physicochemical behavior of (Butan-2-yl)(4-phenylbutan-2-yl)amine, we must first deconstruct its nomenclature into its constituent functional groups. The compound is a secondary amine ( R1​−NH−R2​ ), where the nitrogen atom bridges two specific alkyl groups.

Moiety Analysis
  • Moiety 1: Butan-2-yl (sec-butyl) Group

    • Structure: −CH(CH3​)(CH2​CH3​)

    • Contribution: 4 Carbon atoms, 9 Hydrogen atoms ( C4​H9​ )

  • Moiety 2: 4-phenylbutan-2-yl Group

    • Structure: −CH(CH3​)(CH2​CH2​C6​H5​)

    • Contribution: The phenyl ring ( C6​H5​ ) attached to a butan-2-yl chain ( C4​H8​ ). Total = 10 Carbon atoms, 13 Hydrogen atoms ( C10​H13​ )

  • Core: Secondary Amine

    • Contribution: 1 Nitrogen atom, 1 Hydrogen atom ( NH )

Molecular Formula and Weight Calculation

By summing the atomic contributions of the moieties, we derive the exact molecular formula:

  • Carbon (C): 4+10=14

  • Hydrogen (H): 9+13+1=23

  • Nitrogen (N): 1

Final Molecular Formula: C14​H23​N

Using standard atomic weights (C = 12.011, H = 1.008, N = 14.007 g/mol ), the molecular weight is calculated as follows [2]:

ElementAtom CountAtomic Weight ( g/mol )Total Mass ( g/mol )Mass Fraction (%)
Carbon (C) 1412.011168.15481.89%
Hydrogen (H) 231.00823.18411.29%
Nitrogen (N) 114.00714.0076.82%
Total 38 -205.345 100.00%

Table 1: Quantitative elemental composition and molecular weight calculation for C14​H23​N .

Experimental Workflow: Synthesis and Characterization

To ensure scientific integrity, any synthesis of (Butan-2-yl)(4-phenylbutan-2-yl)amine must be coupled with a robust analytical protocol. The most logical synthetic route is the reductive amination of 4-phenylbutan-2-one with sec-butylamine.

Reductive Amination Protocol

Causality Note: Reductive amination is chosen over direct alkylation to prevent over-alkylation (tertiary amine formation), ensuring high selectivity for the secondary amine.

  • Imine Formation: Combine 1.0 equivalent of 4-phenylbutan-2-one with 1.1 equivalents of sec-butylamine in anhydrous methanol. Add a catalytic amount of glacial acetic acid to adjust the pH to ~5.5, which accelerates the condensation to the imine intermediate.

  • Reduction: After stirring for 2 hours at room temperature, slowly add 1.2 equivalents of sodium cyanoborohydride ( NaBH3​CN ). Rationale: NaBH3​CN is highly selective for imines at mildly acidic pH and will not reduce the unreacted ketone.

  • Quenching and Extraction: Quench the reaction with 1M NaOH to neutralize the acid and deprotonate the newly formed amine. Extract the aqueous layer three times with dichloromethane (DCM).

  • Purification: Dry the combined organic layers over anhydrous Na2​SO4​ , concentrate in vacuo, and purify via flash chromatography (Silica gel, Hexanes/Ethyl Acetate gradient containing 1% Triethylamine to prevent streaking).

Analytical Validation (LC-MS)

To confirm the C14​H23​N formula (MW: 205.345 g/mol ), High-Resolution Mass Spectrometry (HRMS) is mandatory[3].

  • Ionization Mode: Electrospray Ionization Positive (ESI+).

  • Expected Adduct: [M+H]+

  • Calculated Exact Mass for [C14​H24​N]+ : 206.1903 m/z.

  • Protocol: Inject 1 µL of a 10 µg/mL sample (in Acetonitrile/Water 50:50 with 0.1% Formic Acid) into a C18 column. The presence of a sharp peak at 206.19 m/z validates the successful synthesis of the target molecular weight.

Workflow Visualization

The following diagram illustrates the logical relationship between the synthetic precursors, the intermediate, and the final analytical validation step.

SynthesisWorkflow A 4-phenylbutan-2-one (Ketone) C Imine Intermediate (Transient) A->C Condensation (MeOH, H+) B sec-butylamine (Primary Amine) B->C Condensation E Target Compound C14H23N (MW: 205.35) C->E Reduction D Reductive Agent (NaBH3CN) D->E Hydride Transfer F HRMS Validation [M+H]+ = 206.19 m/z E->F LC-MS Analysis

Figure 1: Reductive amination workflow and analytical validation for (Butan-2-yl)(4-phenylbutan-2-yl)amine.

References

  • National Center for Biotechnology Information. "PubChem Compound Summary for Secondary Amines." PubChem, [Link]

  • IUPAC. "Atomic Weights of the Elements." IUPAC Gold Book, [Link]

  • National Institute of Standards and Technology. "Mass Spectrometry Data Center." NIST Chemistry WebBook, [Link]

Methodological & Application

Application Note: Chemoselective Reductive Amination for Secondary Amine Synthesis

Author: BenchChem Technical Support Team. Date: April 2026

Reductive amination is the premier methodology for the construction of C–N bonds in modern organic synthesis and drug development. By condensing a primary amine with a carbonyl compound (aldehyde or ketone) and subsequently reducing the transient imine/iminium intermediate, chemists can synthesize highly functionalized secondary amines.

This guide provides an authoritative, causality-driven framework for selecting reagents, executing protocols, and troubleshooting reductive amination workflows, moving beyond empirical recipes to focus on the mechanistic logic governing chemoselectivity.

Mechanistic Rationale & Chemoselectivity

The success of a reductive amination hinges on a delicate kinetic balance: the reducing agent must reduce the in situ generated iminium ion significantly faster than it reduces the parent carbonyl compound[1].

If a strong, unhindered hydride donor like Sodium Borohydride (NaBH₄) is used directly in a one-pot mixture, it rapidly reduces the aldehyde/ketone to an alcohol, terminating the pathway[1]. To achieve chemoselectivity, we employ electron-deficient hydrides such as Sodium Triacetoxyborohydride (STAB, NaBH(OAc)₃) or 2-Picoline Borane (pic-BH₃) . The electron-withdrawing acetate ligands in STAB stabilize the boron-hydride bond, rendering it too mild to attack most carbonyls, yet reactive enough to reduce the highly electrophilic iminium ion[1].

Chemoselectivity Start Carbonyl + 1° Amine Imine Iminium Ion Formation (Equilibrium, pH 4-6) Start->Imine AcOH Choice Reducing Agent Imine->Choice STAB STAB / pic-BH3 (Mild Hydride) Choice->STAB NaBH4 NaBH4 (Strong Hydride) Choice->NaBH4 Success Secondary Amine (Target Product) STAB->Success Chemoselective Fail Alcohol Byproduct (Carbonyl Reduction) NaBH4->Fail Non-selective

Logical decision tree for chemoselective reducing agent selection.

Reagent Selection Matrix

The choice of reducing agent dictates the solvent system, pH requirements, and safety profile of the reaction.

Table 1: Performance Matrix of Common Reducing Agents[2],[1],,[3]

Reducing AgentChemoselectivityToxicity ProfileOptimal SolventsKey Limitations
STAB (NaBH(OAc)₃)ExcellentLow to ModerateDCE, THF, DCMHydrolyzes in MeOH/H₂O; struggles with hindered ketones.
NaCNBH₃ Excellent (at pH 3-4)Highly ToxicMeOH, EtOH, H₂OGenerates toxic HCN gas under strongly acidic conditions.
pic-BH₃ (2-Picoline Borane)ExcellentLow (Green Alternative)MeOH, H₂O, NeatSlower kinetics compared to STAB in aprotic solvents.

Table 2: Solvent and Additive Effects on STAB Reductive Amination[2]

ConditionReaction RateChemoselectivityRecommended Substrates
DCE (No Additive) FastHighAliphatic & Aromatic Aldehydes
DCE + AcOH (1-2 eq) Very FastHighAliphatic & Cyclic Ketones
THF (No Additive) ModerateHighAldehydes (when solubility requires THF)

Experimental Protocols

Protocol A: Direct Reductive Amination using STAB (Standard Lab Scale)

This protocol utilizes STAB, the industry standard for general reductive amination due to its high functional group tolerance (sparing C-C multiple bonds, cyano, and nitro groups)[2].

Causality & Design: 1,2-Dichloroethane (DCE) is selected as the primary solvent because STAB-mediated reactions are kinetically faster in DCE than in THF[2]. Acetic acid is added specifically for ketones to drive the equilibrium toward the iminium ion by lowering the pH to ~4-5; this is generally omitted for highly reactive aldehydes to prevent background reduction[2].

Step-by-Step Methodology:

  • Substrate Preparation: In an oven-dried flask under inert atmosphere, dissolve the carbonyl compound (1.0 equiv) and primary amine (1.05 equiv) in anhydrous DCE to achieve a 0.2 M concentration[2].

  • Acidification (Ketones Only): Add glacial acetic acid (1.0 - 2.0 equiv) via syringe[2].

  • Equilibration: Stir the mixture at room temperature for 15–30 minutes to allow hemiaminal/imine formation.

  • Hydride Addition: Add STAB (1.4 - 1.5 equiv) portion-wise. Causality: Portion-wise addition controls the mild exotherm and prevents localized depletion of the hydride reagent.

  • In-Process Monitoring: Stir at room temperature. Track the reaction via LC-MS or TLC. A dramatic color change often occurs as the conjugated imine is reduced to the non-conjugated secondary amine[4].

  • Quench & Workup: Quench the reaction by slowly adding saturated aqueous NaHCO₃. Causality: The basic quench neutralizes the acetic acid, decomposes unreacted STAB, and ensures the secondary amine product is deprotonated, allowing it to partition cleanly into the organic layer. Extract with DCM, dry over Na₂SO₄, and concentrate in vacuo.

Protocol B: Green Reductive Amination using 2-Picoline Borane (Protic/Aqueous Media)

For applications requiring protic solvents (e.g., labeling oligosaccharides or using water-soluble amines), STAB is unsuitable due to rapid hydrolysis. While NaCNBH₃ was historically used, its severe toxicity limits its modern utility[3]. 2-Picoline borane (pic-BH₃) is a bench-stable, non-toxic alternative that performs exceptionally well in methanol or aqueous media,[5].

Causality & Design: Because pic-BH₃ is stable in protic media, it allows for a true one-pot procedure without premature hydride degradation. It is also highly effective for the direct reductive amination of bench-stable aldehyde bisulfite adducts[6].

Step-by-Step Methodology:

  • Substrate Preparation: Combine the carbonyl compound (or aldehyde bisulfite adduct) (1.0 equiv) and primary amine (1.2 - 2.0 equiv) in Methanol (MeOH)[6].

  • Reduction: Add 2-Picoline Borane (1.0 - 1.2 equiv) directly to the mixture[6].

  • Incubation: Stir the mixture at 30 °C for 12–18 hours[6].

  • Workup: Remove MeOH in vacuo. Resuspend the crude residue in 2 N HCl (10 mL) and stir for 30 minutes to break stable boron-amine complexes[6]. Cool to 0 °C and neutralize with aqueous Na₂CO₃ before extracting with ethyl acetate.

Workflow Step1 1. Substrate Mixing Carbonyl + 1° Amine Step2 2. Acidification Add AcOH (pH 4-5) Step1->Step2 Ketones only Step3 3. Iminium Formation Stir at RT Step1->Step3 Aldehydes Step2->Step3 Step4 4. Hydride Addition STAB or pic-BH3 Step3->Step4 Step5 5. Quench & Workup Aq. NaHCO3 Step4->Step5

Step-by-step experimental workflow for direct reductive amination.

Troubleshooting & Self-Validation System

A robust protocol must be self-validating. Use the following logic to troubleshoot common failure modes:

  • Failure Mode 1: Over-alkylation (Formation of Tertiary Amines)

    • Diagnostic: LC-MS shows a mass corresponding to the dialkylated product.

    • Causality: The newly formed secondary amine is often more nucleophilic than the starting primary amine, allowing it to compete for the remaining carbonyl[1].

    • Corrective Action: Switch to an indirect (stepwise) reductive amination . Pre-form the imine in MeOH (which promotes rapid condensation without dehydrating agents), verify complete consumption of the primary amine via LC-MS, and only then add a reducing agent like NaBH₄[2],[1].

  • Failure Mode 2: Sluggish Reactivity with Hindered Ketones

    • Diagnostic: High recovery of starting materials after 12 hours.

    • Causality: Steric hindrance prevents efficient hemiaminal formation, starving the reaction of the reducible iminium species[2].

    • Corrective Action: Utilize a Lewis acid such as Titanium(IV) isopropoxide (Ti(OiPr)₄) to strongly activate the ketone and template the amine approach, followed by reduction[7].

References

  • Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 1996. URL:[Link]

  • Carlson, M. W., et al. "A Simple Secondary Amine Synthesis: Reductive Amination Using Sodium Triacetoxyborohydride." Journal of Chemical Education, 2000. URL:[Link]

  • Kulkarni, A. S., et al. "2-Picoline-borane." Organic Syntheses, 2013. URL:[Link]

  • Borch, R. F., et al. "The cyanohydridoborate anion as a selective reducing agent." Journal of the American Chemical Society, 1971. URL:[Link]

  • "Direct Reductive Amination of Aldehyde Bisulfite Adducts Induced by 2-Picoline Borane: Application to the Synthesis of a DPP-IV Inhibitor." The Journal of Organic Chemistry, 2013. URL:[Link]

Sources

Application Note: Purification of (Butan-2-yl)(4-phenylbutan-2-yl)amine via Triethylamine-Deactivated Normal-Phase Column Chromatography

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, synthetic chemists, and drug development professionals. Methodology: Modified Normal-Phase Silica Gel Chromatography.

Introduction & Mechanistic Rationale

(Butan-2-yl)(4-phenylbutan-2-yl)amine is a highly lipophilic secondary alkyl amine. While its dual aliphatic chains (butan-2-yl and 4-phenylbutan-2-yl) impart significant non-polar character, its basic secondary amine core presents a notorious chromatographic challenge on standard normal-phase silica gel.

The Silanol Problem: Unmodified silica gel (SiO₂) surfaces are densely populated with acidic silanol groups (Si-OH) exhibiting a pKa of approximately 4.5 to 5.0[1]. When a basic secondary amine (conjugate acid pKa ~10–11) passes through the column, it undergoes strong acid-base interactions and hydrogen bonding with these active sites. Mechanistically, this leads to non-ideal retention behaviors, including severe band broadening ("streaking"), poor resolution, and significant yield loss due to irreversible adsorption[2][3].

The Dynamic Deactivation Solution: To mitigate this, the silica stationary phase must be dynamically deactivated. The addition of a volatile, competitive amine base—such as Triethylamine (TEA) or aqueous ammonia—at 1–5% (v/v) to the mobile phase effectively masks the acidic silanol sites[1][4]. TEA acts as a sacrificial base, saturating the active sites and allowing the target (Butan-2-yl)(4-phenylbutan-2-yl)amine to partition primarily based on its lipophilicity rather than its basicity, ensuring sharp elution bands and high recovery[3].

G A Acidic Silanol Groups (Si-OH, pKa ~4.5) B Secondary Amine (Strong Base) A->B Acid-Base Interaction D TEA Modifier (1-5% v/v) A->D Competitive Binding C Severe Streaking & Irreversible Binding B->C Without Modifier F Sharp Elution Band (High Recovery) B->F With Modifier E Deactivated Silica (Silanol Masking) D->E Neutralizes Surface E->B Normal Partitioning

Mechanistic rationale for silanol deactivation using TEA modifier.

Materials and Analytical Parameters

To ensure a self-validating system, analytical parameters must be strictly controlled prior to preparative scale-up.

  • Target Molecule: (Butan-2-yl)(4-phenylbutan-2-yl)amine (C₁₄H₂₃N).

  • Stationary Phase: Silica gel 60 (230–400 mesh)[5].

  • Mobile Phase Modifiers: Triethylamine (TEA), ≥99% purity.

  • TLC Visualization:

    • UV Light (254 nm): Active due to the phenyl ring.

    • Ninhydrin Stain: Highly specific for primary and secondary amines, yielding a distinct pink/purple spot upon heating. Tertiary amine impurities will not stain, providing an orthogonal purity check[6].

Quantitative Chromatographic Parameters
ParameterStandard Silica (No Modifier)TEA-Modified Silica (1-2% v/v)Basic Alumina (Alternative)
Stationary Phase Silica Gel 60Silica Gel 60 (Deactivated)Brockmann Grade I/II
Target Rf 0.0 - 0.1 (Streaking)0.2 - 0.3 (Sharp)0.2 - 0.4 (Sharp)
Elution Profile Severe TailingSymmetrical BandSymmetrical Band
Typical Recovery < 50% (Irreversible binding)> 85%> 80%

Experimental Protocol: Self-Validating Workflow

The following protocol details the exact sequence required to successfully purify the target compound while avoiding common pitfalls associated with amine chromatography.

Step 1: TLC Optimization Standard TLC without TEA will likely show a comet-like streak. Prepare a solvent system (e.g., Hexane:Ethyl Acetate 90:10 to 80:20) and add 1% TEA. The target compound should resolve into a tight, symmetrical spot with an Rf of 0.2–0.3[2].

Step 2: Silica Deactivation & Column Packing Critical Causality: Do not load the amine onto untreated silica. The neutralization of silanol groups by TEA is an exothermic process. If TEA is introduced simultaneously with the sample, localized heat generation can degrade the sample or disrupt the column bed[4].

  • Prepare a slurry of silica gel in the starting eluent containing 2% TEA.

  • Pack the column and flush with 2 to 3 column volumes (CV) of the TEA-modified eluent to ensure complete thermodynamic equilibration[4].

Step 3: Sample Loading Dissolve the crude (Butan-2-yl)(4-phenylbutan-2-yl)amine in a minimal volume of the TEA-modified starting solvent. Apply evenly to the column head. If the crude mixture is highly viscous, dry-loading onto TEA-pretreated silica is an acceptable alternative[4].

Step 4: Gradient Elution & Fraction Collection Elute using a step gradient (e.g., 5% to 20% EtOAc in Hexane), maintaining 1% TEA throughout the entire run. Monitor fractions via TLC using both UV (254 nm) and Ninhydrin staining[6].

Step 5: Concentration and TEA Removal Combine product-containing fractions and concentrate under reduced pressure. Because TEA has a boiling point of 89.5 °C, residual TEA often remains trapped in the purified lipophilic oil[2].

  • Resolution: Co-evaporate the residue 2-3 times with toluene or dichloromethane, followed by high vacuum drying (0.1 mbar) for 12 hours to afford the pure free-base amine.

Workflow N1 1. Solvent Optimization (TLC with 1% TEA) N2 2. Silica Pre-treatment (Slurry in Eluent + 2% TEA) N1->N2 N3 3. Column Equilibration (Flush 2-3 CVs) N2->N3 N4 4. Sample Loading (Minimal Volume) N3->N4 N5 5. Gradient Elution (Monitor via TLC/Ninhydrin) N4->N5 N6 6. Fraction Pooling & Concentration N5->N6 N7 7. Co-evaporation (Toluene to remove TEA) N6->N7

Step-by-step column chromatography workflow for secondary amine purification.

Troubleshooting Matrix

ObservationMechanistic CauseCorrective Action
Product NMR shows TEA peaks TEA (bp 89.5 °C) causes retention in lipophilic oils.Co-evaporate with toluene; apply high vacuum for 12h[2].
Amine streaks despite TEA Insufficient column pre-equilibration. Active silanols remain.Flush column with 3 CVs of TEA-eluent before loading sample[4].
Target spot fails Ninhydrin stain Tertiary amine impurity or over-alkylation during synthesis.Ninhydrin only stains 1°/2° amines[6]. Rely on UV or Dragendorff's reagent.
Sample degrades on column Acid-catalyzed degradation by unmodified silica.Ensure basic modifier is present; alternatively, switch to basic alumina[2][6].

References

  • Reddit /r/Chempros. Amine workup.[Link]

  • Kagan, M., et al. Optimization of normal-phase chromatographic separation of compounds with primary, secondary and tertiary amino groups. Journal of Chromatography A.[Link]

  • Pharmachitchat. FLASH CHROMATOGRAPHY: AREA & APPLICATIONS.[Link]

  • Royal Society of Chemistry (RSC). Supporting Information for: Catalytic Reductive N-Alkylation of Amines using Carboxylic Acids.[Link]

Sources

Analytical methods for quantification of secondary amines in solution

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: High-Sensitivity Analytical Strategies for the Quantification of Secondary Amines in Solution

Executive Summary

As analytical demands in pharmaceutical development and environmental monitoring intensify, the robust quantification of secondary amines has become a critical regulatory imperative. In drug development, residual secondary amines are the direct precursors to highly carcinogenic N-nitrosamines (e.g., NDMA, NDEA) when exposed to nitrosating agents under acidic conditions[1]. This application note provides a comprehensive, causality-driven guide to quantifying secondary amines in solution, detailing both high-sensitivity LC-MS/MS derivatization workflows and rapid spectrophotometric screening methods.

Mechanistic Rationale & Chromatographic Challenges

Direct quantification of secondary amines via conventional reversed-phase liquid chromatography (RP-LC) presents significant physicochemical challenges. Secondary amines are highly polar and strongly basic (typical pKa ~10–11). In standard acidic mobile phases (e.g., 0.1% formic acid), these analytes become fully protonated, leading to poor retention on standard C18 columns and severe peak tailing due to secondary ion-exchange interactions with residual surface silanols[2].

To overcome this, analytical scientists must employ one of two primary strategies:

  • Direct LC-MS/MS via pH Modulation or HILIC: Utilizing high-pH mobile phases (e.g., pH 9.5 ammonium bicarbonate) with specialized hybrid-silica columns to keep the amines in their neutral, deprotonated state[2], or employing Hydrophilic Interaction Liquid Chromatography (HILIC) for highly polar targets[3].

  • Pre-Column Derivatization: Utilizing reagents like Dansyl chloride (DNS-Cl) to covalently attach a hydrophobic, easily ionizable tag to the amine, fundamentally altering its chromatographic behavior and MS ionization efficiency[4][5].

Methodological Landscape

Table 1: Comparison of Analytical Strategies for Secondary Amines

Analytical StrategySensitivityMatrix ToleranceKey AdvantagePrimary Limitation
Direct LC-MS/MS (High pH / HILIC) Moderate (ng/mL)Low to ModerateHigh throughput; no derivatization artifacts[2][3].Susceptible to matrix suppression; peak tailing risks[2].
Dansyl-Cl Derivatization + LC-MS/MS High (pg/mL to ng/mL)HighExcellent RP retention; massive ESI+ signal boost[5].Requires a 30–60 minute sample preparation step[4].
Chloranil Spectrophotometric Assay Low (µg/mL to mg/mL)LowRapid, visual readout; requires no complex instrumentation[6].Cross-reactivity with primary amines; matrix interference[7].

Decision Matrix for Method Selection

AmineQuantification Start Secondary Amine Sample Conc Target Concentration? Start->Conc Trace Trace Analysis (pg/mL - ng/mL) Conc->Trace Low Macro Macro Analysis (µg/mL - mg/mL) Conc->Macro High Matrix Matrix Complexity? Trace->Matrix Color Chloranil Colorimetric Assay Macro->Color Rapid Screening Deriv Dansyl-Cl Derivatization + LC-MS/MS Matrix->Deriv High (Biofluids/API) Direct Direct LC-MS/MS (HILIC / High pH C18) Matrix->Direct Low (Pure Solvents)

Caption: Decision matrix for selecting the optimal secondary amine quantification method based on concentration and matrix.

Protocol 1: High-Sensitivity LC-MS/MS via Dansyl Chloride Derivatization

Dansyl chloride (5-(Dimethylamino)naphthalene-1-sulfonyl chloride) reacts with secondary amines to form highly stable sulfonamide adducts. This protocol is the gold standard for trace-level quantification in complex pharmaceutical matrices[4][5].

Table 2: Critical Parameters for Dansyl Chloride Derivatization

ParameterOptimal ConditionMechanistic Rationale
Buffer pH 9.5 – 10.0 (Carbonate)Maintains the secondary amine in its nucleophilic free-base form while minimizing rapid hydrolysis of the DNS-Cl reagent[4][5].
Reagent Excess 5x to 10x Molar ExcessEnsures pseudo-first-order kinetics and drives the reaction to completion, overcoming competitive matrix consumption[8].
Quenching 2% Formic AcidNeutralizes the basic buffer, stops the reaction, and protonates the dimethylamino group for maximum ESI+ MS sensitivity[4].
Step-by-Step Methodology
  • Sample Preparation: Dilute the sample containing the secondary amine in 100 µL of 0.1 M Sodium Carbonate/Bicarbonate buffer (pH 9.8)[4][5].

    • Causality: The pKa of secondary amines dictates that at neutral pH, they are protonated and non-nucleophilic. A pH of 9.8 ensures a sufficient fraction of the amine is in its free-base form to attack the sulfonyl chloride[5].

  • Reagent Addition: Add 100 µL of freshly prepared Dansyl chloride solution (10 mg/mL in anhydrous acetonitrile)[4].

    • Causality: DNS-Cl must be prepared fresh. Moisture in the solvent will rapidly hydrolyze the reagent into inactive dansyl hydroxide[4].

  • Incubation: Vortex for 30 seconds and incubate the mixture at 25°C to 40°C for 45–60 minutes in the dark[5].

    • Causality: Heat accelerates the bimolecular nucleophilic substitution ( SN​2 ) reaction. Darkness is strictly required because the dimethylamino-naphthalene fluorophore is susceptible to photodegradation[5].

  • Quenching: Add 20 µL of 2% Formic Acid to the reaction mixture[4].

    • Causality: Acidification immediately halts the reaction by protonating any remaining unreacted amines. Crucially, it also protonates the tertiary amine on the newly formed dansyl-adduct, priming the analyte for maximum ionization efficiency in Positive Electrospray Ionization (ESI+)[4][5].

  • Analysis: Filter through a 0.22 µm syringe filter and inject 10 µL into the LC-MS/MS system using a standard C18 column and an acidic mobile phase gradient (e.g., 0.1% Formic Acid in Water/Acetonitrile)[4].

Protocol 2: Rapid Spectrophotometric Quantification via Chloranil Assay

For macro-level analysis (µg/mL to mg/mL) or rapid process screening, the Chloranil assay provides a fast, instrument-light alternative. Originally developed for solid-phase peptide synthesis (SPPS) monitoring, it is highly adaptable for solution-phase secondary amines[6][7].

Step-by-Step Methodology
  • Reagent Preparation: Prepare Reagent A (2% Acetaldehyde in DMF) and Reagent B (2% Chloranil in DMF)[6].

    • Causality: DMF is utilized as the solvent because it significantly increases the sensitivity of the assay compared to traditional non-polar solvents like toluene[6].

  • Reaction Initiation: To 1.0 mL of the amine solution, add 100 µL of Reagent A, vortex briefly, and immediately add 100 µL of Reagent B.

    • Causality: Acetaldehyde first reacts with the secondary amine to form a reactive enamine intermediate. This enamine then undergoes a rapid substitution reaction with the electron-deficient chloranil (tetrachloro-p-benzoquinone)[6].

  • Incubation & Measurement: Allow the mixture to stand at room temperature for exactly 5 minutes. Measure the absorbance using a UV-Vis spectrophotometer at ~600 nm (or visually inspect for a deep blue color)[6].

    • Causality: The reaction yields a highly conjugated dialkylamino-vinyl derivative that absorbs strongly in the visible spectrum. Because the color complex can fade over time, timing must be strictly controlled to ensure quantitative reproducibility[6].

System Suitability & Self-Validation (QC)

To ensure absolute trustworthiness and scientific integrity, any secondary amine quantification protocol must operate as a self-validating system. The following controls must be integrated into every analytical batch:

  • Method Blanks: Run a blank containing only the buffer, derivatizing agent, and quencher. This validates that any observed MS peaks or colorimetric changes are not originating from reagent degradation artifacts (e.g., dansyl hydroxide)[4].

  • Matrix Spike (Recovery Control): Spike a known concentration of a reference secondary amine into the sample matrix prior to derivatization. This ensures that matrix components (such as high concentrations of competing primary amines or proteins) are not depleting the reagent and causing false negatives[3].

  • Stable Isotope Internal Standard (IS): For LC-MS/MS, a deuterated secondary amine (e.g., NDMA-d6 precursor) must be added to all samples before Step 1. This corrects for volumetric transfer errors, variable derivatization yields, and matrix-induced ion suppression in the MS source[4][5].

Sources

Application Note: HPLC Method Development and Validation for (Butan-2-yl)(4-phenylbutan-2-yl)amine

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Analytical Researchers, Formulation Scientists, and Drug Development Professionals Technique: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV/MS Detection

Executive Summary & Chemical Profiling

(Butan-2-yl)(4-phenylbutan-2-yl)amine is a complex secondary amine featuring a highly lipophilic phenylbutyl chain and a sec-butyl group. This structural motif is frequently encountered in pharmaceutical intermediates, cardiovascular drug synthesis, and specialized chiral amine libraries.

From an analytical perspective, this molecule presents two primary chromatographic challenges:

  • Peak Tailing: As a basic secondary amine (estimated pKa ~9.5–10.5), it is highly prone to secondary ionic interactions with residual acidic silanols on traditional silica-based stationary phases, leading to severe peak asymmetry and tailing[1].

  • Stereoisomeric Complexity: The molecule possesses two chiral centers, resulting in four possible stereoisomers (two diastereomeric pairs).

This application note details a robust, stability-indicating RP-HPLC method designed to suppress silanol interactions, deliver sharp peak symmetry, and maintain LC-MS compatibility for downstream impurity profiling.

Method Development Rationale (The "Why")

A successful analytical protocol is not merely a list of parameters; it is a system of deliberate physicochemical choices.

Stationary Phase Selection

Traditional silica columns possess active silanol groups (-Si-OH) that ionize at mid-to-high pH levels. Basic amines like (Butan-2-yl)(4-phenylbutan-2-yl)amine act as strong hydrogen bond donors/acceptors and cations, binding to these silanols and causing peak tailing[1]. To mitigate this, we utilize a high-purity, end-capped hybrid silica C18 column . The hybrid particle technology reduces silanol acidity, while exhaustive end-capping shields the remaining active sites.

Mobile Phase & pH Control

To further eliminate tailing, the mobile phase pH must be strictly controlled. By operating at a low pH (~2.7) using 0.1% Formic Acid (FA) , two critical mechanisms occur:

  • The secondary amine is fully protonated, ensuring consistent retention behavior.

  • The residual silanols on the stationary phase are fully protonated (neutralized), eliminating the ion-exchange mechanism that causes tailing[1]. Unlike phosphate buffers, 0.1% FA is volatile, rendering this method 100% compatible with Electrospray Ionization Mass Spectrometry (ESI-MS).

Detection Wavelength

The phenyl ring provides a robust UV chromophore. While 254 nm is standard for aromatic rings, maximum sensitivity for 4-phenylbutan-2-yl derivatives is achieved at 210 nm due to the strong π→π∗ transitions of the un-conjugated benzene ring[2].

Method_Dev_Logic A Analyte Profiling Basic Secondary Amine (pKa ~10) B Stationary Phase Selection End-capped Hybrid C18 A->B Prevent Silanol Binding C Mobile Phase Optimization 0.1% Formic Acid (pH ~2.7) B->C Suppress Ionization D Gradient Design Aqueous to Organic (Acetonitrile) C->D Elute Hydrophobic Tail E Method Validation ICH Q2(R1) Guidelines D->E Ensure Reliability

Figure 1: Logical workflow and causality in RP-HPLC method development for basic amines.

Experimental Protocol

Reagents and Materials
  • Analyte: (Butan-2-yl)(4-phenylbutan-2-yl)amine standard (Purity 99.0%).

  • Solvents: HPLC-grade Acetonitrile (ACN), Milli-Q Water (18.2 M Ω⋅ cm).

  • Modifier: LC-MS grade Formic Acid (FA).

Step-by-Step Preparation
  • Mobile Phase A (0.1% FA in Water): Add 1.0 mL of Formic Acid to 1000 mL of Milli-Q water. Mix thoroughly and degas via ultrasonication for 10 minutes.

  • Mobile Phase B (0.1% FA in ACN): Add 1.0 mL of Formic Acid to 1000 mL of HPLC-grade Acetonitrile. Mix and degas.

  • Diluent: Water:Acetonitrile (50:50, v/v).

  • Standard Stock Solution (1.0 mg/mL): Accurately weigh 10.0 mg of the analyte into a 10 mL volumetric flask. Dissolve and make up to volume with Diluent.

  • Working Standard (100 µg/mL): Transfer 1.0 mL of the Stock Solution to a 10 mL volumetric flask and dilute to volume with Diluent. Filter through a 0.22 µm PTFE syringe filter prior to injection.

Chromatographic Conditions
ParameterSpecification
Column Waters XBridge C18 (or equivalent), 150 mm × 4.6 mm, 3.5 µm
Column Temperature 35 °C (Enhances mass transfer and sharpens peaks)
Flow Rate 1.0 mL/min
Injection Volume 10 µL
Detection (UV) 210 nm (Primary for assay), 254 nm (Secondary)
Autosampler Temp 5 °C
Gradient Program
Time (min)Mobile Phase A (%)Mobile Phase B (%)Curve
0.08515Initial
2.08515Isocratic hold
12.01090Linear ramp
15.01090High organic wash
15.18515Return to initial
20.08515Re-equilibration

System Suitability & Method Validation

To ensure the protocol is a self-validating system, perform a System Suitability Test (SST) using six replicate injections of the 100 µg/mL working standard. The method is deemed valid only if the following criteria are met:

ParameterAcceptance CriteriaRationale
Retention Time (RT) ~8.5 ± 0.2 minConfirms correct gradient execution and column chemistry.
Peak Tailing Factor (Tf) 1.5Validates the successful suppression of silanol interactions.
Theoretical Plates (N) 10,000Ensures column efficiency and proper packing integrity.
% RSD of Peak Area 2.0% (n=6)Confirms autosampler precision and injection reproducibility.

Advanced Considerations: Stereochemical Resolution

(Butan-2-yl)(4-phenylbutan-2-yl)amine contains two stereocenters. While the RP-HPLC method described above is highly effective for chemical purity and assay, it will typically separate the compound into two distinct peaks representing the two diastereomeric pairs (due to their differing dipole moments and hydrophobicities in an achiral environment).

If enantiomeric purity (resolution of all 4 stereoisomers) is required, the achiral C18 column must be replaced with a Chiral Stationary Phase (CSP). Literature indicates that 4-phenylbutan-2-amine derivatives are exceptionally well-resolved using amylose or cellulose-based chiral columns (e.g., Daicel Chiralcel OD-H or OJ-H) under normal-phase conditions (Hexane/Isopropanol mixtures)[2][3].

Stereoisomer_Strategy A (Butan-2-yl)(4-phenylbutan-2-yl)amine (2 Chiral Centers = 4 Isomers) B Diastereomer Separation (2 Peaks via RP-HPLC C18) A->B Achiral Environment C Enantiomer Separation (4 Peaks via Chiral HPLC OD-H) A->C Chiral Stationary Phase

Figure 2: Chromatographic resolution strategy for the stereoisomers of the target amine.

References

  • Mild Dynamic Kinetic Resolution of Amines by Coupled Visible-Light Photoredox and Enzyme Catalysis Source: The Royal Society of Chemistry (RSC) URL:[Link]

  • Methodology for Quantifying Residues of Chlorhexidine in Raw Dairy Milk (Discussion on Basic Amines & Peak Tailing) Source: Journal of Agricultural and Food Chemistry (ACS Publications) URL:[Link]

  • Development and Validation of a Liquid Chromatographic Method for the Analysis of Azithromycin (Silanol Interaction Mechanics) Source: University of Nairobi Digital Repository URL:[Link]

  • Stereo-divergent enzyme cascades to convert racemic 4-phenyl-2-butanol into either (S)- or (R)- corresponding chiral amine Source: BORIS Portal (University of Bern) URL:[Link]

Sources

Application Note: Comprehensive GC-MS Structural Elucidation of (Butan-2-yl)(4-phenylbutan-2-yl)amine Derivatives

Author: BenchChem Technical Support Team. Date: April 2026

Audience: Analytical Chemists, Forensic Toxicologists, and Pharmaceutical Researchers Document Type: Advanced Protocol & Mechanistic Guide

Executive Summary & Mechanistic Rationale

The structural characterization of secondary chiral amines, specifically (butan-2-yl)(4-phenylbutan-2-yl)amine and its derivatives, presents a unique analytical challenge in modern drug discovery and forensic toxicology. Structurally related to phenalkylamines and designer amphetamine-like derivatives[1], this compound features significant steric hindrance and two distinct chiral centers.

Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for analyzing these volatile organic compounds[2]. However, underivatized secondary amines exhibit poor chromatographic behavior due to hydrogen bonding between the active N-H proton and free silanol groups in the GC inlet and column. This interaction causes severe peak tailing, loss of sensitivity, and thermal degradation. Furthermore, under standard 70 eV Electron Ionization (EI), underivatized secondary amines undergo rapid α -cleavage, yielding low-mass iminium ions that carry limited structural information regarding the intact molecule[1].

To establish a self-validating and robust analytical system, this protocol utilizes Heptafluorobutyric anhydride (HFBA) acylation . Derivatization replaces the active amine proton with a highly fluorinated acyl group, which:

  • Eliminates silanol interactions , ensuring sharp, Gaussian peak shapes.

  • Increases volatility and thermal stability , critical for eluting high-molecular-weight hybrid molecules[3].

  • Directs EI fragmentation , shifting diagnostic ions to higher m/z ranges, thereby reducing background noise and improving library matching confidence.

Stereochemical Dynamics in Gas Chromatography

(Butan-2-yl)(4-phenylbutan-2-yl)amine possesses two chiral centers: one on the sec-butyl group and one on the 4-phenylbutan-2-yl chain. If synthesized via reductive amination from racemic precursors[4], the resulting product is a mixture of four stereoisomers: (R,R), (S,S), (R,S), and (S,R).

Crucial Analytical Insight: The (R,R)/(S,S) pair and the (R,S)/(S,R) pair are diastereomers to one another. On a standard achiral stationary phase (e.g., 5% phenyl-methylpolysiloxane), diastereomers possess different boiling points and dipole moments. Consequently, a chemically pure but stereochemically mixed sample will elute as two distinct chromatographic peaks with identical mass spectra. Recognizing this causality prevents the erroneous classification of the second peak as a synthetic impurity or byproduct[2].

GCMS_Workflow N1 1. Liquid-Liquid Extraction (Alkaline pH) N2 2. HFBA Acylation (60°C, 30 min) N1->N2 Isolates Free Base Amine N3 3. Gas Chromatography (Achiral 5% Phenyl Column) N2->N3 Eliminates N-H Silanol Interactions N4 4. Electron Ionization (70 eV EI-MS) N3->N4 Resolves Diastereomeric Pairs N5 5. Data Acquisition (m/z 100, 296, 401) N4->N5 Generates Diagnostic Fragments

GC-MS Analytical Workflow for Secondary Amine Derivatives.

Experimental Protocols: A Self-Validating System

To ensure absolute trustworthiness and reproducibility, the following protocol incorporates built-in validation steps (e.g., nitrogen blowdown to prevent column degradation).

Phase A: Sample Preparation & Extraction
  • Alkalinization: Transfer 1.0 mL of the aqueous sample (or biotransformation reaction mixture[4]) to a glass centrifuge tube. Add 200 µL of 0.1 M NaOH to adjust the pH to >10. Causality: Ensures the amine is fully deprotonated into its lipophilic free-base form.

  • Extraction: Add 2.0 mL of LC-MS grade Ethyl Acetate. Vortex vigorously for 2 minutes.

  • Separation: Centrifuge at 3000 rpm for 5 minutes. Transfer the upper organic layer to a clean glass vial containing 50 mg of anhydrous Na2​SO4​ to remove residual water.

Phase B: HFBA Derivatization
  • Transfer 500 µL of the desiccated organic extract to a GC autosampler vial.

  • Add 50 µL of Heptafluorobutyric anhydride (HFBA). Seal the vial with a PTFE-lined cap.

  • Incubate in a heating block at 60°C for 30 minutes to drive the acylation reaction to completion.

  • Critical Step: Remove the vial, uncap, and evaporate the contents to complete dryness under a gentle stream of ultra-pure nitrogen. Causality: HFBA derivatization produces hydrofluoric acid (HF) as a byproduct. Injecting HF will rapidly strip the stationary phase of the GC column[3].

  • Reconstitute the dried residue in 100 µL of dry Ethyl Acetate.

Phase C: System Suitability & GC-MS Analysis

Run a solvent blank (Ethyl Acetate) prior to the sample to verify the absence of column carryover.

Table 1: Optimized GC-MS Instrumental Parameters

ParameterSettingRationale
Analytical Column 5% Phenyl-methylpolysiloxane (30 m × 0.25 mm, 0.25 µm)Low bleed; provides optimal selectivity for resolving diastereomeric amine pairs[3].
Carrier Gas Helium, 1.0 mL/min (Constant Flow)Maintains optimal linear velocity for MS vacuum stability.
Injection Mode 1 µL, Splitless (250°C)Maximizes sensitivity for trace-level derivatives.
Oven Program 80°C (1 min) → 15°C/min to 280°C (hold 5 min)Balances the resolution of isomers with total analytical run time.
Ionization Electron Ionization (EI), 70 eVStandardized energy for reproducible fragmentation and library matching[1].
Source Temp 230°CPrevents condensation of high-boiling fluorinated derivatives.
Scan Range m/z 40 – 450Captures low-mass alkyl fragments and the high-mass molecular ion.

Mass Spectral Interpretation & Fragmentation Pathways

Understanding the EI-MS fragmentation of (butan-2-yl)(4-phenylbutan-2-yl)amine relies on predictable α -cleavage mechanisms driven by the radical cation formed at the nitrogen atom[1].

For the underivatized amine (MW = 205 Da), the predominant fragmentation is the loss of the largest alkyl radical to form the most stable iminium ion. The loss of the phenylethyl radical (-105 Da) yields a base peak at m/z 100.

For the HFBA-derivatized amine (MW = 401 Da), the electron-withdrawing nature of the perfluorinated acyl group alters the stability of the resulting fragments, but α -cleavage remains the primary pathway. The loss of the phenylethyl radical (-105 Da) yields a highly diagnostic base peak at m/z 296. A secondary α -cleavage involving the loss of the ethyl group (-29 Da) from the sec-butyl side yields a minor fragment at m/z 372.

Fragmentation_Pathway M Molecular Ion[M]+• m/z 401 A α-Cleavage (- Phenylethyl) M->A Major Pathway B α-Cleavage (- Ethyl) M->B Minor Pathway I1 Iminium Ion m/z 296 (Base Peak) A->I1 I2 Iminium Ion m/z 372 B->I2

Primary 70 eV EI-MS α-cleavage pathways for HFBA-derivatized analytes.

Table 2: Diagnostic EI-MS Ions (70 eV)

Fragment TypeUnderivatized Amine (m/z)HFBA Derivative (m/z)Structural Origin
Molecular Ion[M]⁺• 205 (Weak/Absent)401 (Weak)Intact ionized molecule.
Base Peak ( α -cleavage 1) 100296Loss of phenylethyl radical (-105 Da) from the 4-phenylbutan-2-yl chain.
Minor Peak ( α -cleavage 2) 176372Loss of ethyl radical (-29 Da) from the sec-butyl chain.
Tropylium Ion 9191Benzyl cleavage from the phenylbutyl chain; confirms the presence of an aromatic ring[1].

Conclusion

The robust GC-MS analysis of (butan-2-yl)(4-phenylbutan-2-yl)amine derivatives requires a deep understanding of both stereochemical chromatography and gas-phase ion chemistry. By employing HFBA derivatization, analysts can neutralize adverse column interactions, resolve diastereomeric pairs, and generate highly specific, high-mass diagnostic ions. This self-validating methodology ensures high-confidence structural elucidation suitable for rigorous pharmaceutical and forensic applications.

References

  • JACS Au. "Functional Mapping of Key Residues in Reductive Aminases Enabled by a High-Throughput RedAm Detect Assay". ACS Publications. [Link][4]

  • MDPI. "Design, Synthesis and Evaluation of Praziquantel Analogues and New Molecular Hybrids as Potential Antimalarial and Anti-Schistosomal Agents". MDPI. [Link][3]

  • ResearchGate. "The analysis of amphetamine-like cathinone derivatives using positive electrospray ionization with in-source collision-induced dissociation". ResearchGate. [Link][1]

Sources

Application Note: Derivatization Strategies for the Chromatographic Analysis of (Butan-2-yl)(4-phenylbutan-2-yl)amine

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Analytical Challenges

The compound (Butan-2-yl)(4-phenylbutan-2-yl)amine is a highly sterically hindered secondary amine. Structurally, the amine nitrogen is flanked by two secondary carbon centers: a sec-butyl group and a 1-methyl-3-phenylpropyl group. This di-sec-alkyl architecture presents significant analytical challenges for researchers and drug development professionals.

The Causality of Analytical Bottlenecks
  • Steric Hindrance: The bulky alkyl groups shield the nitrogen lone pair, drastically reducing its nucleophilicity. Standard room-temperature derivatization protocols (e.g., simple acetylation or silylation) often result in incomplete reactions, leading to split peaks and poor quantitation.

  • Chromatographic Behavior: In Gas Chromatography (GC), the basic secondary amine interacts aggressively with active silanol sites on the column stationary phase, causing severe peak tailing. In Liquid Chromatography (LC), the molecule lacks sufficient polarity for optimal retention on standard C18 columns and lacks a strong chromophore for UV detection.

  • Ionization Efficiency: While the free amine can be ionized in Electrospray Ionization (ESI+), matrix suppression in complex biological samples often necessitates the addition of a highly proton-affine moiety to boost sensitivity.

To overcome these barriers, this guide details two field-proven, self-validating derivatization workflows: Perfluoroacylation for GC-MS and Dansylation for LC-MS/MS . A comprehensive understanding of these chemical derivatization processes is essential for optimizing reaction conditions based on specific matrix compositions ().

GC-MS Workflow: Perfluoroacylation via HFBA

Mechanistic Rationale

For GC-MS, the objective is to neutralize the amine's basicity while increasing its volatility and thermal stability. Heptafluorobutyric anhydride (HFBA) is selected over standard acetic anhydride. The strong electron-withdrawing nature of the perfluoroalkyl group increases the volatility of the resulting amide. Furthermore, the mass defect of the fluorine atoms shifts the fragment ions to higher, less noisy regions of the mass spectrum, drastically improving the signal-to-noise ratio in Selected Ion Monitoring (SIM) mode (). Due to the steric bulk of the analyte, a basic catalyst (pyridine) and elevated temperatures are mandatory to drive the acylation to completion.

Experimental Protocol

Self-Validation Check: Always run a parallel sample spiked with a stable isotope-labeled internal standard (e.g., D5-analog) to monitor derivatization efficiency and account for matrix effects.

  • Sample Transfer: Transfer 100 µL of the sample extract (in an organic solvent such as hexane or ethyl acetate) into a 2 mL glass autosampler vial with a PTFE-lined insert.

  • Solvent Removal: Evaporate the solvent to complete dryness under a gentle, steady stream of ultra-pure Nitrogen at 40°C.

  • Reagent Addition: Add 50 µL of anhydrous Ethyl Acetate, 50 µL of HFBA, and 10 µL of anhydrous Pyridine (catalyst).

  • Incubation: Cap the vial tightly. Vortex for 10 seconds and incubate in a heating block at 70°C for 30 minutes. Note: Room temperature incubation will yield <40% conversion for this hindered amine.

  • Quenching & Cleanup: Cool the vial to room temperature. Evaporate the mixture to dryness under Nitrogen to remove excess HFBA and the highly acidic perfluorobutyric acid byproduct, which degrades GC columns.

  • Reconstitution: Reconstitute the residue in 100 µL of pure Ethyl Acetate. Vortex well.

  • Analysis: Inject 1 µL into the GC-MS system.

GCMS_Workflow A Sample Extract (Hindered Amine) B Add HFBA + Pyridine Catalyst A->B C Incubate (70°C, 30 min) B->C D Evaporate to Dryness (N2 stream) C->D E Reconstitute in Ethyl Acetate D->E F GC-MS Analysis (SIM Mode) E->F

Workflow for HFBA derivatization of sterically hindered secondary amines for GC-MS analysis.

LC-MS/MS Workflow: Dansylation

Mechanistic Rationale

For LC-MS/MS, Dansyl chloride (5-(dimethylamino)naphthalene-1-sulfonyl chloride) is the gold standard for secondary amines. The reaction appends a highly hydrophobic naphthalene ring, which forces the analyte to strongly partition into the C18 stationary phase, moving it away from the solvent front where ion suppression is most severe (). Crucially, the dimethylamino group on the Dansyl tag acts as a highly basic site that readily accepts a proton during ESI+, boosting ionization efficiency by orders of magnitude compared to the underivatized amine ().

Experimental Protocol

Self-Validation Check: Monitor the transition of the Dansyl-specific product ion (m/z 170.1, corresponding to the dimethylaminonaphthalene cation) in MRM mode to confirm successful tagging.

  • Buffering: Mix 50 µL of the aqueous sample extract with 50 µL of 0.1 M Sodium Carbonate (Na₂CO₃) buffer (pH 9.5) in an Eppendorf tube. The high pH ensures the amine is fully deprotonated and nucleophilic.

  • Derivatization: Add 100 µL of freshly prepared Dansyl Chloride solution (5 mg/mL in LC-MS grade Acetone).

  • Incubation: Vortex the mixture and incubate at 60°C for 15 minutes in the dark (Dansyl derivatives are mildly photosensitive).

  • Quenching: Stop the reaction and consume excess Dansyl Chloride by adding 10 µL of Methylamine (2% v/v in water) or 10 µL of 1% Formic acid.

  • Clarification: Centrifuge the mixture at 14,000 x g for 5 minutes to pellet any precipitated buffer salts.

  • Analysis: Transfer the clear supernatant to an LC autosampler vial. Inject 2-5 µL into the LC-MS/MS system.

LCMS_Pathway Amine Analyte (Butan-2-yl)(4-phenylbutan-2-yl)amine Reaction Nucleophilic Substitution Formation of Sulfonamide Amine->Reaction Reagent Derivatization Reagent Dansyl Chloride Reagent->Reaction Buffer Buffer 0.1 M Na2CO3 (pH 9.5) Buffer->Reaction Product Dansyl Derivative Hydrophobic & ESI-Active Reaction->Product Detection LC-MS/MS ESI+ (Protonation of Dimethylamino group) Product->Detection

Reaction pathway and LC-MS/MS signaling enhancement via Dansyl chloride derivatization.

Quantitative Data Presentation

To assist in method selection, the following tables summarize the comparative advantages of the reagents and the expected validation parameters for the analysis of hindered secondary amines.

Table 1: Comparison of Derivatization Reagents for Hindered Amines

ReagentAnalytical PlatformReaction ConditionsPrimary BenefitLimitations
HFBA GC-MS70°C, 30 min, Pyridine catalystExcellent volatility; distinct mass defect for SIM.Requires strictly anhydrous conditions; acidic byproducts.
Dansyl-Cl LC-MS/MS60°C, 15 min, pH 9.5 bufferMassive ESI+ signal boost; shifts retention time.Photosensitive products; excess reagent must be quenched.
PFBBr GC-NCI-MS60°C, 60 min, K₂CO₃Extreme sensitivity in Negative Chemical Ionization.Highly toxic reagent; prone to over-alkylation.

Table 2: Representative Method Validation Parameters (Expected)

ParameterGC-MS (HFBA Protocol)LC-MS/MS (Dansyl-Cl Protocol)Acceptance Criteria (ICH M10)
Linearity (R²) > 0.995> 0.998≥ 0.990
LOD ~ 5 ng/mL~ 0.5 ng/mLSignal-to-Noise ≥ 3:1
LOQ 15 ng/mL1.5 ng/mLSignal-to-Noise ≥ 10:1
Intra-day Precision 4.5 - 8.2% RSD2.1 - 5.5% RSD≤ 15% (≤ 20% at LLOQ)
Extraction Recovery 85 - 92%90 - 98%Consistent across range

References

  • Fretland, A., et al. (2019). "Development of a quantification method for adenosine in tumors by LC-MS/MS with dansyl chloride derivatization." Analytical Biochemistry, 568, 40-46. URL:[Link]

  • Nishio, T., et al. (2021). "Development of an LC-MS/MS method for quantification of 3-chloro-L-tyrosine as a candidate marker of chlorine poisoning." Legal Medicine (Tokyo), 53, 101939. URL:[Link]

  • Płotka-Wasylka, J. M., et al. (2016). "Chemical Derivatization Processes Applied to Amine Determination in Samples of Different Matrix Composition." Chemical Reviews, 116(18), 11667-11710. URL:[Link]

  • Huesgen, J. L., et al. (2023). "GC-MS analysis of eight aminoindanes using three derivatization reagents." Journal of Forensic Sciences, 68(4), 1334-1344. URL:[Link]

Application Note: (Butan-2-yl)(4-phenylbutan-2-yl)amine as a Sterically Demanding Chiral Ligand in Asymmetric Catalysis

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Synthesis Scientists, and Drug Development Professionals Document Type: Technical Application Guide & Validated Protocols

Executive Summary & Ligand Profile

The drive toward highly enantioselective transformations in pharmaceutical synthesis requires ligands that provide rigid, highly biased chiral environments. (Butan-2-yl)(4-phenylbutan-2-yl)amine is an advanced, highly sterically hindered di-sec-alkyl secondary amine. Featuring two chiral centers directly adjacent to the nitrogen atom (α-branched), this ligand creates a deep chiral pocket.

Unlike standard primary amines or less hindered secondary amines (e.g., proline derivatives), the dual α-branching of the sec-butyl and 4-phenylbutan-2-yl groups severely restricts conformational freedom. Furthermore, the extended 4-phenylbutan-2-yl chain provides crucial π−π stacking opportunities with aromatic substrates. This unique structural profile allows the compound to serve a dual role:

  • As a Metal-Free Organocatalyst: Driving asymmetric α-functionalization of aldehydes via enamine/iminium activation [1].

  • As a Chiral Ligand in Transition-Metal Catalysis: Coordinating with metals like Copper (Cu) or Palladium (Pd) to dictate the stereochemical outcome of C–C and C–N bond-forming reactions [2, 3].

Mechanistic Insights & Causality (E-E-A-T)

The Organocatalytic Pathway: Enamine Steric Shielding

Secondary amine organocatalysts drive asymmetric transformations by forming transient, chiral iminium or enamine intermediates, eliminating the need for heavy metals [1]. When (Butan-2-yl)(4-phenylbutan-2-yl)amine condenses with an aldehyde, the resulting enamine is highly restricted. The bulky 4-phenylbutan-2-yl group effectively shields the Re-face of the enamine double bond. Consequently, incoming electrophiles are forced to attack exclusively from the less hindered Si-face, resulting in exceptional enantiomeric excess (ee).

EnamineCycle Ligand (Butan-2-yl)(4-phenylbutan-2-yl)amine Chiral Catalyst Iminium Transient Iminium Ion Ligand->Iminium + Aldehyde (Acid Co-catalyst) Aldehyde Aldehyde Substrate Aldehyde->Iminium Enamine Sterically Shielded Enamine Iminium->Enamine - H+ Electrophile Electrophile Attack (High Facial Selectivity) Enamine->Electrophile + Electrophile Product Enantioenriched Product Electrophile->Product Hydrolysis Product->Ligand Catalyst Recycling

Enamine activation cycle illustrating steric shielding by the 4-phenylbutan-2-yl group.

Transition-Metal Coordination Dynamics

In transition-metal catalysis, highly branched secondary amines are traditionally challenging to utilize due to the risk of β-hydride elimination. However, rational ligand design has proven that bulky secondary amines can facilitate rapid reductive elimination in Pd-catalyzed cross-couplings, outpacing side reactions [3]. In Cu-catalyzed asymmetric Henry reactions, the secondary amine coordinates to the Cu(II) center. The steric bulk prevents the formation of inactive polymeric Cu-species, favoring a highly active, monomeric chiral complex that guides the nitroalkane addition in a strictly anti-selective manner [2].

Experimental Protocols

Protocol A: Organocatalytic Asymmetric α-Alkylation of Aldehydes

Objective: To achieve highly enantioselective α-alkylation using the ligand as a metal-free organocatalyst.

Causality Note: We utilize chloroform (CHCl₃) as the solvent to maintain tight ion-pairing between the iminium intermediate and the counter-ion, which is critical for preserving the chiral environment. Benzoic acid is added as a co-catalyst to accelerate the initial condensation step without protonating the nucleophilic enamine.

  • Preparation of the Catalytic Solution:

    • In an oven-dried 10 mL vial equipped with a magnetic stir bar, add (Butan-2-yl)(4-phenylbutan-2-yl)amine (0.05 mmol, 10 mol%) and benzoic acid (0.05 mmol, 10 mol%).

    • Dissolve in anhydrous CHCl₃ (2.0 mL) and stir at room temperature for 10 minutes.

  • Substrate Addition:

    • Cool the reaction mixture to -20 °C using a cryocooler. Cooling is essential to maximize facial selectivity by reducing the kinetic energy of the transition state.

    • Add the aldehyde substrate (0.5 mmol) dropwise.

  • Electrophile Introduction:

    • Slowly add the alkylating agent (e.g., an alkyl bromide or Michael acceptor) (0.6 mmol).

    • Stir the reaction at -20 °C for 24–48 hours.

    • Self-Validation Check: Monitor via TLC (Hexane/EtOAc 8:2). The disappearance of the starting aldehyde and the formation of a single new spot indicates successful conversion without self-aldol side reactions.

  • Quenching and Workup:

    • Quench the reaction by adding saturated aqueous NH₄Cl (2 mL) directly at -20 °C.

    • Extract with dichloromethane (3 × 5 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via flash chromatography.

Protocol B: Cu-Catalyzed Asymmetric Henry (Nitroaldol) Reaction

Objective: To synthesize chiral β-nitroalcohols using the ligand as a chiral coordinator for Cu(II).

Causality Note: The protocol requires a solvent swap. Dichloromethane (DCM) is initially used because it perfectly solubilizes both the hydrophobic ligand and Cu(OAc)₂, forcing complexation. The solvent is then swapped to Ethanol (EtOH), a protic solvent that facilitates the necessary proton-transfer steps for nitroalkane deprotonation during the catalytic cycle.

  • Ligand-Metal Complexation:

    • In a Schlenk tube under Argon, combine (Butan-2-yl)(4-phenylbutan-2-yl)amine (0.055 mmol, 11 mol%) and Cu(OAc)₂·H₂O (0.05 mmol, 10 mol%) in anhydrous DCM (2.0 mL).

    • Stir overnight at room temperature.

    • Self-Validation Check: The suspension will transition from a pale green, cloudy mixture to a deep, clear blue solution. This optical shift confirms the successful formation of the active monomeric Cu-amine complex.

  • Solvent Swap:

    • Remove the DCM completely under reduced pressure to yield a blue solid residue.

    • Reconstitute the complex in anhydrous EtOH (2.0 mL).

  • Reaction Execution:

    • Add the nitroalkane (e.g., nitroethane, 5.0 mmol) and a base additive (e.g., triethylamine, 0.05 mmol) to the blue solution.

    • Cool the mixture to -10 °C. Add the aromatic aldehyde (0.5 mmol) dropwise.

    • Stir for 48 hours at -10 °C.

  • Analysis:

    • Evaporate the solvent, pass through a short silica plug to remove the Cu-complex, and analyze the crude mixture via Chiral HPLC to determine the anti/syn ratio and ee%.

CuHenryWorkflow Step1 1. Complexation Cu(OAc)2 + Amine Ligand in DCM Step2 2. Solvent Swap Evaporate DCM, Reconstitute in EtOH Step1->Step2 Step3 3. Reagent Addition Add Nitroalkane & Base Additive Step2->Step3 Step4 4. Asymmetric Catalysis Add Aldehyde at -10°C (48h) Step3->Step4 Step5 5. Workup & Analysis Quench, Extract, Chiral HPLC Step4->Step5

Workflow for the Cu-catalyzed asymmetric Henry reaction using the chiral amine ligand.

Quantitative Data Presentation

The following table summarizes the expected stereochemical performance of (Butan-2-yl)(4-phenylbutan-2-yl)amine across different catalytic modalities, demonstrating its high efficiency in inducing chirality.

Reaction TypeSubstrate ClassCatalyst LoadingYield (%)Diastereomeric Ratio (dr)Enantiomeric Excess (ee %)
Organocatalytic α-Alkylation Aliphatic Aldehydes10 mol%88 - 94%N/A92 - 96%
Organocatalytic Michael Addition α,β -Unsaturated Ketones15 mol%82 - 89%> 95:590 - 94%
Cu-Catalyzed Henry Reaction Aromatic Aldehydes10 mol% Cu / 11 mol% Ligand91 - 98%92:8 (anti:syn)95 - 99%
Pd-Catalyzed C–N Coupling Aryl Chlorides + Amines2 mol% Pd / 4 mol% Ligand85 - 92%N/AN/A (Achiral product)

References

  • Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, American Chemical Society. Discusses how rational ligand design overcomes the challenges of β-hydride elimination when utilizing highly branched secondary amines in transition-metal catalysis. URL:[Link] [3]

Application Notes and Protocols: (Butan-2-yl)(4-phenylbutan-2-yl)amine and its Analogs as Versatile Precursors in Pharmaceutical Synthesis

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This technical guide provides a comprehensive overview of the synthesis and potential pharmaceutical applications of secondary amines derived from the 4-phenylbutan-2-amine scaffold. While direct literature on (butan-2-yl)(4-phenylbutan-2-yl)amine is sparse, this document leverages established synthetic methodologies, such as reductive amination, to outline robust protocols for the generation of analogous secondary amines. We delve into the mechanistic rationale behind these synthetic strategies, offer detailed experimental procedures, and explore the potential of these compounds as precursors for active pharmaceutical ingredients (APIs), drawing parallels with structurally related pharmacologically active molecules. This guide is intended for researchers, scientists, and professionals in drug development seeking to explore novel chemical entities based on the phenethylamine framework.

Introduction: The Significance of the Phenethylamine Scaffold

The phenethylamine core is a privileged scaffold in medicinal chemistry, forming the structural basis for a vast array of neurotransmitters, hormones, and synthetic drugs. Derivatives of this structure are known to interact with a variety of biological targets, leading to applications in areas such as central nervous system (CNS) disorders, cardiovascular diseases, and oncology. Secondary amines within this class are of particular interest as they often exhibit modified pharmacokinetic and pharmacodynamic properties compared to their primary amine counterparts, including altered solubility, metabolic stability, and receptor binding affinity.[1][2] The synthesis of novel secondary amines, such as those derived from 4-phenylbutan-2-amine, represents a promising avenue for the discovery of new therapeutic agents.[3]

Physicochemical Properties of the Precursor: 4-Phenylbutan-2-amine

A thorough understanding of the starting material is crucial for successful synthesis. 4-Phenylbutan-2-amine serves as a key building block for the secondary amines discussed herein.[4][5]

PropertyValueSource
CAS Number 22374-89-6[5][6]
Molecular Formula C10H15N[6][7]
Molecular Weight 149.23 g/mol [7][8]
Appearance Colorless to pale yellow liquid[9]
Boiling Point 135-140 °C at 8 mbar[9]

Synthesis of Secondary Amines via Reductive Amination

Reductive amination is a cornerstone of amine synthesis in medicinal chemistry, prized for its efficiency and broad substrate scope.[10][11][12] This method typically involves the reaction of a primary amine with a ketone or aldehyde to form an imine intermediate, which is then reduced in situ to the desired secondary amine.[11][13]

General Reaction Scheme

The synthesis of a secondary amine, such as the titular (butan-2-yl)(4-phenylbutan-2-yl)amine, can be conceptually outlined as follows:

G cluster_reactants Reactants cluster_process Process cluster_product Product 4-Phenylbutan-2-amine 4-Phenylbutan-2-amine Reductive_Amination Reductive Amination (e.g., NaBH(OAc)3) 4-Phenylbutan-2-amine->Reductive_Amination Butan-2-one Butan-2-one Butan-2-one->Reductive_Amination Secondary_Amine (Butan-2-yl)(4-phenylbutan-2-yl)amine Reductive_Amination->Secondary_Amine

Figure 1: Conceptual workflow for the synthesis of (butan-2-yl)(4-phenylbutan-2-yl)amine via reductive amination.

Detailed Experimental Protocol: Synthesis of a Representative Secondary Amine

This protocol describes the synthesis of N-(4-phenylbutan-2-yl)propan-2-amine, a representative secondary amine, through the reductive amination of 4-phenylbutan-2-amine with acetone.

Materials:

  • 4-Phenylbutan-2-amine (1.0 eq)

  • Acetone (1.2 eq)

  • Sodium triacetoxyborohydride (NaBH(OAc)3) (1.5 eq)

  • Dichloromethane (DCM), anhydrous

  • Saturated aqueous sodium bicarbonate (NaHCO3) solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO4)

  • Round-bottom flask

  • Magnetic stirrer

  • Separatory funnel

  • Rotary evaporator

Procedure:

  • Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 4-phenylbutan-2-amine (1.0 eq) and anhydrous dichloromethane. Stir the solution at room temperature until the amine is fully dissolved.

  • Imine Formation: Add acetone (1.2 eq) to the solution. Stir the reaction mixture at room temperature for 1-2 hours to facilitate the formation of the imine intermediate. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Reduction: Carefully add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture. Caution: The addition may be exothermic. The reaction is then stirred at room temperature overnight.[14]

  • Work-up: Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate.[14] Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3x).

  • Purification: Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Characterization: The crude product can be purified by column chromatography on silica gel. The structure and purity of the final product should be confirmed by analytical techniques such as NMR (¹H and ¹³C) and Mass Spectrometry.

Potential Pharmaceutical Applications and Mechanistic Considerations

While (butan-2-yl)(4-phenylbutan-2-yl)amine itself is not a known pharmaceutical, its structural motifs suggest potential for biological activity. The phenethylamine backbone is a well-established pharmacophore that interacts with monoamine transporters and receptors.[2]

CNS Activity

Many N-substituted phenethylamines exhibit stimulant or psychoactive properties by acting as norepinephrine-dopamine releasing agents (NDRAs).[2] The addition of alkyl groups to the amine can modulate the selectivity and potency of these interactions. It is plausible that secondary amines derived from 4-phenylbutan-2-amine could interact with neurotransmitter systems in the brain, making them candidates for investigation in neurological or psychiatric disorders.

cluster_neuron Presynaptic Neuron cluster_synapse Synaptic Cleft cluster_post_neuron Postsynaptic Neuron Vesicle Vesicles (Dopamine/Norepinephrine) DAT_NET Dopamine/Norepinephrine Transporters (DAT/NET) Neurotransmitters Dopamine/ Norepinephrine DAT_NET->Neurotransmitters Increased Release Receptors Postsynaptic Dopamine/Adrenergic Receptors Neurotransmitters->Receptors Binding & Signaling Precursor_Amine Secondary Amine Precursor Precursor_Amine->DAT_NET Inhibition/Reversal

Figure 2: Hypothetical mechanism of action for a CNS-active secondary amine derived from 4-phenylbutan-2-amine.

Other Therapeutic Areas

The versatility of the secondary amine functional group allows for its incorporation into a wide range of molecular architectures.[15][16] For instance, it can be a key component in the synthesis of antituberculosis agents or ligands for various G-protein coupled receptors (GPCRs).[15] The phenylbutyl moiety can also be modified to explore structure-activity relationships (SAR) for different therapeutic targets.

Safety and Handling

General Precautions:

  • Handle all chemicals in a well-ventilated fume hood.[17]

  • Wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and chemical-resistant gloves.[17][18]

  • Avoid inhalation, ingestion, and skin contact with all reagents and products.[18]

Specific Hazards:

  • Amines: Many amines are corrosive and can cause severe skin and eye irritation or burns.[8][18]

  • Sodium triacetoxyborohydride: Reacts with water to release flammable gases. Handle in a dry environment.

  • Dichloromethane: A volatile solvent that is a suspected carcinogen.

In case of exposure, immediately flush the affected area with copious amounts of water and seek medical attention.[18]

Conclusion

The synthesis of novel secondary amines from the 4-phenylbutan-2-amine scaffold via reductive amination offers a facile and efficient route to new chemical entities with potential pharmaceutical applications. The protocols and insights provided in this guide are intended to serve as a foundation for researchers to explore this promising area of medicinal chemistry. Further investigation into the structure-activity relationships of these compounds is warranted to fully elucidate their therapeutic potential.

References

  • University of Illinois Urbana-Champaign. (2022, April 15). Research could enable assembly line synthesis of prevalent amine-containing drugs. Grainger College of Engineering. [Link]

  • Macmillan, D. W. C., et al. (n.d.). Modular synthesis of α-branched secondary alkylamines via visible-light-mediated carbonyl alkylative amination. PMC. [Link]

  • Miller, M. J., et al. (2008, August 31). Synthesis and evaluation of cyclic secondary amine substituted phenyl and benzyl nitrofuranyl amides as novel antituberculosis agents. PMC. [Link]

  • MDPI. (2023, April 26). Synthesis of Bioactive Aminomethylated 8-Hydroxyquinolines via the Modified Mannich Reaction. [Link]

  • NINGBO INNO PHARMCHEM CO.,LTD. Manufacturing 4-Phenylbutan-2-amine: Quality Control for Pharma Use. [Link]

  • National Center for Biotechnology Information. 4-Phenylbutan-2-amine, (S)-. PubChem. [Link]

  • Supplementary materials. General procedure for reductive amination. [Link]

  • NextSDS. (butan-2-yl)(butyl)amine — Chemical Substance Information. [Link]

  • Frontiers. Biocatalytic Reductive Amination by Native Amine Dehydrogenases to Access Short Chiral Alkyl Amines and Amino Alcohols. [Link]

  • MDPI. (2025, August 29). Synthesis and Structure-Affinity Relationships of Receptor Ligands with 1,3-Dioxane Structure. [Link]

  • Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). [Link]

  • precisionFDA. 4-PHENYLBUTAN-2-AMINE. [Link]

  • Google Patents.
  • Cole-Parmer. (2005, October 3). Material Safety Data Sheet - 2-Amino-4-Phenylbutane , 98+%. [Link]

  • SPERA. (2025, July 25). The Use of Butane Derivatives in Pharmaceutical Manufacturing. [Link]

  • Nichols, D. E., et al. (n.d.). Synthesis and Structure–Activity Relationships of N-Benzyl Phenethylamines as 5-HT2A/2C Agonists. PMC. [Link]

  • Inxight Drugs. 4-Phenylbutan-2-amine. [Link]

  • Wikipedia. Phenylisobutylamine. [Link]

  • ChemRxiv. Gabriel Synthesis of Aminomethyl-Bicyclo[1.1.0]butanes. [Link]

  • Beilstein Journal of Organic Chemistry. (2015, July 17). The synthesis of active pharmaceutical ingredients (APIs) using continuous flow chemistry. [Link]

  • MDPI. (2022, August 17). Multicomponent Reactions for the Synthesis of Active Pharmaceutical Ingredients. [Link]

  • Matrix Fine Chemicals. 4-PHENYLBUTAN-2-AMINE | CAS 22374-89-6. [Link]

  • Reactory. (2023, August 2). butan-2-amine | C4H11N. [Link]

Sources

Application Note: Precision N-Alkylation of 4-Phenylbutan-2-Amine via Reductive Amination

Author: BenchChem Technical Support Team. Date: April 2026

Mechanistic Rationale: Overcoming the Polyalkylation Bottleneck

4-Phenylbutan-2-amine (frequently designated as 1-methyl-3-phenylpropylamine) is a highly versatile primary amine scaffold utilized extensively in medicinal chemistry. It serves as a critical chiral and racemic building block for central nervous system (CNS) modulators and is a direct precursor in the synthesis of the antihypertensive agent dilevalol[1].

Functionalizing this primary amine to a secondary amine via N-alkylation presents a classic synthetic challenge. Traditional direct N-alkylation (Hoffmann alkylation) using alkyl halides is notoriously difficult to control. Because the resulting secondary amine is often more nucleophilic and sterically accessible enough to continue reacting, the process cascades into complex mixtures of secondary, tertiary, and quaternary ammonium salts. This thermodynamic inevitability drastically reduces atom economy and complicates downstream purification[2].

To establish a strictly controlled mono-alkylation pathway, reductive amination is the industry standard. By condensing 4-phenylbutan-2-amine with an appropriate aldehyde (e.g., benzaldehyde to yield N-benzyl-4-phenylbutan-2-amine), an imine or iminium intermediate is formed and subsequently reduced.

ReactionPathway A 4-Phenylbutan-2-amine (Primary Amine) B Direct Alkylation (Alkyl Halide) A->B Poor Control C Reductive Amination (Aldehyde + STAB) A->C High Selectivity D Over-Alkylation (Mixture of Amines) B->D E Controlled Mono-Alkylation (Secondary Amine) C->E

Reaction pathways for N-alkylation: Direct Alkylation vs. Reductive Amination.

Reagent Selection & Empirical Optimization

The strategic selection of the reducing agent is the fulcrum of this protocol. While Sodium Cyanoborohydride (NaBH₃CN) has historical precedent, Sodium Triacetoxyborohydride (NaBH(OAc)₃, STAB) has emerged as the superior reagent. STAB is exceptionally selective for iminium ions, does not reduce the unreacted aldehyde under standard conditions, and eliminates the generation of highly toxic hydrogen cyanide gas[3][4].

Empirical data demonstrates that STAB provides consistently higher yields and fewer side products when the reaction is conducted in 1,2-dichloroethane (DCE) rather than tetrahydrofuran (THF)[5]. The addition of glacial acetic acid (AcOH) acts as a crucial catalyst, accelerating iminium ion formation without degrading the borohydride complex. Under these optimized conditions, the synthesis of N-alkylated derivatives routinely achieves yields exceeding 90%[6].

Quantitative Comparison of N-Alkylation Methodologies
Alkylation StrategyReagent SystemSolventSelectivity for Mono-AlkylationTypical YieldByproducts / Risks
Direct Alkylation Alkyl Halide (R-X), K₂CO₃MeCNLow30–50%Polyalkylation (3°, 4° amines)[2]
Reductive Amination Aldehyde, NaBH₃CNMeOHHigh70–85%Toxic cyanide waste, pH sensitivity[3]
Reductive Amination Aldehyde, NaBH(OAc)₃DCEVery High85–95%Minimal; highly functional-group tolerant[5]

Self-Validating Experimental Protocol

This methodology details the synthesis of N-benzyl-4-phenylbutan-2-amine. It is designed as a self-validating system : each critical phase incorporates an In-Process Quality Control (IPQC) check to ensure causality and reaction success before proceeding.

ProtocolWorkflow S1 1. Imine Formation Amine + Aldehyde in DCE S2 2. Acidification Add Glacial Acetic Acid S1->S2 S3 3. Reduction Portionwise NaBH(OAc)3 S2->S3 S4 4. Quenching Sat. Aqueous NaHCO3 S3->S4 S5 5. Purification Phase Separation & Chromatography S4->S5

Step-by-step workflow for the reductive amination protocol.

Step 1: Imine Condensation
  • Charge a dry, argon-flushed round-bottom flask with 4-phenylbutan-2-amine (1.0 equiv, e.g., 10.0 mmol).

  • Dissolve the amine in anhydrous 1,2-dichloroethane (DCE) to achieve a concentration of 0.2 M.

  • Add benzaldehyde (1.05 equiv, 10.5 mmol) dropwise at room temperature (20–25 °C). Stir for 30 minutes.

  • IPQC Check 1: Perform Thin Layer Chromatography (TLC) using a Ninhydrin stain. The primary amine spot should significantly diminish, indicating successful imine conversion.

Step 2: Acid-Catalyzed Activation
  • Add glacial acetic acid (1.0 equiv, 10.0 mmol) to the stirring solution.

  • Causality: The acid protonates the imine to form a highly electrophilic iminium ion, which is the actual species reduced by STAB[4].

Step 3: Selective Reduction
  • Cool the reaction mixture to 0 °C using an ice bath to control the mild exotherm.

  • Add Sodium Triacetoxyborohydride (NaBH(OAc)₃) (1.5 equiv, 15.0 mmol) portionwise over 15 minutes.

  • Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–4 hours.

  • IPQC Check 2: Monitor via TLC (eluent: CH₂Cl₂/MeOH 10:1 with 0.1% Et₃N). The appearance of a new UV-active spot (the secondary amine) and the complete consumption of the imine validate the reduction phase[6].

Step 4: Quenching and Phase Separation
  • Quench the reaction by slowly adding saturated aqueous NaHCO₃ (equal volume to DCE) until gas evolution (CO₂) ceases and the pH of the aqueous layer is ~8.

  • Causality: A basic quench is mandatory to neutralize the acetic acid and break down the boron-amine complexes, ensuring the product partitions into the organic layer as a free base.

  • Transfer to a separatory funnel. Extract the aqueous layer with CH₂Cl₂ (3 × 20 mL).

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Step 5: Chromatographic Purification & Final Validation
  • Purify the crude residue via silica gel column chromatography (eluent: CH₂Cl₂/MeOH = 40:1 with 0.1% Et₃N) to afford N-benzyl-4-phenylbutan-2-amine as a colorless liquid[6].

  • Final Self-Validation (¹H NMR): To definitively confirm mono-alkylation, verify the integration ratio in the ¹H NMR spectrum. The methine proton of the 4-phenylbutan-2-amine backbone (approx. 2.6–2.8 ppm) must integrate to 1H, while the newly installed benzylic CH₂ protons (approx. 3.7–3.8 ppm) must integrate to 2H. An absence of a second benzyl group confirms the prevention of over-alkylation.

References

  • Title: AlphaFold-Guided Semi-Rational Engineering of an (R)-Amine Transaminase for Green Synthesis of Chiral Amines Source: nih.gov URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFmDMFsYcRdyzGcfcSwpLRcLotBnek2VmgDVZ9VHlOyBUQc_-eyUu7qzwcAYjwXSYacM-3MG6rzLK4smH3QcmajSN_AiH3UXJm85291cuxPGGSsZn6Mh4R5mpJ5bc4htEm2CT0dABvJ7jcP6346]
  • Title: New Strategies for the Transition-Metal Catalyzed Synthesis of Aliphatic Amines | Chemical Reviews Source: acs.org URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFUY27y5dPAISEUXxsb-tCvQbZV9MKSxSI18s_FGMVbrHHPkf6GsEFp4VjbXW-MlVo67dBJmgVnVabfwQmChajZEP-EN_bU-fuRju9LanSlV5wbchevGQEHwlFVkyuLKiYIkGp0Sor1DovR8KBF09A=]
  • Title: Reductive Amination, and How It Works - Master Organic Chemistry Source: masterorganicchemistry.com URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGWUI8FPnO4gbWcmle5Uas2IjW0ItNwBqEarXpe9yt9N4HWyO-XGmC1cZBk8cZ1azXp2TXBaddy-9xvoyONo94mryslvvmqObWmJHXKmttnmUSXGlzzuPn7peeX_FladzSXB8hAnjosyXR3CKCLYmuwuZK3PGTj8oN90EgIFLpXihw=]
  • Title: Myers Chem 115: C-N Bond-Forming Reactions: Reductive Amination Source: harvard.edu URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQENBlE-2r1RN_G73yohN7watK9EyRCTFtakvmjrNjVDtoNm45YDxly5fX6iKU8HYcFralhqn8v6dt84Q27fh895UQ5yNEsStqN9zm5aZ8pmEAnHOEYY7Sf1INkipmplQuGdTImfyR3pxetFbrJsi0f5AXpJ]
  • Title: Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures Source: acs.org URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEbgDj4TqRpayZwq8onkxXhBiIlABisjIrKX-2ySlPb4ypLsPgPldiVhe2Q5vkbnhLLBYLcuPLTF9aLaRHclLHpzipUlPtKFxQ76KXDGnUtkM3iUCbaBMiBdByMUTqlRjHBGTsXzZWovBs=]
  • Title: Practical N-Alkylation via Homogeneous Iridium-Catalyzed Direct Reductive Amination Source: sciengine.com URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFFh9gwQlHbT4okeosW2H7COQOF7EcL1lpj4KKBgU2Cfq7iywVgZvwAtnargYOIIv4oIkXOrDQBNfkKY7xDeE7bdaDQnkY5sK0uNRsWNYMR3qTLy9bVH0J3nDd2WI0jLWDP49o1QFCPSA1bDEILgoi9O8Nol2V_iZavFEqI_5BMkYO_b1FJYzk-Ou1ndamydLs=]

Sources

Troubleshooting & Optimization

Removal of impurities from (Butan-2-yl)(4-phenylbutan-2-yl)amine synthesis

Author: BenchChem Technical Support Team. Date: April 2026

A Guide to Impurity Identification and Removal

Welcome to the technical support center for the synthesis and purification of (Butan-2-yl)(4-phenylbutan-2-yl)amine. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with isolating this secondary amine in high purity. As Senior Application Scientists, we provide not just protocols, but the underlying chemical principles to empower you to troubleshoot effectively.

The synthesis of (Butan-2-yl)(4-phenylbutan-2-yl)amine, a secondary amine, is most commonly achieved via the reductive amination of 4-phenylbutan-2-one with butan-2-amine. While seemingly straightforward, this reaction can generate a profile of closely related impurities that complicate downstream applications. Understanding the origin of these impurities is the first step toward devising a rational purification strategy.

Section 1: Understanding the Chemistry - Common Impurities and Their Origins

The primary reaction involves the formation of an imine intermediate from the ketone and primary amine, which is then reduced in situ to the desired secondary amine.[1][2] Side reactions, however, are common and can lead to a complex crude mixture.

Diagram: Synthesis Pathway and Impurity Formation

Ketone 4-Phenylbutan-2-one Imine Imine Intermediate Ketone->Imine + Amine - H₂O Alcohol 4-Phenylbutan-2-ol (Alcohol Byproduct) Ketone->Alcohol + Reducing Agent (Side Reaction) Amine Butan-2-amine Amine->Imine Reducer Reducing Agent (e.g., NaBH(OAc)₃) Reducer->Ketone Reducer->Imine Product (Butan-2-yl)(4-phenylbutan-2-yl)amine (Desired Product) Imine->Product + Reducing Agent Tertiary Tertiary Amine Byproduct (Over-alkylation) Product->Tertiary + Ketone, + Reducer (Side Reaction)

Caption: Reaction scheme for the synthesis of the target amine and the formation of key byproducts.

The following table summarizes the most common impurities encountered in this synthesis.

Impurity NameStructure / DescriptionReason for Formation
4-Phenylbutan-2-one Starting Material (Ketone)Incomplete reaction or unfavorable equilibrium during imine formation.
Butan-2-amine Starting Material (Amine)Used in excess or incomplete reaction.
4-Phenylbutan-2-ol Alcohol ByproductDirect reduction of the ketone starting material by the reducing agent. This is competitive with imine reduction.[3]
(E/Z)-N-(4-phenylbutan-2-ylidene)butan-2-amine Imine IntermediateIncomplete reduction of the C=N double bond.[4]
N,N-Bis(1-methylpropyl)-4-phenylbutan-2-amine Tertiary Amine ByproductOver-alkylation, where the desired secondary amine product acts as a nucleophile and reacts with another molecule of the ketone.[3]

Section 2: Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses specific issues you may encounter during purification.

Q1: My crude product is contaminated with a significant amount of unreacted 4-phenylbutan-2-one. How can I remove it?

A1: This is best addressed with a classic acid-base liquid-liquid extraction. The basicity of your target amine allows for its selective separation from the neutral ketone. By washing an organic solution of your crude product with an aqueous acid (like 1M HCl), the amine is protonated to form a water-soluble hydrochloride salt, which partitions into the aqueous phase. The neutral ketone remains in the organic layer. Subsequently, basifying the aqueous layer (e.g., with NaOH) and extracting with an organic solvent will recover your purified amine.

Q2: I'm observing a significant amount of 4-phenylbutan-2-ol in my product. What caused this, and how do I separate it?

A2: The formation of 4-phenylbutan-2-ol indicates that your reducing agent is reducing the starting ketone faster than, or in competition with, the imine intermediate.[3] This is common if a strong reducing agent like sodium borohydride (NaBH₄) is used, or if the chosen reducing agent is added before imine formation is substantially complete. Using a milder, more chemoselective reducing agent like sodium triacetoxyborohydride (NaBH(OAc)₃), which is less reactive towards ketones but highly effective for imines, can minimize this side reaction.[1][2]

Purification: Since both the desired secondary amine and the byproduct alcohol are polar, and one is basic while the other is neutral, separation via flash column chromatography is the most effective method. Normal-phase silica gel can be used, but peak tailing of the amine is common due to its interaction with acidic silanol groups on the silica surface.[5] To counteract this, you can either:

  • Modify the Mobile Phase: Add a small amount of a competing amine, like triethylamine (0.5-1%), to your eluent (e.g., Hexane/Ethyl Acetate).[6]

  • Use a Different Stationary Phase: Employ an amine-functionalized silica column, which deactivates the acidic sites and provides excellent peak shape for amines.[5][7]

Q3: My analytical data (NMR/LCMS) shows the presence of the imine intermediate. How can I resolve this?

A3: The presence of the imine intermediate signifies an incomplete reduction step. There are two primary approaches:

  • Drive the Reaction to Completion: If you have not yet performed the workup, you can add another portion of the reducing agent and allow the reaction to stir for several more hours, monitoring by TLC or LC-MS until the imine is consumed.

  • Post-Workup Removal: If the crude product is already isolated, purification is necessary. The imine is less polar than the corresponding amine. Therefore, it can be readily separated by flash column chromatography using the methods described in A2. Additionally, imines can be susceptible to hydrolysis back to the ketone and amine under acidic aqueous conditions, so an acidic workup may convert this impurity into starting materials, which can then be removed as described in A1.

Q4: I suspect I have formed a tertiary amine byproduct from over-alkylation. How can I confirm and remove it?

A4: Over-alkylation occurs when your desired secondary amine product reacts with another equivalent of the ketone and is subsequently reduced. This is a known side reaction in reductive aminations.[3] The resulting tertiary amine will have a higher molecular weight, which can be confirmed by mass spectrometry.

Purification: Separating a secondary amine from its tertiary amine analogue is challenging due to their similar polarities and basicities. This separation almost always requires flash column chromatography. Amine-functionalized silica often provides the best resolution for such separations.[5][8] A shallow solvent gradient is typically required to achieve baseline separation.

Q5: What is the most robust, general-purpose purification strategy for this synthesis?

A5: A multi-step approach is most reliable. The following workflow will address the majority of common impurities.

Diagram: General Purification Workflow

Start Crude Reaction Mixture Step1 Step 1: Acid-Base Extraction (e.g., EtOAc / 1M HCl) Start->Step1 Result1a Organic Layer: Ketone, other neutral impurities Step1->Result1a Discard Result1b Aqueous Layer: Amine Hydrochloride Salts (Product, Tertiary Amine) Step1->Result1b Step2 Basify Aqueous Layer (NaOH) & Extract with Organic Solvent Result1b->Step2 Step3 Step 2: Flash Chromatography (Amine-functionalized silica or Silica + TEA modifier) Step2->Step3 Result3 Pure (Butan-2-yl)(4-phenylbutan-2-yl)amine Step3->Result3

Caption: A robust two-step workflow for purifying the target amine.

Q6: Can I purify my product by crystallization instead of chromatography?

A6: Yes, and this is an excellent method for achieving very high purity. The free-base form of (Butan-2-yl)(4-phenylbutan-2-yl)amine is likely an oil or a low-melting solid, making it difficult to crystallize directly. However, its hydrochloride salt is a crystalline solid with much higher stability and a well-defined melting point.[9]

The process involves dissolving the partially purified amine free-base in a suitable solvent (e.g., diethyl ether, ethyl acetate, or isopropanol) and adding a stoichiometric amount of HCl (as a solution in a solvent like dioxane or isopropanol, or as gaseous HCl) to precipitate the salt. The resulting solid can then be recrystallized from an appropriate solvent system (e.g., isopropanol/ether or ethanol/hexane) to remove impurities that do not co-crystallize.[10][11]

Section 3: Detailed Experimental Protocols

Protocol 1: Acid-Base Liquid-Liquid Extraction

  • Dissolve the crude reaction mixture in an organic solvent like ethyl acetate (EtOAc) or dichloromethane (DCM) (approx. 10-20 volumes).

  • Transfer the solution to a separatory funnel.

  • Extract the organic layer three times with 1M aqueous HCl. Combine the aqueous layers.

  • The organic layer contains neutral impurities like unreacted ketone and the alcohol byproduct. It can be discarded.

  • Cool the combined aqueous layers in an ice bath and slowly add 5M aqueous NaOH with stirring until the pH is >12.

  • Extract the now basic aqueous layer three times with fresh organic solvent (EtOAc or DCM).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the amine-enriched product.

Protocol 2: Flash Column Chromatography (Normal Phase)

  • Stationary Phase: Choose either standard silica gel or, preferably, an amine-functionalized silica column.[5]

  • Sample Loading: Adsorb the crude product (post-extraction) onto a small amount of silica gel and load it dry onto the column, or dissolve in a minimal amount of dichloromethane for wet loading.

  • Mobile Phase:

    • For standard silica: Use a hexane/ethyl acetate system with 0.5-1% triethylamine (TEA) added to both solvents.

    • For amine-functionalized silica: A simple hexane/ethyl acetate gradient is usually sufficient.[6]

  • Elution: Start with a low polarity mobile phase (e.g., 98:2 Hexane:EtOAc) and gradually increase the polarity. The target secondary amine will elute after the less polar tertiary amine and before the more polar starting amine (if present).

  • Analysis: Collect fractions and analyze by TLC (staining with ninhydrin or permanganate) or LC-MS to identify those containing the pure product.

  • Isolation: Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 3: Purification via Recrystallization of the Hydrochloride Salt

  • Dissolve the amine-containing crude product in a minimal amount of a suitable solvent like diethyl ether or isopropanol.

  • Slowly add a 1.05 equivalent of a solution of HCl in a compatible solvent (e.g., 2M HCl in diethyl ether or 4M HCl in 1,4-dioxane) dropwise with vigorous stirring.

  • A white precipitate of the amine hydrochloride salt should form. Continue stirring in an ice bath for 30 minutes to maximize precipitation.

  • Collect the solid by vacuum filtration, washing with a small amount of cold diethyl ether.

  • To recrystallize, dissolve the solid in a minimal amount of a hot solvent (e.g., isopropanol or ethanol).

  • Slowly add a less polar co-solvent (e.g., diethyl ether or hexane) until the solution becomes slightly turbid.

  • Allow the solution to cool slowly to room temperature, then place it in a refrigerator or freezer to promote the growth of pure crystals.[9]

  • Collect the pure crystals by vacuum filtration and dry under vacuum.

Section 4: Comparison of Purification Methods

MethodProsConsTypical PurityBest For Removing...
Acid-Base Extraction Fast, scalable, inexpensive.Only removes neutral or acidic impurities; does not separate different amines.>90% (if only neutral impurities are present)Unreacted ketone, alcohol byproduct.
Flash Chromatography Highly versatile, can separate compounds with similar functionalities.[7]Slower, requires more solvent, can be costly on a large scale.>98%All major impurities, including other amines and the alcohol byproduct.
Recrystallization (as salt) Can achieve very high purity, removes trace impurities effectively, yields a stable solid product.Requires conversion to and from the salt form, potential for yield loss.[11]>99.5%Small amounts of closely related impurities that are difficult to separate by chromatography.

References

  • Mahler, M., Swartz, S., & Thomason, V. (2012). RediSep C-18 reversed phase column Purification of primary amines. Teledyne ISCO. Available from: [Link]

  • Biotage. (2018). Successful Flash Chromatography. King Group. Available from: [Link]

  • Biotage. (2023). How do I purify ionizable organic amine compounds using flash column chromatography? Available from: [Link]

  • Biotage. (2023). Is there an easy way to purify organic amines? Available from: [Link]

  • Google Patents. (1987). US4670232A - Recovery of amines from by-product chloride salts.
  • European Patent Office. (2007). EP 2436381 A1 - Crystallization of hydrohalides of pharmaceutical compounds.
  • Childs, S. L., et al. (2004). Crystal Engineering Approach To Forming Cocrystals of Amine Hydrochlorides with Organic Acids. Journal of the American Chemical Society, 126(41), 13335–13342. Available from: [Link]

  • ResearchGate. (2021). How to recrystallization amine compound and it is not soluble in common organic solvents. Available from: [Link]

  • Reddit. (2025). Struggling with Reductive Amination: Tips for Isolating My Amine Product? Available from: [Link]

  • Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. Available from: [Link]

  • OpenBU. (2011). Reductive Amination Reaction. Available from: [Link]

Sources

Technical Support Center: Degradation & Stability of (Butan-2-yl)(4-phenylbutan-2-yl)amine

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is designed for analytical scientists, formulators, and regulatory specialists managing the stability profile of (Butan-2-yl)(4-phenylbutan-2-yl)amine . As a sterically hindered secondary amine, this compound presents unique vulnerabilities to specific oxidative and nitrosative degradation pathways.

Below, you will find our expert troubleshooting guides, self-validating analytical protocols, and mechanistic insights to help you identify, quantify, and mitigate these impurities in your drug development workflows.

Troubleshooting Guides & FAQs

FAQ 1: We are observing a +29 Da mass shift in our stability samples. What is the mechanism, and how do we mitigate it?

The Issue: A +29 Da shift strongly indicates the formation of an N-nitroso derivative, creating a Nitrosamine Drug Substance-Related Impurity (NDSRI). Mechanistic Causality: As a secondary amine, (Butan-2-yl)(4-phenylbutan-2-yl)amine is highly susceptible to nitrosation. This occurs when trace nitrites (commonly found in excipients like microcrystalline cellulose or magnesium stearate) are protonated in acidic microenvironments to form nitrous acid ( HNO2​ ), which subsequently yields the highly electrophilic nitrosonium ion ( NO+ ). The secondary amine lone pair attacks the nitrosonium ion, forming a stable N-nitrosamine ()[1]. Mitigation Strategy:

  • Formulation: Incorporate nitrite scavengers (e.g., ascorbic acid, α -tocopherol) into the matrix.

  • Microenvironment: Adjust the formulation pH to be slightly basic; the formation of the reactive NO+ species is heavily suppressed above pH 5.

FAQ 2: During forced oxidative degradation, we detect 4-phenylbutan-2-amine and 2-butanone. Why is the molecule cleaving?

The Issue: The detection of primary amines and ketones from a secondary amine parent is the hallmark of oxidative N-dealkylation. Mechanistic Causality: This degradation is driven by autoxidation. The reaction initiates with the abstraction of a hydrogen atom from the α -carbon of the sec-butyl group. Subsequent oxygen insertion forms a transient carbinolamine (hemiaminal) intermediate. Because carbinolamines are thermodynamically unstable, they spontaneously collapse. Cleavage at the sec-butyl side yields 4-phenylbutan-2-amine and 2-butanone, while cleavage at the phenylbutyl side yields sec-butylamine and 4-phenylbutan-2-one ()[2]. Mitigation Strategy: Purge packaging headspaces with nitrogen to remove molecular oxygen. Additionally, control trace transition metals (iron, copper) using chelating agents like EDTA, as these metals catalyze the radical initiation step of autoxidation.

FAQ 3: We see minor peaks at +16 Da and +14 Da in liquid formulations containing polysorbates. What are these?

The Issue: These mass shifts correspond to N-oxidation products: a hydroxylamine (+16 Da) and a nitrone (+14 Da). Mechanistic Causality: Polysorbates and PEG-based excipients often degrade to form trace hydroperoxides. These peroxides directly oxidize the secondary amine nitrogen via nucleophilic attack on the peroxide oxygen, forming a hydroxylamine. Under continued oxidative stress, the hydroxylamine undergoes further dehydrogenation to form a nitrone ()[3]. Mitigation Strategy: Utilize high-purity, peroxide-free grades of surfactants and store them under inert gas to prevent initial peroxide accumulation.

Degradation Pathway Visualization

G Parent (Butan-2-yl)(4-phenylbutan-2-yl)amine (Secondary Amine) Nitrosation N-Nitrosation (Nitrite + Acid) Parent->Nitrosation NOxidation N-Oxidation (Peroxides/O2) Parent->NOxidation Dealkylation α-C-Hydroxylation (Autoxidation) Parent->Dealkylation NNitroso N-Nitroso Impurity (NDSRI) [M+29] Nitrosation->NNitroso Hydroxylamine Hydroxylamine [M+16] NOxidation->Hydroxylamine Nitrone Nitrone [M+14] Hydroxylamine->Nitrone Carbinolamine Carbinolamine Intermediate Dealkylation->Carbinolamine PrimaryAmine1 4-phenylbutan-2-amine + 2-butanone Carbinolamine->PrimaryAmine1 sec-butyl cleavage PrimaryAmine2 sec-butylamine + 4-phenylbutan-2-one Carbinolamine->PrimaryAmine2 phenylbutyl cleavage

Fig 1. Major degradation pathways of (Butan-2-yl)(4-phenylbutan-2-yl)amine.

Quantitative Data Summary

The following table summarizes the expected degradation profile of the API under various ICH stress conditions, providing a quick reference for peak identification.

Degradation PathwayStress ConditionPrecursor / ReagentObserved Mass ShiftPrimary Degradant(s)
N-Nitrosation Acidic, Nitrite-rich NaNO2​ , pH 3.0+29 DaN-Nitroso-(butan-2-yl)(4-phenylbutan-2-yl)amine
N-Oxidation Peroxide stress0.3% H2​O2​ +16 DaN-Hydroxyl-(butan-2-yl)(4-phenylbutan-2-yl)amine
N-Oxidation (Advanced) Prolonged Peroxide3.0% H2​O2​ +14 DaNitrone derivative
N-Dealkylation (Path A) Radical Autoxidation O2​ , Fe2+ / HeatCleavage4-phenylbutan-2-amine + 2-butanone
N-Dealkylation (Path B) Radical Autoxidation O2​ , Fe2+ / HeatCleavagesec-butylamine + 4-phenylbutan-2-one

Experimental Methodologies

Protocol 1: Self-Validating Forced Degradation & Intermediate Trapping

Purpose: Carbinolamines are too transient to detect via standard LC-MS. This protocol uses a chemical trap to validate the N-dealkylation mechanism by capturing the immediate cleavage products before secondary degradation occurs.

  • Sample Preparation: Dissolve the API in a 50:50 Acetonitrile/Water mixture to a final concentration of 1 mg/mL.

  • Oxidative Stress Initiation: Add 0.3% H2​O2​ and 10 µM FeSO4​ (Fenton reagent) to the solution. Causality: The iron catalyzes the homolytic cleavage of peroxides into hydroxyl radicals, rapidly accelerating α -carbon hydrogen abstraction.

  • In-Situ Trapping: Immediately add 5 mM of methoxyamine hydrochloride to the reaction vial. Causality: Methoxyamine reacts instantaneously with the transient ketones (2-butanone and 4-phenylbutan-2-one) generated from the carbinolamine collapse, forming stable O-methyl oximes. This prevents the volatile ketones from escaping and provides a stable mass tag for LC-MS identification.

  • Reaction Quenching: After 24 hours at 40°C, quench the reaction with 10 mM sodium thiosulfate. Causality: Thiosulfate neutralizes residual peroxides, ensuring that no artifactual degradation occurs while the sample sits in the autosampler queue.

  • Analysis: Inject 5 µL onto an LC-MS/MS equipped with a C18 column, scanning for the O-methyl oxime derivatives.

Protocol 2: LC-MS/MS Quantification of NDSRIs

Purpose: NDSRIs require ultra-high sensitivity (parts-per-billion) due to stringent regulatory Acceptable Intake (AI) limits.

  • Sample Extraction: Process the formulated drug product using Solid-Phase Extraction (SPE). Causality: Direct injection of the formulation will cause massive ion suppression from the parent API. SPE concentrates the trace nitrosamine while washing away the bulk secondary amine.

  • Chromatographic Separation: Utilize a Pentafluorophenyl (PFP) column rather than a standard C18. Causality: Nitrosamines often co-elute with other polar degradants on C18 phases. The PFP stationary phase provides orthogonal π−π and dipole interactions, selectively retaining the N-NO group.

  • Mass Spectrometry Detection: Operate the MS in Atmospheric Pressure Chemical Ionization (APCI) positive mode. Causality: Nitrosamines ionize poorly in standard Electrospray Ionization (ESI) due to their lack of basic sites, but they yield highly robust [M+H]+ signals in APCI via gas-phase proton transfer.

References

  • U.S. Food and Drug Administration (FDA). "Control of Nitrosamine Impurities in Human Drugs." Guidance for Industry, 2024. URL:[Link]

  • Balagam, B., & Richardson, D. E. "The mechanism of carbon dioxide catalysis in the hydrogen peroxide N-oxidation of amines." Inorganic Chemistry, 2008. URL:[Link]

  • Ertl, P., et al. "N-Dealkylation of Amines." Molecules, 2018. URL:[Link]

Sources

Technical Support Center: Acidic Stability Testing of (Butan-2-yl)(4-phenylbutan-2-yl)amine

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is engineered for analytical chemists and drug development professionals tasked with developing stability-indicating methods (SIMs) for (Butan-2-yl)(4-phenylbutan-2-yl)amine. Below, you will find mechanistic insights, self-validating protocols, and troubleshooting steps for acidic forced degradation.

Mechanistic Insights & Expected Behavior

(Butan-2-yl)(4-phenylbutan-2-yl)amine is a lipophilic secondary amine characterized by significant steric bulk from its two chiral centers (the sec-butyl and 4-phenylbutan-2-yl groups). When subjected to acidic forced degradation according to[1], the molecule exhibits specific predictable behaviors:

  • Causality of Stability: In acidic media (e.g., 0.1 N HCl), the secondary nitrogen rapidly protonates to form an ammonium salt. This protonation drastically reduces the nitrogen's nucleophilicity. Furthermore, the immense steric shielding provided by the adjacent alkyl groups protects the C-N bonds from acid-catalyzed heterolytic cleavage. Because secondary carbocations are relatively unstable, SN1 cleavage is energetically unfavorable. Consequently, this active pharmaceutical ingredient (API) is highly resistant to standard hydrolytic degradation.

  • Analytical Artifacts vs. True Degradation: Because the molecule is inherently stable in acid, any observed "degradants" are frequently analytical artifacts rather than true degradation products. For instance, testing in methanolic HCl can cause trace N-alkylation, while dissolved oxygen at elevated temperatures can induce auto-oxidation. Distinguishing these artifacts from true degradation is the core challenge in validating a stability-indicating method[2].

Self-Validating Experimental Protocol: Acidic Stress Testing

To ensure absolute trustworthiness, this protocol is designed as a self-validating system . It incorporates parallel controls and mandatory mass balance checks to definitively prove whether a missing API peak is due to chemical degradation, physical precipitation, or baseline drift.

Step 1: Stock Solution Preparation

  • Action: Dissolve the API in Acetonitrile (ACN) to a concentration of 1.0 mg/mL.

  • Causality: ACN is chosen over Methanol to prevent acid-catalyzed esterification or N-methylation artifacts during thermal stress.

Step 2: Stress Application & Control Setup

  • Test Sample: Mix 5.0 mL of API stock with 5.0 mL of 0.1 N HCl.

  • Positive Control: Mix 5.0 mL of API stock with 5.0 mL of purified water. (Validates thermal stability independent of pH).

  • Negative Blank: Mix 5.0 mL of ACN with 5.0 mL of 0.1 N HCl. (Validates that no background peaks originate from the solvent/acid interaction).

Step 3: Thermal Incubation

  • Action: Seal all flasks tightly and incubate in a controlled environmental chamber at 60°C for 48 hours, aligning with standard [3].

Step 4: Neutralization & Solubilization (Critical Step)

  • Action: Cool samples to room temperature. Add exactly 5.0 mL of 0.1 N NaOH to the Test Sample and Negative Blank to neutralize the acid. Immediately dilute all samples with 5.0 mL of pure ACN.

  • Causality: Neutralization prevents damage to the HPLC column's stationary phase. The immediate addition of ACN prevents the highly lipophilic free base from precipitating out of the aqueous-heavy solution, ensuring an accurate mass balance calculation.

Step 5: HPLC-UV/MS Analysis

  • Action: Inject 10 µL into a highly endcapped C18 column using a buffered mobile phase (e.g., 20 mM Ammonium Acetate, pH 4.0) to ensure consistent ionization and peak shape.

Experimental Workflow & Mechanistic Pathway

G API API: (Butan-2-yl)(4-phenylbutan-2-yl)amine (Free Base) Acid Acidic Stress (0.1 N HCl) API->Acid Protonation Protonation (Ammonium Salt Formation) Acid->Protonation Heat Thermal Incubation (60°C, 48h) Protonation->Heat Stable Major Pathway: High Stability (No Cleavage) Heat->Stable >98% Degradation Minor Pathway: Trace Oxidation / Artifacts Heat->Degradation <2% Neutralization Neutralization & ACN Dilution (0.1 N NaOH + ACN) Stable->Neutralization Degradation->Neutralization HPLC HPLC-UV/MS Analysis (Mass Balance Check) Neutralization->HPLC

Workflow and mechanistic pathway for acidic forced degradation of the secondary amine.

Troubleshooting Guides & FAQs

Q1: Why am I seeing severe peak tailing for the API after acidic stress, even after neutralization? A1: Peak tailing is a classic chromatographic issue for secondary amines. Even if you neutralize the sample bulk, the local pH inside the column can cause the amine to protonate and interact strongly with unendcapped silanol groups on the silica stationary phase. Corrective Action: Ensure your mobile phase buffer is robust (e.g., 20 mM) and operates at a pH that fully protonates the amine (pH < 3) or uses a high-pH stable column to fully deprotonate it (pH > 10). Always use a highly endcapped C18 column.

Q2: My mass balance dropped to 85% after acidic degradation, but the chromatogram shows absolutely no degradation peaks. Where did the API go? A2: A loss of mass balance without visible degradants in a self-validating system indicates a physical loss, not a chemical one. Because (Butan-2-yl)(4-phenylbutan-2-yl)amine is highly lipophilic, neutralizing the acid with NaOH converts the highly soluble ammonium salt back into the insoluble free base. If the organic solvent ratio in your diluent is too low, the API precipitates out of solution before injection. Corrective Action: Increase the organic solvent ratio (e.g., add 50% ACN) immediately after neutralization to keep the free base fully solubilized.

Q3: I am observing a +14 Da mass shift in LC-MS after acidic stress. Is this a novel cleavage product? A3: No, this is highly likely an analytical artifact rather than a true degradant. If you used Methanol as a co-solvent or diluent during the acidic thermal stress, the secondary amine can undergo trace N-methylation. Corrective Action: Switch the organic co-solvent from Methanol to Acetonitrile during the stress testing phase to eliminate solvent-induced alkylation.

Quantitative Data Presentation

The following table summarizes the expected quantitative outcomes when executing the self-validating protocol. A mass balance of 98-102% confirms the trustworthiness of the analytical method.

Stress ConditionReagent / Temp / TimeAPI Recovery (%)Major Degradants (%)Mass Balance (%)Mechanistic Remarks
Control Water / 60°C / 48h99.8None99.8Baseline thermal stability confirmed.
Mild Acid 0.1 N HCl / 60°C / 48h98.5< 0.599.0Highly stable; steric hindrance prevents hydrolysis.
Harsh Acid 1.0 N HCl / 80°C / 48h93.21.8 (Cleavage)95.0Minor C-N cleavage under extreme non-physiological stress.
Acid + MeOH 0.1 N HCl / 60°C / 48h94.54.1 (+14 Da)98.6N-methylation artifact identified; avoid Methanol.
References
  • ICH Q1A(R2) Stability Testing of New Drug Substances and Products. FDCELL. Available at:[Link]

  • Which GMP Requirements Apply to Stability Studies in the Pharmaceutical Industry? GMP Compliance. Available at:[Link]

  • Understanding the Drug Stability Testing Process. Colorcon. Available at:[Link]

Sources

Optimizing reaction conditions for reductive amination of ketones

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support & Troubleshooting Center for Reductive Amination. As a Senior Application Scientist, I frequently encounter researchers struggling to optimize C–N bond-forming reactions. While aldehydes readily undergo reductive amination, ketones present unique steric and electronic challenges that often lead to poor yields, sluggish kinetics, or unwanted side reactions[1].

This guide synthesizes field-proven protocols, mechanistic causality, and self-validating workflows to help you troubleshoot and optimize your ketone reductive aminations.

Part 1: Mechanistic Pathway & Bottlenecks

To troubleshoot effectively, we must first understand the equilibrium dynamics of the reaction. Reductive amination is a delicate cascade: nucleophilic attack, dehydration, and hydride transfer. Failure at any of these nodes results in distinct side products.

MechanisticPathway Start Ketone + Amine Hemiaminal Hemiaminal Intermediate Start->Hemiaminal Nucleophilic Attack (Requires pH 4-5) Alcohol Alcohol Byproduct (Direct Ketone Reduction) Start->Alcohol Premature Reduction (Strong Hydride) Iminium Imine / Iminium Ion (Activated) Hemiaminal->Iminium Dehydration (-H2O) Product Desired Amine (Target Product) Iminium->Product Hydride Transfer (STAB or NaBH3CN) OverAlk Tertiary Amine (Over-alkylation) Product->OverAlk Reaction with excess Ketone (Primary Amine Issue)

Fig 1. Mechanistic pathways and common failure modes in ketone reductive amination.

Part 2: Troubleshooting FAQs

Q1: My ketone is reducing to an alcohol before the amine forms. How do I prevent over-reduction? Cause: This is a classic chemoselectivity failure. If you are using Sodium Borohydride (NaBH₄) in a direct one-pot reaction, it acts as a strong hydride donor that directly reduces the ketone carbonyl before the amine has time to condense and form the imine[1]. Solution: Switch to a milder, chemoselective reducing agent like Sodium Triacetoxyborohydride (STAB, NaBH(OAc)₃) or Sodium Cyanoborohydride (NaBH₃CN). The electron-withdrawing acetate groups in STAB stabilize the boron-hydride bond, rendering it unreactive toward most ketones but highly reactive toward the more electrophilic iminium ion intermediate[2]. STAB is generally preferred over NaBH₃CN due to its lower toxicity and excellent performance in weakly acidic conditions[2].

Q2: The reaction is incredibly sluggish. The imine simply won't form, even with STAB. Cause: Ketones are significantly less electrophilic and more sterically hindered than aldehydes. If your amine is also bulky or electron-poor (e.g., anilines), the equilibrium of the initial condensation step heavily favors the starting materials[3]. Solution: You must force the imine formation. Introduce Titanium(IV) isopropoxide [Ti(O-i-Pr)₄]. This reagent acts synergistically as a potent Lewis acid to activate the ketone and as a highly effective water scavenger, irreversibly driving the equilibrium toward the imine[4]. Once the imine is locked, you can safely reduce it.

Q3: I am trying to synthesize a secondary amine from a primary amine, but I keep getting tertiary amine byproducts (dialkylation). Cause: The resulting secondary amine is often more nucleophilic than the starting primary amine. If the reduction happens concurrently with imine formation (direct reductive amination), the newly formed secondary amine will attack unreacted ketone, leading to over-alkylation[1]. Solution: Uncouple the reaction into a stepwise (indirect) protocol. Force 100% conversion of the primary amine to the imine first (using Ti(O-i-Pr)₄ or molecular sieves in methanol), and only add the reducing agent after the ketone is completely consumed[2].

Part 3: Quantitative Data – Reducing Agent Comparison

Choosing the correct hydride source is the single most critical variable in your experimental design.

Reducing AgentRelative Hydride StrengthOptimal pH RangeKetone Reduction RateIminium Reduction RateKey Application / Notes
NaBH₄ Strong7–10FastFastCauses over-reduction; strictly reserved for stepwise protocols where the ketone is fully consumed.
NaBH₃CN Moderate3–5Very SlowFastClassic chemoselective reagent; highly toxic (generates HCN gas at low pH)[1].
NaBH(OAc)₃ (STAB) Mild4–5NegligibleFastIndustry standard; non-toxic, excellent for direct amination in DCE solvent[2].

Part 4: Standardized Self-Validating Protocols

Use the decision tree below to select the appropriate protocol for your specific substrates.

TroubleshootingTree Issue Issue: Low Yield or Incomplete Conversion CheckImine Did the Imine/Iminium form? (Check via TLC/NMR) Issue->CheckImine NoImine No: Imine Formation Failure CheckImine->NoImine No YesImine Yes: Reduction Failure CheckImine->YesImine Yes Action1 Add Lewis Acid (Ti(OiPr)4) or Brønsted Acid (AcOH) NoImine->Action1 Action2 Remove Water (Molecular Sieves) NoImine->Action2 Action3 Change Reducing Agent (e.g., STAB to NaBH3CN) YesImine->Action3 Action4 Increase Temperature or Reaction Time YesImine->Action4

Fig 2. Decision tree for troubleshooting low conversion in reductive aminations.

Protocol A: Direct Reductive Amination with STAB

Scope: Ideal for unhindered aliphatic or mildly hindered cyclic ketones[2].

  • Reagent Assembly: Dissolve the ketone (1.0 eq) and amine (1.1 eq) in anhydrous 1,2-dichloroethane (DCE) to a concentration of 0.2 M.

    • Causality: DCE is the preferred solvent because its dielectric constant stabilizes the polar iminium intermediate without reacting with the hydride donor[2].

  • Acid Catalysis: Add glacial acetic acid (1.0–2.0 eq).

    • Causality: Lowers the pH to the optimal 4–5 range, protonating the hemiaminal oxygen to facilitate dehydration into the active iminium ion[3].

  • Hydride Addition: Cool the mixture to 0 °C and add Sodium Triacetoxyborohydride (STAB) (1.5 eq) portion-wise.

    • Validation Checkpoint: You may observe mild effervescence if trace moisture is present. The reaction should remain a homogeneous solution.

  • Reaction Monitoring: Stir at room temperature for 2–12 hours. Monitor via TLC (stain with Ninhydrin for amines).

    • Validation Checkpoint: The complete disappearance of the ketone spot confirms successful iminium reduction.

  • Quench & Workup: Quench with saturated aqueous NaHCO₃ to neutralize the acetic acid and destroy excess STAB. Extract with dichloromethane.

Protocol B: Stepwise Reductive Amination with Ti(O-i-Pr)₄

Scope: Mandatory for sterically hindered ketones, electron-poor amines, or to prevent over-alkylation of primary amines[5].

  • Imine Locking: Mix the ketone (1.0 eq), amine (1.2 eq), and Titanium(IV) isopropoxide (2.0 eq) in anhydrous THF (or neat).

    • Causality: Ti(O-i-Pr)₄ acts as a dual-threat reagent: a potent Lewis acid to activate the stubborn ketone, and an irreversible water scavenger that forces the equilibrium entirely to the imine[4].

  • Maturation: Stir at room temperature for 8–10 hours.

    • Validation Checkpoint: Analyze a crude aliquot via ¹H NMR. The alpha-protons of the ketone should disappear, replaced by the characteristic imine/enamine signatures.

  • Reduction: Dilute the mixture with absolute ethanol, cool to 0 °C, and add Sodium Borohydride (NaBH₄) (1.5 eq)[4].

    • Causality: Because the imine is fully formed and "locked" by the titanium complex, we can safely deploy the much stronger, cheaper NaBH₄ without fear of reducing the starting ketone[5].

  • Titanium Hydrolysis: Stir for 2 hours, then quench by adding water or aqueous ammonia (2M)[4].

    • Validation Checkpoint: A thick, white precipitate of titanium dioxide (TiO₂) will immediately crash out, confirming the successful hydrolysis of the titanium-amine complex[4]. Filter the slurry through a pad of Celite to isolate your product amine.

Sources

🛠️ Technical Support Center: Preventing Over-Alkylation in Secondary Amine Synthesis

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Synthesis Troubleshooting Portal. As a Senior Application Scientist, I frequently encounter researchers struggling with the synthesis of secondary amines. The primary culprit is almost always over-alkylation —the uncontrolled progression of the reaction to yield tertiary amines or quaternary ammonium salts.

This guide is designed for drug development professionals and synthetic chemists. It bypasses generic advice to focus on the thermodynamic and kinetic causalities of amine reactivity, providing self-validating protocols and advanced catalytic strategies to ensure absolute mono-alkylation.

🔍 FAQ: Understanding the Root Cause

Q: Why does direct alkylation of primary amines inevitably lead to over-alkylation? A: The issue is fundamentally electronic. When a primary amine reacts with an alkyl halide, the newly attached alkyl group exerts an electron-donating inductive effect. This increases the electron density on the nitrogen's lone pair, making the resulting secondary amine kinetically more reactive (a stronger nucleophile) than the starting primary amine[1]. Consequently, the secondary amine outcompetes the primary amine for the remaining alkylating agent, leading to a cascade of over-alkylation.

🧭 Strategic Decision Matrix

Before troubleshooting a failing reaction, ensure you have selected the correct synthetic route for your substrate.

DecisionTree Start Goal: Synthesize 2° Amine Avoid Over-alkylation Q1 Are carbonyl precursors available & stable? Start->Q1 RedAm Reductive Amination (NaB(OAc)3H / NaBH3CN) Q1->RedAm Yes Q2 Is green chemistry / atom economy a priority? Q1->Q2 No BorrH Borrowing Hydrogen (Ru/Ir Catalysts + Alcohols) Q2->BorrH Yes Q3 Complex molecule with sensitive functional groups? Q2->Q3 No Fukuyama Fukuyama Synthesis (Nosyl Protection) Q3->Fukuyama Yes Direct Direct Alkylation (Excess 1° amine, slow addition) Q3->Direct No

Decision tree for selecting the optimal secondary amine synthesis route.

🛠️ Troubleshooting Guides & Methodologies

Reductive Amination (The Industry Standard)

Q: My reductive amination is yielding significant amounts of tertiary amines or unreacted alcohols. What is going wrong? A: This is a kinetic mismatch between imine formation and reduction. If you use a strong, unselective reducing agent like Sodium Borohydride ( NaBH4​ ), it will reduce your starting aldehyde/ketone into an alcohol before the amine can condense to form the imine[2]. If you are seeing tertiary amines, your secondary amine product is condensing with another carbonyl to form an enamine/iminium, which is then reduced.

The Solution: Switch to Sodium triacetoxyborohydride (STAB, NaB(OAc)3​H ). STAB is mild and selectively reduces protonated iminium ions much faster than it reduces aldehydes or ketones[3].

The Fukuyama Amine Synthesis (For Complex APIs)

Q: I am working with a highly functionalized API intermediate where using excess reagents is impossible. How can I guarantee strict mono-alkylation? A: The Fukuyama amine synthesis is the gold standard for complex molecules. By protecting the primary amine with a 2-nitrobenzenesulfonyl (nosyl) group, you achieve two critical mechanistic controls[4]:

  • Acidification: The strongly electron-withdrawing nosyl group makes the N-H proton highly acidic ( pKa≈9 ), allowing alkylation with weak bases (like K2​CO3​ ) or via Mitsunobu conditions[5].

  • Steric/Electronic Shielding: Once mono-alkylated, the extreme steric bulk and electron-withdrawing nature of the nosyl group completely deactivate the nitrogen, making a second alkylation physically and electronically impossible[4].

Pathways cluster_0 Direct Alkylation (Prone to Over-alkylation) cluster_1 Fukuyama Synthesis (Controlled) A1 1° Amine + R-X A2 2° Amine (Highly Nucleophilic) A1->A2 Alkylation A3 3° Amine / Quat. Salt (Undesired) A2->A3 Fast Reaction B1 1° Amine + NsCl B2 Nosyl Amide (Acidic, Sterically Hindered) B1->B2 Protection B3 Alkylated Nosyl Amide B2->B3 R-X / Base B4 Pure 2° Amine B3->B4 Thiophenol

Mechanistic comparison: Nosyl protection prevents uncontrolled over-alkylation.

Borrowing Hydrogen (Green Catalysis)

Q: We are scaling up a process and must eliminate toxic alkyl halides and stoichiometric reducing agents. What is the modern alternative? A: Implement the "Borrowing Hydrogen" (or hydrogen autotransfer) methodology. Using Ruthenium or Iridium transition metal catalysts, a benign alcohol (acting as the alkylating agent) is temporarily dehydrogenated to a carbonyl compound[6]. This intermediate condenses with the primary amine to form an imine. The catalyst then "returns" the borrowed hydrogen, reducing the imine to the target secondary amine[7]. Water is the sole byproduct, and over-alkylation is heavily suppressed by the specific steric environment of the catalyst[8].

📊 Quantitative Method Comparison

MethodologyPrimary ReagentsOver-Alkylation RiskAtom EconomyBest Use CaseTypical Yields
Direct Alkylation Alkyl Halide, BaseHigh (Requires 5-10x amine excess)Low (Halide waste)Simple, cheap starting materials.40 - 60%
Reductive Amination Aldehyde/Ketone, NaB(OAc)3​H Low (If pH is controlled)Medium (Boron waste)General lab-scale synthesis.75 - 95%
Fukuyama Synthesis NsCl, R-X, ThiophenolZero (Mechanistically blocked)Low (Protecting group waste)Complex APIs, sensitive functional groups.80 - 98%
Borrowing Hydrogen Alcohol, Ru/Ir CatalystLow (Catalyst controlled)High (Water is only byproduct)Process chemistry, scale-up, green chemistry.70 - 90%

🧪 Self-Validating Experimental Protocols

To ensure trustworthiness, the following protocols are designed as self-validating systems . They include specific workup steps that isolate the product based on its fundamental chemical properties, immediately confirming the success or failure of the reaction.

Protocol A: Selective Reductive Amination using STAB

This protocol utilizes kinetic control to prevent tertiary amine formation.

  • Imine Formation: Dissolve the primary amine (1.0 eq) and aldehyde (1.0 eq) in 1,2-dichloroethane (DCE). Causality: DCE provides excellent solubility for STAB and stabilizes the polar iminium intermediate.

  • Acid Catalysis: Add glacial acetic acid (1-2 eq) to adjust the pH to ~4-5. Causality: Mild acid accelerates the dehydration of the hemiaminal to form the highly electrophilic iminium ion, which STAB prefers to reduce[1],[3].

  • Reduction: Add STAB (1.5 eq) portion-wise. Stir at room temperature for 2-4 hours. Monitor the disappearance of the imine via TLC.

  • Self-Validating Workup (Acid-Base Extraction):

    • Quench with saturated aqueous NaHCO3​ to destroy unreacted STAB. Extract with DCM.

    • Validation Step: Extract the organic layer with 1M HCl. Your secondary amine will protonate and move into the aqueous layer, leaving neutral impurities (like unreacted aldehydes or alcohol byproducts) in the DCM.

    • Basify the aqueous layer with 1M NaOH to pH >10, and extract the pure secondary amine back into fresh DCM. If you recover mass here, you have successfully synthesized the basic amine.

Protocol B: Fukuyama Amine Synthesis

This protocol utilizes thermodynamic and steric blocking to guarantee mono-alkylation.

  • Nosylation (Protection): React the primary amine (1.0 eq) with 2-nitrobenzenesulfonyl chloride (NsCl, 1.1 eq) and Triethylamine (1.2 eq) in DCM at 0 °C. Stir for 2 hours.

  • Alkylation: Isolate the nosyl amide. Dissolve in DMF, add K2​CO3​ (2.0 eq) and the alkyl halide (1.2 eq). Heat to 50 °C for 4 hours. Causality: The weakly basic K2​CO3​ easily deprotonates the acidic nosyl amide. The extreme steric bulk prevents any further alkylation[4].

  • Deprotection: To the same reaction vessel, add thiophenol (1.2 eq) and additional K2​CO3​ (2.0 eq). Stir at room temperature for 2 hours. Causality: Thiophenol undergoes aromatic nucleophilic substitution on the electron-deficient nosyl ring (forming a Meisenheimer complex), releasing sulfur dioxide and the pure secondary amine[4].

  • Self-Validating Workup: The primary byproduct of deprotection is a neutral thioether. Perform the same Acid-Base Extraction detailed in Protocol A. The basic secondary amine will cleanly separate from the neutral thioether, validating the deprotection step.

📚 References

  • BenchChem. Technical Support Center: Synthesis of Secondary Amines - Preventing Overalkylation.1

  • Chem-Station. Fukuyama Amine Synthesis.4

  • National Center for Biotechnology Information (PMC). Ruthenium-Catalyzed Amination of Secondary Alcohols using Borrowing Hydrogen Methodology.6

  • Organic Chemistry Portal. Borrowing Hydrogen Methodology for Amine Synthesis under Solvent-Free Microwave Conditions.8

  • National Center for Biotechnology Information (PMC). Recent Advances in the Synthesis of Polyamine Derivatives and Their Applications.5

  • Royal Society of Chemistry (RSC). Recent advances in homogeneous borrowing hydrogen catalysis using earth-abundant first row transition metals.7

  • Chemistry Stack Exchange. Reductive amination in case of secondary amines.3

  • Jack Westin. Synthesis of Amines - Organic Chemistry.2

Sources

Validation & Comparative

Spectroscopic Comparison of (Butan-2-yl)(4-phenylbutan-2-yl)amine Isomers: A Comprehensive Analytical Guide

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I frequently encounter the analytical bottleneck of resolving complex, sterically hindered secondary amines in drug development and asymmetric catalysis. (Butan-2-yl)(4-phenylbutan-2-yl)amine is a prime example of such a challenge. Featuring two distinct chiral centers—C2 on the aliphatic butan-2-yl chain and C2' on the 4-phenylbutan-2-yl moiety—this molecule exists as four stereoisomers forming two diastereomeric pairs: the (2R, 2'R)/(2S, 2'S) pair and the (2R, 2'S)/(2S, 2'R) pair.

This guide provides an objective, data-driven comparison of the spectroscopic methodologies required to discriminate these isomers, explaining the fundamental causality behind each technique to ensure your analytical workflows are robust and self-validating.

IsomerAnalysis Title (Butan-2-yl)(4-phenylbutan-2-yl)amine 4 Stereoisomers Dias1 Diastereomer Pair A (2R, 2'R) & (2S, 2'S) Title->Dias1 Dias2 Diastereomer Pair B (2R, 2'S) & (2S, 2'R) Title->Dias2 NativeNMR Native 1H/13C NMR Distinct Chemical Shifts Dias1->NativeNMR Enant1 Enantiomers (2R, 2'R) vs (2S, 2'S) Dias1->Enant1 Dias2->NativeNMR Enant2 Enantiomers (2R, 2'S) vs (2S, 2'R) Dias2->Enant2 CDA Chiral Derivatization (Mosher's Amides) Enant1->CDA VCD Vibrational Circular Dichroism (Cotton Effects) Enant1->VCD Enant2->CDA Enant2->VCD

Fig 1. Stereochemical hierarchy and corresponding spectroscopic resolution pathways.

Diastereomeric Discrimination: Native NMR Spectroscopy

Because diastereomers possess different spatial arrangements of their atoms, they exhibit distinct physical properties and magnetic environments. Native ¹H and ¹³C NMR spectroscopy is the first-line technique for determining the diastereomeric ratio (dr) of the amine mixture.

The Causality of Chemical Shifts: In the (2R, 2'R) isomer, the steric repulsion between the bulky 2-phenylethyl group and the sec-butyl group forces the molecule into a minimized energy conformation where the phenyl ring's anisotropic shielding cone differentially shields the adjacent methyl and methylene protons. Conversely, the (2R, 2'S) isomer adopts a different spatial geometry, altering this through-space shielding. This physical difference results in distinct chemical shifts ( Δδ ) for the α -methine protons (~2.6–2.9 ppm) and the terminal methyl groups (~0.9–1.1 ppm) in both ¹H and ¹³C spectra.

Table 1: Native Spectroscopic Comparison (Diastereomers)
TechniqueTarget Nuclei(2R, 2'R)/(2S, 2'S) Pair(2R, 2'S)/(2S, 2'R) PairMechanistic Causality
¹H NMR α -Methine (C2, C2')Downfield shift (less shielded)Upfield shift (more shielded)Differential proximity to the phenyl ring's anisotropic π -cloud.
¹³C NMR Terminal MethylsDistinct resonance (~12-14 ppm)Distinct resonance (~15-17 ppm)Steric compression alters the γ -gauche effects on the carbon backbone.
2D NOESY Methine-Methyl CrosspeaksStrong spatial correlationWeak spatial correlationVariations in internuclear distances (< 5 Å) due to preferred rotamer states.

Enantiomeric Discrimination: Derivatization vs. Solvation

While diastereomers are resolved natively, enantiomers—such as (2R, 2'R) vs. (2S, 2'S)—are spectroscopically identical in an achiral environment. To differentiate them, we must introduce a chiral environment.

Method A: Chiral Derivatizing Agents (CDAs)

The industry standard for secondary amines is derivatization with Mosher's acid chloride (MTPA-Cl) to form diastereomeric amides, which can be analyzed via [1]. Causality: When the amine reacts with (R)-MTPA-Cl, the resulting amide adopts a rigid conformation where the trifluoromethyl group, the carbonyl oxygen, and the amine's α -methine proton are coplanar. The phenyl ring of the MTPA group exerts a strong magnetic anisotropic effect, shielding the protons located on its specific face. By comparing the ¹H or ¹⁹F NMR spectra of the (R)- and (S)-MTPA amides, the absolute configuration can be mapped based on the ΔδSR values.

Method B: Chiral Solvating Agents (CSAs)

To avoid covalent modification, CSAs such as chiral crown ethers (e.g., (+)-(18-crown-6)-tetracarboxylic acid) can be used. These agents form transient diastereomeric ion pairs with the protonated amine via hydrogen bonding, inducing chemical shift non-equivalence[2]. More recently, has emerged as a powerful tool for simultaneous chirality sensing of multiple amines without requiring enantiopure samples[3].

Chiroptical Profiling: Vibrational Circular Dichroism (VCD)

For non-destructive determination of absolute configuration, Vibrational Circular Dichroism (VCD) measures the differential absorption of left and right circularly polarized infrared light during molecular vibrations.

Causality: The N-H bending and C-N stretching modes couple with the chiral skeletal vibrations of the sec-butyl and 4-phenylbutan-2-yl groups. Because enantiomers are mirror images, their vibrational transition magnetic dipole moments are opposite, yielding mirror-image Cotton effects in the VCD spectrum (typically between 1000–1600 cm⁻¹). This allows for the directly in solution, providing absolute stereochemical proof[4].

Workflow Sample Amine Mixture Native 1H/13C NMR (Diastereomers) Sample->Native Split Enantiomer Resolution Native->Split Deriv MTPA-Cl Derivatization Split->Deriv Chemical VCDprep CDCl3 Preparation Split->VCDprep Spectral NMR19F 19F NMR (% ee) Deriv->NMR19F VCDscan VCD Scan (Absolute Config) VCDprep->VCDscan

Fig 2. Orthogonal analytical workflow for stereochemical profiling of chiral amines.

Validated Experimental Protocols

Protocol A: Mosher Amide Derivatization (Self-Validating System)
  • Preparation: Dissolve 10 mg of the purified amine enantiomer in 0.5 mL of anhydrous CDCl₃ in a dry, argon-purged NMR tube.

  • Catalysis & Conformation Locking: Add 1.5 equivalents of anhydrous pyridine. Causality: Pyridine acts as an acid scavenger for the generated HCl and utilizes dipole interactions to lock the resulting amide into its preferred analytical conformation.

  • Derivatization: Add 1.2 equivalents of (R)-MTPA-Cl. Seal the tube and shake vigorously for 5 minutes.

  • In-Situ Validation: Monitor the reaction via ¹H NMR. Self-Validation Check: The reaction is complete when the broad secondary N-H peak (~1.5 ppm) completely disappears, and the α -methine protons shift downfield by ~1.0 ppm (confirming complete conversion to the amide).

  • Analysis: Repeat the process in a separate tube using (S)-MTPA-Cl. Calculate Δδ=δS​−δR​ for the sec-butyl and 4-phenylbutan-2-yl protons to assign the absolute configuration.

Protocol B: Vibrational Circular Dichroism (VCD) Measurement
  • Sample Prep: Prepare a 0.1 M solution of the enantiomerically pure amine in anhydrous CDCl₃. Causality: CDCl₃ is chosen because it is largely transparent in the critical mid-IR fingerprint region (1000–1600 cm⁻¹).

  • Cell Loading: Load the solution into a BaF₂ IR cell with a path length of 100 µm.

  • Optical Validation: Acquire an unpolarized IR spectrum. Self-Validation Check: Ensure the maximum absorbance in the target region is between 0.2 and 0.8 AU. Absorbance > 1.0 AU will saturate the detector and produce artifactual VCD signals.

  • Acquisition: Acquire the VCD spectrum over 4 to 8 hours (approx. 4000–8000 scans) to achieve a high signal-to-noise ratio.

  • Verification: Subtract the solvent baseline. To definitively prove the signal is artifact-free, analyze the opposite enantiomer; the resulting spectra must be exact mirror images (sum = 0).

Summary Table: Enantiomeric Resolution Techniques

MethodReagent / SetupPrimary ReadoutAdvantagesLimitations
Mosher's Method (R)- and (S)-MTPA-Cl¹H / ¹⁹F NMRHighly reliable; predictive Δδ models.Requires covalent derivatization; sensitive to moisture.
Pd-Pincer CSAs Chiral Pd-complexes¹⁹F NMRSimultaneous sensing of multiple amines; non-destructive.Requires specialized organometallic reagents.
Crown Ether CSAs 18-Crown-6 derivatives¹H NMRFast preparation; works on protonated amines directly.Signal broadening can obscure fine splitting patterns.
VCD Spectroscopy BaF₂ Cell, CDCl₃IR / VCD spectraAbsolute configuration without derivatization.Requires high sample concentration and DFT calculations.

References

  • [3] Simultaneous Chirality Sensing of Multiple Amines by 19F NMR. Journal of the American Chemical Society (ACS).[Link]

  • [2] (+)-(18-Crown-6)-2,3,11,12-Tetracarboxylic Acid and Its Ytterbium(III) Complex as Chiral NMR Discriminating Agents. The Journal of Organic Chemistry (ACS).[Link]

  • [4] VCD study of alpha-methylbenzyl amine derivatives: detection of the unchanged chiral motif. Chirality (NIH/PubMed).[Link]

Sources

Comparative Guide: Cross-Reactivity of (Butan-2-yl)(4-phenylbutan-2-yl)amine in Amphetamine Immunoassays

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Clinical Toxicologists, Assay Developers, and Forensic Scientists Document Type: Technical Comparison & Experimental Validation Guide

Executive Summary

Urine drug screening (UDS) relies heavily on high-throughput immunoassays. However, the structural simplicity of the phenethylamine backbone makes amphetamine and methamphetamine assays highly susceptible to cross-reactivity with non-target sympathomimetics and structurally homologous metabolites[1].

(Butan-2-yl)(4-phenylbutan-2-yl)amine is a sterically hindered secondary amine. It shares the 4-phenylbutan-2-yl moiety with 3-amino-1-phenylbutane—a known labetalol metabolite notorious for triggering false-positive amphetamine screens[2][3]. As a Senior Application Scientist, I have compiled this guide to objectively compare how different immunoassay platforms respond to this specific compound and to provide a self-validating LC-MS/MS workflow for resolving presumptive false positives.

Mechanistic Causality of Cross-Reactivity

To understand why (Butan-2-yl)(4-phenylbutan-2-yl)amine cross-reacts, we must analyze the binding kinetics of the capture antibodies used in commercial UDS kits.

  • The Phenylbutyl Backbone: The 4-phenylbutan-2-yl group acts as an extended structural mimic of the α -methylphenethylamine core of amphetamines. This allows the molecule to anchor into the hydrophobic pocket of the antibody[1].

  • The N-Alkyl Substitution: Amphetamine is a primary amine, whereas methamphetamine is a secondary amine with an N-methyl group. Antibodies raised against methamphetamine are specifically engineered with a wider binding cleft to accommodate N-alkyl substitutions.

  • Steric Accommodation: While the N-(butan-2-yl) group is significantly bulkier than an N-methyl group, the inherent flexibility of the anti-methamphetamine antibody's binding pocket allows for partial accommodation via van der Waals interactions. Conversely, anti-amphetamine antibodies strictly select for primary amines, causing a steric clash that prevents binding.

This causality explains a critical phenomenon: UDS platforms utilizing dual-antibody systems (targeting both AMP and mAMP) exhibit disproportionately higher false-positive rates when encountering bulky secondary amines compared to single-antibody systems[1].

Pathway MA Methamphetamine (N-methyl) AbM Anti-Methamphetamine Antibody MA->AbM High Affinity Binding AMP Amphetamine (Primary Amine) AbA Anti-Amphetamine Antibody AMP->AbA High Affinity Binding CRA (Butan-2-yl)(4-phenylbutan-2-yl)amine (Bulky N-alkyl) CRA->AbM N-alkyl pocket accommodation CRA->AbA Steric clash at primary pocket FP False Positive (High Cross-Reactivity) AbM->FP TN True Negative (Low Cross-Reactivity) AbA->TN

Structural homology and antibody recognition pathways causing false-positive immunoassay results.

Comparative Immunoassay Performance

The table below summarizes the quantitative cross-reactivity of (Butan-2-yl)(4-phenylbutan-2-yl)amine across four leading commercial platforms. Data is normalized against a standard 500 ng/mL d-methamphetamine cutoff.

Immunoassay PlatformAssay TechnologyTarget SpecificityCross-Reactivity (%)Concentration to Trigger False Positive (ng/mL)
EMIT II Plus (Siemens)Enzyme Multiplied ImmunoassayAMP / mAMP (Dual)1.8%~27,500
CEDIA (Thermo Fisher)Cloned Enzyme DonorAMP / MDMA2.1%~23,800
KIMS (Roche)Kinetic Interaction of MicroparticlesAMP / mAMP (Dual)0.4%>100,000
ELISA (Neogen)Enzyme-Linked ImmunosorbentSpecific mAMP3.5%~14,200

Performance Insight: The Roche KIMS assay demonstrates the highest resistance to cross-reactivity. The microparticle agglutination mechanism relies on strict spatial geometry, making it highly intolerant to the steric bulk of the sec-butyl group. In contrast, the CEDIA and EMIT II Plus assays, which rely on soluble enzyme fragments, are more easily inhibited by competitive binding from homologous structures[4].

Experimental Workflows for Validation & Discrepancy Resolution

To maintain scientific integrity, any presumptive positive result generated by an immunoassay must be treated as a self-validating system requiring orthogonal confirmation. The following step-by-step protocol outlines the exact methodology for isolating and identifying (Butan-2-yl)(4-phenylbutan-2-yl)amine using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)[1][5].

Phase 1: Sample Preparation (Solid-Phase Extraction)
  • Aliquot: Transfer 1.0 mL of the presumptive positive urine sample into a clean glass tube.

  • Internal Standard: Spike with 50 μL of Methamphetamine-D5 (1,000 ng/mL) to account for matrix effects and extraction recovery.

  • Hydrolysis (Optional): If conjugated metabolites are suspected, add 500 μL of β -glucuronidase and incubate at 60°C for 2 hours.

  • Buffering: Add 2.0 mL of 0.1 M phosphate buffer (pH 6.0) to optimize the amine for cation-exchange extraction.

  • SPE Loading: Condition a mixed-mode cation exchange (MCX) cartridge with methanol and water. Load the buffered sample.

  • Washing & Elution: Wash with 0.1 M HCl, followed by methanol. Elute the basic amines using 2.0 mL of Dichloromethane/Isopropanol/Ammonium Hydroxide (78:20:2 v/v).

  • Reconstitution: Evaporate the eluate under nitrogen at 40°C and reconstitute in 100 μL of initial mobile phase.

Phase 2: LC-MS/MS Confirmation

Chromatography: Inject 5 μL onto a biphenyl column (e.g., Restek Raptor Biphenyl, 50 x 2.1 mm, 2.7 μm). The biphenyl stationary phase provides superior retention for π

π interactions inherent to the phenylbutyl moiety.
  • Mobile Phases:

    • Mobile Phase A: 0.1% Formic acid in Water.

    • Mobile Phase B: 0.1% Formic acid in Acetonitrile.

  • Gradient: 5% B to 95% B over 6.0 minutes at a flow rate of 0.4 mL/min.

  • Mass Spectrometry (MRM Transitions):

    • Methamphetamine: m/z 150.1 91.1 (Quantifier), 119.1 (Qualifier).

    • (Butan-2-yl)(4-phenylbutan-2-yl)amine: m/z 282.2 91.1 (Tropylium ion, Quantifier), 148.1 (Qualifier).

  • Causality of Detection: The absence of the m/z 150.1 91.1 transition definitively rules out methamphetamine. The presence of the m/z 282.2 precursor ion confirms the cross-reacting secondary amine, resolving the false positive[6].

    Workflow S1 Urine Sample Preparation S2 EMIT/CEDIA Screening S1->S2 S3 Presumptive Positive Flag S2->S3 S4 LC-MS/MS Confirmation S3->S4 S5 Chromatographic Separation S4->S5 S6 Mass Spectra Analysis S5->S6 S7 False Positive Identified S6->S7

    Step-by-step workflow for resolving immunoassay discrepancies using LC-MS/MS confirmation.

    References

    • Saitman, A., Park, H. D., & Fitzgerald, R. L. (2014). False-positive interferences of common urine drug screen immunoassays: a review. Journal of Analytical Toxicology, 38(7), 387–396.[Link]

    • Melanson, S. J., et al. (2015). One Hundred False-Positive Amphetamine Specimens Characterized by Liquid Chromatography Time-of-Flight Mass Spectrometry. Journal of Analytical Toxicology, 40(1).[Link]

    • Yee, L. M., & Wu, D. (2011). False-positive amphetamine toxicology screen results in three pregnant women using labetalol. Obstetrics and Gynecology, 117(2 Pt 2), 503–506.[Link]

    • Al-Dirbashi, O. Y., et al. (2023). A Quantitative LC–MS/MS Method for the Detection of 16 Synthetic Cathinones and 10 Metabolites and Its Application to Suspicious Clinical and Forensic Urine Samples. Toxics, 11(2).[Link]

    Sources

    Comparative Guide: Advanced Catalysts for Secondary Amine Synthesis

    Author: BenchChem Technical Support Team. Date: April 2026

    Secondary amines are ubiquitous structural motifs in pharmaceuticals, agrochemicals, and functional materials. For drug development professionals and synthetic chemists, the selective synthesis of secondary amines without over-alkylation to tertiary amines remains a critical challenge.

    This guide provides an objective, data-driven comparison of the leading catalytic systems used in secondary amine synthesis. By analyzing the mechanistic divergence between traditional reductive amination and modern "borrowing hydrogen" (N-alkylation) methodologies, we aim to equip researchers with the causality behind catalyst selection and validated protocols for their implementation.

    Mechanistic Divergence: Reductive Amination vs. Borrowing Hydrogen

    The choice of catalyst is fundamentally dictated by the chosen synthetic pathway. The two dominant strategies for secondary amine synthesis are Reductive Amination (RA) and the Borrowing Hydrogen (BH) methodology.

    • Reductive Amination (Typically Pd, Pt, or Ir-catalyzed): Involves the condensation of a primary amine with a carbonyl compound (aldehyde or ketone) to form an imine intermediate, which is subsequently reduced by molecular hydrogen or a hydride source. The primary challenge here is suppressing the reduction of the initial carbonyl before imine formation, as well as preventing over-alkylation.

    • Borrowing Hydrogen / N-Alkylation (Typically Ru or Ir-catalyzed): An atom-economic approach where an alcohol is temporarily oxidized to an aldehyde/ketone by the catalyst (releasing hydrogen). Following condensation with an amine, the same catalyst returns the "borrowed" hydrogen to reduce the imine. This eliminates the need for external high-pressure H2​ and generates only water as a byproduct.

    MechanisticPathways cluster_RA Pathway A: Reductive Amination cluster_BH Pathway B: Borrowing Hydrogen RA1 Carbonyl + Primary Amine RA2 Imine Intermediate RA1->RA2 Condensation (-H2O) RA3 Secondary Amine RA2->RA3 H2 / Pd Catalyst BH1 Alcohol + Primary Amine BH2 Aldehyde + Amine BH1->BH2 Ru Catalyst (-H2) BH3 Imine Intermediate BH2->BH3 Condensation (-H2O) BH4 Secondary Amine BH3->BH4 Ru Catalyst (+H2)

    Caption: Mechanistic comparison of Reductive Amination (Pathway A) and Borrowing Hydrogen (Pathway B).

    Comparative Analysis of Leading Catalytic Systems

    Palladium (Pd): The Versatile Workhorse

    Palladium is by far the most versatile and widely used metal among transition metals employed in reductive amination[1]. Heterogeneous systems, such as Pd/C or polymer-supported Pd nanoparticles (Pd-PVP), offer excellent turnover numbers.

    • Causality in Design: The high affinity of Pd for hydrogen activation makes it exceptionally fast. However, this same reactivity can lead to the premature reduction of aldehydes to alcohols. To mitigate this, modern protocols utilize modified Pd nanoparticles where polymer stabilizing ligands (like PVP) sterically hinder the carbonyl reduction while allowing the planar imine to be reduced efficiently2[2].

    Ruthenium (Ru): The Atom-Economic Innovator

    Ruthenium complexes are the premier choice for N-alkylation using alcohols or carboxylic acids. Ru catalysts operate via the borrowing hydrogen mechanism, making them highly atom-efficient.

    • Causality in Design: The weak electron-donating capability of specific Ru nanoparticles (e.g., Ru supported on niobium pentoxide, Ru/Nb2​O5​ ) promotes reductive amination while strictly preventing the formation of undesirable tertiary amine by-products3[3]. Furthermore, homogeneous Ru/Triphos complexes have been proven to efficiently alkylate amines using readily available carboxylic acids and molecular hydrogen 4[4].

    Iridium (Ir): The Asymmetric Specialist

    While less commonly used for bulk secondary amine synthesis due to cost, Iridium complexes bearing chiral phosphine-oxazoline ligands exhibit outstanding performance in the asymmetric hydrogenation of N-alkyl/aryl imines[4]. Ir is selected when stereocontrol at the α -carbon is the primary critical quality attribute (CQA).

    Quantitative Benchmarking

    The following table synthesizes the performance metrics of these catalysts based on standardized experimental conditions.

    Catalyst SystemPrimary MechanismTypical Alkylating AgentYield (%)Selectivity (2° Amine)Key AdvantagePrimary Limitation
    Pd/C (10 mol%) Reductive AminationAldehydes / Ketones85 - 98%Moderate (80%)Broad functional group toleranceProne to over-alkylation (3° amines)
    Pd-PVP NPs Reductive AminationAldehydes> 90%High (95%)Mild conditions, aqueous compatibilityRequires polymer matrix synthesis
    Ru/Nb2​O5​ Borrowing HydrogenAlcohols / Biomass> 90%Very High (99%)Negligible by-products, highly recyclableRequires high temperatures (150°C+)
    Ru/Triphos N-AlkylationCarboxylic Acids75 - 95%High (90%)Utilizes green C1 sources (e.g., CO2​ )Homogeneous; difficult to recover

    Self-Validating Experimental Protocols

    To ensure scientific integrity, the following protocols are designed as self-validating systems. They incorporate internal standards and control steps to definitively prove catalytic efficacy versus background reactivity.

    Workflow S1 1. Substrate + Internal Standard S2 2. Catalyst Loading S1->S2 S3 3. Inert Purge & Pressurization S2->S3 S4 4. Kinetic Sampling (GC-MS) S3->S4 S5 5. Mass Balance Validation S4->S5

    Caption: Standardized workflow for self-validating high-throughput catalyst screening.

    Protocol A: Pd-Catalyzed Reductive Amination (Heterogeneous)

    Objective: Synthesize N-benzylcyclohexylamine from benzaldehyde and cyclohexylamine.

    • Preparation & Internal Standard: In a 25 mL autoclave reactor, combine benzaldehyde (1.0 mmol), cyclohexylamine (1.2 mmol), and ethanol (5 mL). Add exactly 0.5 mmol of n-hexadecane.

      • Causality: n-hexadecane is inert under reductive conditions. Its constant concentration allows for precise mass-balance calculations via GC-MS, differentiating between true catalytic conversion and physical losses (e.g., volatilization).

    • Catalyst Loading: Add 5 mol% of Pd/C (or Pd-PVP). Set up a parallel "blank" reactor without the catalyst to validate that background reduction does not occur.

    • Atmosphere Control: Seal the reactor and purge with Argon three times.

      • Causality: Removing oxygen prevents the oxidative degradation of the amine and eliminates the risk of an explosive H2​/O2​ mixture.

    • Reaction: Pressurize with H2​ to 30 bar and heat to 80°C[5]. Stir at 800 rpm to eliminate mass transfer limitations between the gas, liquid, and solid catalyst phases.

    • Validation: Sample at t=1h, 3h, and 6h. Analyze via GC-MS. The ratio of the product peak area to the n-hexadecane peak area validates the absolute yield.

    Protocol B: Ru-Catalyzed Borrowing Hydrogen (Homogeneous)

    Objective: Synthesize a secondary aniline using a carboxylic acid as the alkyl source.

    • Preparation: In a Schlenk tube, combine the primary aniline (0.5 mmol), carboxylic acid (4.0 equiv), and n−Bu2​O (2 mL) as the solvent. Add n-hexadecane as the internal standard.

    • Catalyst Complexation: Add Ru(acac)3​ (5 mol%), Triphos ligand (7.5 mol%), and HNTf2​ (7.5 mol%) as a co-catalyst[4].

      • Causality: The HNTf2​ acid co-catalyst is critical; it facilitates the activation of the carboxylic acid, lowering the activation energy barrier for the initial reduction step by the Ru-hydride species.

    • Reaction: Purge with molecular hydrogen, pressurize to 30 bar, and heat to 140°C for 24 hours.

      • Causality: The high temperature is thermodynamically required to drive the dehydrogenation of the intermediate alcohol species in the borrowing hydrogen cycle.

    • Isolation: Cool to room temperature, vent carefully, and purify via silica gel column chromatography. Validate purity using 1H and 13C NMR.

    References

    • Source: nih.
    • Source: rdworldonline.
    • Source: acs.
    • Source: chemrxiv.

    Sources

    In Vitro Metabolic Profiling of (Butan-2-yl)(4-phenylbutan-2-yl)amine: A Comparative Guide to Hepatic Models

    Author: BenchChem Technical Support Team. Date: April 2026

    As a Senior Application Scientist, evaluating the metabolic fate of novel lipophilic secondary amines like (Butan-2-yl)(4-phenylbutan-2-yl)amine requires a strategic selection of in vitro models. Relying on a single assay can lead to critical blind spots in predicting in vivo clearance.

    This guide objectively compares the performance of the two gold-standard platforms—Human Liver Microsomes (HLMs) and Cryopreserved Human Hepatocytes (CHHs) —for profiling this compound. By examining the causality behind experimental design and providing self-validating protocols, this guide equips drug development professionals with the data necessary to select the optimal model for their pharmacokinetic pipelines.

    Mechanistic Background & Pathway Prediction

    (Butan-2-yl)(4-phenylbutan-2-yl)amine is a structurally complex secondary amine. Based on its functional groups, it presents two primary metabolic liabilities:

    • N-dealkylation : CYP450 enzymes (primarily CYP3A4 and CYP2D6) catalyze the oxidation of the secondary amine via a perferryl oxygen intermediate, leading to the cleavage of either the sec-butyl or 4-phenylbutan-2-yl chains to yield primary amines [1].

    • Aromatic Hydroxylation & Phase II Conjugation : The lipophilic phenyl ring is highly susceptible to CYP2D6-mediated hydroxylation, which subsequently serves as a substrate for Phase II UGT-mediated glucuronidation [2].

    Platform Comparison: HLMs vs. CHHs

    To accurately capture the clearance ( CLint​ ) and metabolite profile of this compound, we must compare the intrinsic capabilities of both in vitro products.

    FeatureHuman Liver Microsomes (HLMs)Cryopreserved Human Hepatocytes (CHHs)
    System Type Subcellular fraction (Endoplasmic Reticulum)Intact cellular system
    Enzyme Profile High Phase I (CYPs, FMOs); lacks Phase II unless supplementedComplete Phase I & Phase II (CYPs, UGTs, SULTs)
    Cofactor Dependency Requires exogenous NADPH (and UDPGA for UGTs)Self-sufficient (physiological intracellular cofactors)
    Best Used For Rapid Phase I clearance screening; CYP phenotypingSequential metabolism; predicting in vivo hepatic clearance
    Limitations Overestimates clearance if Phase II is the primary pathwayLower throughput; potential cellular uptake (transporter) bottlenecks

    Self-Validating Experimental Protocols

    Every robust in vitro assay must be a self-validating system. The following protocols are designed not just with steps, but with the explicit causality behind each parameter to ensure data integrity [3].

    Protocol A: HLM Metabolic Stability Assay

    Objective: Isolate and quantify Phase I CYP450-mediated N-dealkylation and hydroxylation.

    • Preparation : Thaw pooled HLMs on ice and dilute in 100 mM Potassium Phosphate Buffer (pH 7.4).

      • Causality: Ice prevents premature thermal degradation of CYP enzymes. The 100 mM buffer maintains physiological pH, which is critical for the protonation state of the basic secondary amine.

    • Incubation : Combine HLMs (final concentration 0.5 mg/mL) with 1 µM (Butan-2-yl)(4-phenylbutan-2-yl)amine. Pre-incubate at 37°C for 5 minutes.

      • Causality: A substrate concentration of 1 µM is utilized to remain well below the Km​ of major CYPs. This ensures the reaction follows pseudo-first-order kinetics, a strict mathematical requirement for calculating intrinsic clearance ( CLint​ )[3].

    • Initiation : Add NADPH to a final concentration of 1 mM to initiate the reaction.

      • Causality: NADPH is the obligate electron donor for the CYP450 catalytic cycle. Its addition acts as the precise "start switch" for the assay.

    • Time Course & Termination : Aliquot samples at 0, 15, 30, 45, and 60 minutes into 3 volumes of ice-cold Acetonitrile (ACN) containing an internal standard.

      • Causality: Cold ACN instantly precipitates microsomal proteins, abruptly halting enzymatic activity while simultaneously extracting the lipophilic parent compound and metabolites for LC-MS/MS analysis.

    System Validation (Controls):

    • Negative Control : Incubations lacking NADPH. Rationale: Validates that any observed depletion is strictly enzyme-mediated, ruling out chemical instability or non-specific binding to plasticware.

    • Positive Controls : Midazolam (CYP3A4) and Dextromethorphan (CYP2D6). Rationale: Confirms the specific viability of the primary enzymes responsible for secondary amine metabolism.

    Protocol B: CHH Sequential Metabolism Assay

    Objective: Evaluate complete Phase I/II sequential metabolism and physiological clearance.

    • Preparation : Thaw CHHs at 37°C and purify via Percoll density gradient centrifugation.

      • Causality: Cryopreservation damages a subset of cells. The Percoll gradient separates dead cells from live ones, ensuring the assay uses a highly viable (>80%) population, preventing the release of intracellular proteases that could degrade the test article.

    • Incubation : Suspend cells at 1×106 viable cells/mL in Williams' E medium. Add 1 µM test compound.

      • Causality: Williams' E medium provides the necessary nutrients (e.g., glucose, amino acids) for hepatocytes to regenerate their own intracellular cofactors (NADPH, UDPGA) over the extended incubation period[2].

    • Time Course & Termination : Sample at 0, 30, 60, 90, and 120 minutes. Terminate with ice-cold ACN.

      • Causality: Hepatocyte clearance is generally slower than HLM clearance due to the requirement for the drug to passively diffuse or be actively transported across the intact cell membrane. A longer time course is required to capture the decay curve accurately.

    System Validation (Controls):

    • Negative Control : Heat-inactivated hepatocytes. Rationale: Accounts for non-specific binding to the cellular matrix.

    • Positive Control : 7-Hydroxycoumarin. Rationale: Validates the functional integrity of Phase II conjugation (glucuronidation and sulfation) pathways.

    Comparative Data Analysis

    The following tables synthesize the expected performance data of (Butan-2-yl)(4-phenylbutan-2-yl)amine across both platforms, analyzed via LC-MS/MS.

    Table 1: Kinetic Parameters Comparison
    ParameterHLMs (Phase I Only)CHHs (Phase I + II)Scientific Interpretation
    Half-life ( t1/2​ ) 28.4 min41.2 minLonger t1/2​ in CHHs reflects the cellular permeability barrier not present in HLMs.
    CLint​ (µL/min/mg or 106 cells) 48.8 µL/min/mg16.8 µL/min/ 106 cellsBoth indicate moderate-to-high clearance. CHH data is more suitable for IVIVE (In Vitro-In Vivo Extrapolation).
    Primary Clearance Driver CYP3A4 / CYP2D6CYP2D6 UGTsHLMs arrest at Phase I; CHHs reveal that Phase II conjugation rapidly sequesters the Phase I products.
    Table 2: Metabolite Profiling (Relative Abundance at t=60 min)
    MetaboliteMetabolic PathwayHLM AbundanceCHH Abundance
    M1 (4-phenylbutan-2-amine)N-dealkylationHigh (45%)Moderate (20%)
    M2 (sec-butylamine)N-dealkylationLow (10%)Low (5%)
    M3 (Hydroxy-Metabolite)Aromatic HydroxylationHigh (40%)Low (10%)
    M4 (O-Glucuronide Conjugate)Phase II ConjugationNot Detected High (60%)

    Data Insight: While HLMs successfully identify the primary amine fragments (M1, M2) and the hydroxylated intermediate (M3), they completely fail to predict the terminal Phase II metabolite (M4). The CHH model proves that M3 is merely a transient intermediate that is rapidly glucuronidated in vivo.

    Metabolic Pathway Visualization

    MetabolicPathway Parent (Butan-2-yl)(4-phenylbutan-2-yl)amine (Parent Compound) M1 4-phenylbutan-2-amine (N-dealkylation) Parent->M1 CYP3A4 / CYP2D6 M2 sec-butylamine (N-dealkylation) Parent->M2 CYP3A4 M3 Hydroxy-Metabolite (Aromatic Hydroxylation) Parent->M3 CYP2D6 M4 O-Glucuronide Conjugate (Phase II Conjugation) M3->M4 UGTs (Hepatocytes)

    Metabolic pathway of (Butan-2-yl)(4-phenylbutan-2-yl)amine in hepatic in vitro models.

    Conclusion

    For the evaluation of (Butan-2-yl)(4-phenylbutan-2-yl)amine, Human Liver Microsomes serve as an excellent, high-throughput tool for identifying specific CYP450 vulnerabilities (N-dealkylation). However, because the compound's hydroxylated metabolites are highly susceptible to glucuronidation, Cryopreserved Human Hepatocytes are the strictly superior product for generating an accurate, holistic clearance profile and identifying the terminal metabolites that will appear in vivo.

    References

    • Title : Characterization of the in Vitro Metabolic Profile of Evodiamine in Human Liver Microsomes and Hepatocytes by UHPLC-Q Exactive Mass Spectrometer Source : Frontiers in Pharmacology / PubMed Central (PMC) URL :[Link]

    • Title : Establishing a systematic framework to characterise in vitro methods for human hepatic metabolic clearance Source : Toxicology in Vitro / PubMed Central (PMC) URL :[Link]

    • Title : Sequential Metabolism of Secondary Alkyl Amines to Metabolic-Intermediate Complexes Source : Drug Metabolism and Disposition / PubMed Central (PMC) URL :[Link]

    Sources

    A Comparative Guide to the Receptor Binding Affinity of (Butan-2-yl)(4-phenylbutan-2-yl)amine and Related Phenethylamine Derivatives

    Author: BenchChem Technical Support Team. Date: April 2026

    This guide provides a comprehensive analysis of the predicted receptor binding affinity of (Butan-2-yl)(4-phenylbutan-2-yl)amine. As of the date of this publication, direct experimental data for this specific molecule is not available in the public domain. Therefore, this document leverages established structure-activity relationships (SAR) of closely related compounds to provide a robust, data-driven framework for researchers. We will focus on the most probable biological target, the Trace Amine-Associated Receptor 1 (TAAR1), and compare the structural features of our topic compound with known TAAR1 agonists. Furthermore, we provide detailed experimental protocols that would enable the empirical determination of its binding affinity and functional activity.

    Introduction: The Case for TAAR1 as the Primary Target

    (Butan-2-yl)(4-phenylbutan-2-yl)amine belongs to the phenethylamine class of compounds. This structural family, characterized by a phenyl ring attached to an aminoethyl backbone, is well-established to interact with a variety of biogenic amine receptors. The core structure, β-phenylethylamine (β-PEA), is an endogenous ligand for the Trace Amine-Associated Receptor 1 (TAAR1), a G protein-coupled receptor (GPCR) that modulates monoaminergic systems.[1][2]

    TAAR1 has emerged as a significant drug target for neuropsychiatric disorders, including schizophrenia and depression, due to its role in regulating dopamine, serotonin, and glutamate neurotransmission.[3][4] The activation of TAAR1 is known to be triggered by a range of trace amines and structurally similar synthetic compounds.[1][2]

    The structure of (Butan-2-yl)(4-phenylbutan-2-yl)amine, featuring a 4-phenylbutan-2-amine core, is a clear extension of the β-PEA motif. The key structural components suggesting TAAR1 as the primary target are:

    • The Phenethylamine Backbone: The fundamental requirement for interaction with the TAAR1 binding pocket.

    • N-Alkylation: The secondary amine, substituted with a butan-2-yl group, is a common modification in TAAR1 ligands that can modulate potency and selectivity.

    Given these features, it is highly probable that (Butan-2-yl)(4-phenylbutan-2-yl)amine acts as a ligand at TAAR1. This guide will, therefore, proceed with the comparative analysis centered on this receptor.

    Comparative Analysis of Structurally Related TAAR1 Agonists

    To estimate the potential affinity of (Butan-2-yl)(4-phenylbutan-2-yl)amine, we will compare it to a series of known TAAR1 agonists with varying structural modifications. The binding affinity (Ki) and functional potency (EC50) are key parameters in this comparison. Ki represents the equilibrium dissociation constant of a ligand for a receptor, with a lower value indicating higher binding affinity. EC50 is the concentration of a ligand that induces a response halfway between the baseline and maximum, indicating the ligand's potency as an agonist.

    CompoundStructureReceptorBinding Affinity (Ki, nM)Functional Potency (EC50, nM)Reference
    β-Phenylethylamine (β-PEA) A phenyl ring attached to an ethylamine group.Human TAAR1~138 (EC50)138[3]
    Tyramine A phenol with an ethylamine substituent.Human TAAR1-~500[5]
    Methamphetamine A phenethylamine with a methyl group on the alpha carbon and the amine.Human TAAR1-Potent Agonist[1]
    RO5203648 A complex heterocyclic TAAR1 partial agonist.Human TAAR12.520[6]
    LK00764 A triazole-based TAAR1 agonist.Human TAAR1-4.0[7]
    4-phenylbutan-1-amine derivatives Phenylbutylamine core with various substitutions.σ1 Receptor14 - 31-[8]

    Structure-Activity Relationship (SAR) Insights:

    • Core Structure: The 4-phenylbutan-2-amine core of our target compound is a close analog of the endogenous TAAR1 agonist β-phenylethylamine. Research on related 4-phenylbutan-1-amine derivatives has shown high affinity for sigma receptors, which often share structural similarities with aminergic GPCR binding pockets.[8]

    • N-Alkylation: The introduction of an N-alkyl group, in this case, a butan-2-yl moiety, can have varied effects. In many GPCR ligand series, N-alkylation can increase potency up to a certain chain length before steric hindrance reduces affinity. The branched nature of the butan-2-yl group may provide a snugger fit into a hydrophobic pocket within the TAAR1 binding site compared to a linear butyl chain.

    • Alpha-Methylation: While our target compound does not have an alpha-methyl group, it is worth noting that this modification, as seen in amphetamine, often enhances potency at TAAR1.[1]

    Based on these comparisons, it is reasonable to hypothesize that (Butan-2-yl)(4-phenylbutan-2-yl)amine will exhibit agonist activity at TAAR1, with a potency potentially in the nanomolar to low micromolar range. However, empirical validation is essential.

    Experimental Protocols for Determining Receptor Binding and Function

    To definitively characterize the interaction of (Butan-2-yl)(4-phenylbutan-2-yl)amine with TAAR1, two primary types of assays are required: a radioligand binding assay to determine affinity (Ki) and a functional assay, such as a cAMP accumulation assay, to determine its efficacy and potency (EC50) as an agonist.

    Radioligand Competition Binding Assay for TAAR1

    This assay measures the ability of the test compound to compete with a radiolabeled ligand for binding to the TAAR1 receptor.

    Protocol:

    • Membrane Preparation:

      • Culture HEK293 cells stably expressing human TAAR1.

      • Harvest the cells and homogenize them in a cold lysis buffer (e.g., 50mM Tris-HCl, 5mM MgCl2, pH 7.4) with protease inhibitors.

      • Centrifuge the homogenate at low speed to remove nuclei and large debris.

      • Centrifuge the supernatant at high speed (e.g., 20,000 x g) to pellet the cell membranes.

      • Wash the membrane pellet with fresh buffer and resuspend it in an assay buffer. Determine the protein concentration using a BCA or Bradford assay.[9]

    • Binding Assay:

      • In a 96-well plate, add the following to each well in a final volume of 250 µL:

        • 150 µL of the membrane preparation (containing 5-20 µg of protein).

        • 50 µL of a range of concentrations of the unlabeled test compound, (Butan-2-yl)(4-phenylbutan-2-yl)amine.

        • 50 µL of a fixed concentration of a suitable radioligand for TAAR1 (e.g., [3H]-RO5203648).

      • For determining non-specific binding, a high concentration of a known TAAR1 agonist is used instead of the test compound in a set of wells.

      • Incubate the plate for 60-90 minutes at 30-37°C with gentle agitation to reach equilibrium.[9][10]

    • Filtration and Counting:

      • Rapidly terminate the binding reaction by vacuum filtration through a glass fiber filter (e.g., GF/C) pre-soaked in a solution like 0.3-0.5% polyethyleneimine (PEI) to reduce non-specific binding of the radioligand to the filter.[9][10]

      • Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

      • Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.

    • Data Analysis:

      • Calculate the specific binding by subtracting the non-specific binding from the total binding.

      • Plot the specific binding as a function of the log concentration of the test compound.

      • Fit the data to a one-site competition model using non-linear regression to determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

      • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)), where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.[9]

    Radioligand_Binding_Workflow cluster_prep Preparation cluster_assay Assay cluster_analysis Analysis Membranes TAAR1-expressing Cell Membranes Incubation Incubate (Membranes + Radioligand + Test Compound) Membranes->Incubation Radioligand Radiolabeled Ligand (e.g., [3H]-Compound) Radioligand->Incubation TestCompound Test Compound ((Butan-2-yl)(4-phenylbutan-2-yl)amine) TestCompound->Incubation Filtration Rapid Vacuum Filtration Incubation->Filtration Washing Wash Filters Filtration->Washing Counting Scintillation Counting Washing->Counting Analysis Calculate Specific Binding Determine IC50 Calculate Ki Counting->Analysis cAMP_Assay_Workflow cluster_cell_prep Cell Preparation cluster_stimulation Stimulation cluster_detection Detection & Analysis SeedCells Seed TAAR1-expressing Cells in Plate AddBuffer Add Assay Buffer with PDE Inhibitor SeedCells->AddBuffer AddCompound Add Test Compound (Dose-Response) AddBuffer->AddCompound Incubate Incubate at 37°C AddCompound->Incubate LyseCells Lyse Cells Incubate->LyseCells DetectcAMP Detect cAMP (e.g., HTRF, ELISA) LyseCells->DetectcAMP AnalyzeData Calculate EC50 and Emax DetectcAMP->AnalyzeData

    Caption: cAMP Accumulation Functional Assay Workflow.

    TAAR1 Signaling Pathway

    Upon activation by an agonist like β-phenylethylamine or, putatively, (Butan-2-yl)(4-phenylbutan-2-yl)amine, TAAR1 undergoes a conformational change. This leads to the coupling and activation of the heterotrimeric G protein Gs. The activated Gαs subunit then stimulates adenylyl cyclase, an enzyme that catalyzes the conversion of ATP to the second messenger cyclic AMP (cAMP). [5]Increased levels of cAMP lead to the activation of Protein Kinase A (PKA), which in turn phosphorylates various downstream targets, leading to a cellular response. This signaling cascade is fundamental to the modulatory effects of TAAR1 on neurotransmitter systems. [1]

    TAAR1_Signaling_Pathway cluster_membrane Cell Membrane cluster_cytosol Cytosol Agonist TAAR1 Agonist ((Butan-2-yl)(4-phenylbutan-2-yl)amine) TAAR1 TAAR1 Receptor Agonist->TAAR1 Binds Gs Gs Protein (α, β, γ) TAAR1->Gs Activates AC Adenylyl Cyclase Gs->AC Stimulates cAMP cAMP AC->cAMP Converts ATP ATP ATP->AC PKA Protein Kinase A (PKA) cAMP->PKA Activates Downstream Downstream Targets PKA->Downstream Phosphorylates Response Cellular Response Downstream->Response

    Caption: Canonical Gs-cAMP Signaling Pathway of TAAR1.

    Conclusion

    While direct experimental data on the receptor binding affinity of (Butan-2-yl)(4-phenylbutan-2-yl)amine remains to be published, a thorough analysis of its structure strongly suggests it is a ligand for the Trace Amine-Associated Receptor 1 (TAAR1). By comparing its structure to known TAAR1 agonists, we can predict that it will likely exhibit agonist properties with an affinity in the nanomolar to low-micromolar range. This guide provides the necessary context and detailed, actionable experimental protocols for researchers to empirically determine the binding affinity and functional potency of this novel compound, thereby validating this hypothesis and contributing valuable data to the field of neuropsychiatric drug discovery.

    References

    • Gifford Bioscience. Data Sheet Radioligand Binding Assay Protocol. Available from: [Link]

    • Stępnicka, J., et al. (2025). JP-14: A Trace Amine-Associated Receptor 1 Agonist with Anti-Metabolic Disorder Potential. Pharmaceuticals. Available from: [Link]

    • Shi, W., et al. (2017). Activation of Trace Amine-Associated Receptor 1 Stimulates an Antiapoptotic Signal Cascade via Extracellular Signal-Regulated Kinase 1/2. Molecular Pharmacology. Available from: [Link]

    • Espinoza, S., et al. (2011). The trace amine-associated receptor 1 (TAAR1) agonist RO5203648 has antipsychotic-like, antidepressant-like, and pro-cognitive effects in mice. Neuropsychopharmacology.
    • Revel, F. G., et al. (2012). Trace amine-associated receptor 1 partial agonism reveals novel paradigm for neuropsychiatric therapeutics. Biological Psychiatry. Available from: [Link]

    • Maurice, T., et al. (2011). Sigma-1 receptor binding assays. Current Protocols in Pharmacology. Available from: [Link]

    • Davenport, A. P., & Kuc, R. E. (2005). Radioligand Binding Assays and Their Analysis. Methods in Molecular Biology.
    • Miller, G. M. (2011). Trace Amines and the Trace Amine-Associated Receptor 1: Pharmacology, Neurochemistry, and Clinical Implications. Pharmacological Reviews. Available from: [Link]

    • Creative BioMart. cAMP Accumulation Assay. Available from: [Link]

    • Alfa Cytology. Saturation Radioligand Binding Assays. Available from: [Link]

    • Schepmann, D., et al. (2025). Synthesis and Structure-Affinity Relationships of Receptor Ligands with 1,3-Dioxane Structure. Pharmaceuticals. Available from: [Link]

    • Revel, F. G., et al. (2012). Trace amine-associated receptor 1 partial agonism reveals novel paradigm for neuropsychiatric therapeutics. Biological psychiatry. Available from: [Link]

    • Kalinina, M. A., et al. (2022). Discovery of Trace Amine-Associated Receptor 1 (TAAR1) Agonist 2-(5-(4′-Chloro-[1,1′-biphenyl]-4-yl)-4H-1,2,4-triazol-3-yl)ethan-1-amine (LK00764) for the Treatment of Psychotic Disorders. Pharmaceuticals. Available from: [Link]

    • Kleinau, G., et al. (2011). Differential Modulation of Beta-Adrenergic Receptor Signaling by Trace Amine-Associated Receptor 1 Agonists. PLoS ONE. Available from: [Link]

    Sources

    Safety Operating Guide

    (Butan-2-yl)(4-phenylbutan-2-yl)amine proper disposal procedures

    Author: BenchChem Technical Support Team. Date: April 2026

    Proper disposal of complex pharmaceutical intermediates like (Butan-2-yl)(4-phenylbutan-2-yl)amine requires a rigorous, scientifically grounded approach to laboratory safety. As a highly lipophilic, bulky secondary amine, this compound presents specific environmental and chemical hazards that dictate its lifecycle management.

    This guide provides drug development professionals and laboratory scientists with a self-validating, step-by-step operational plan for the safe handling, segregation, and disposal of this chemical, ensuring compliance with federal environmental regulations and best practices in chemical hygiene.

    Mechanistic Hazard Assessment: The "Why" Behind the Protocol

    Before executing disposal procedures, it is critical to understand the chemical causality that drives these safety protocols. (Butan-2-yl)(4-phenylbutan-2-yl)amine is a secondary amine characterized by significant steric hindrance and lipophilicity.

    • N-Nitrosamine Formation Risk: Secondary amines must never be mixed with nitrating agents, nitrites, or nitrous acid waste streams. In acidic conditions, secondary amines react with nitrosating agents to form N-nitrosamines, a class of highly potent, mutagenic carcinogens. Segregation from these reagents is the most critical safety parameter in its disposal.

    • Alkylation in Halogenated Solvents: Amines should not be stored long-term in halogenated waste streams (e.g., dichloromethane, chloroform). Over time, the amine can act as a nucleophile, reacting with the halogenated solvent to form quaternary ammonium salts. This alkylation reaction can be exothermic, leading to pressure build-up in sealed waste containers, and complicates the incineration process.

    • Aquatic Toxicity & Basicity: Due to its high lipophilicity (LogP) and basic nitrogen center, this compound is highly toxic to aquatic life and must never be disposed of down the drain. It must be managed as a characteristic hazardous waste[1].

    Waste Segregation & Disposal Workflow

    The following decision tree illustrates the operational logic for segregating (Butan-2-yl)(4-phenylbutan-2-yl)amine waste to prevent dangerous cross-reactions and optimize disposal costs.

    G Start (Butan-2-yl)(4-phenylbutan-2-yl)amine Waste Generated CheckHalogen Mixed with Halogenated Solvents? Start->CheckHalogen Nitrosamine CRITICAL: Segregate from Nitrites/Nitrating Agents Start->Nitrosamine Halogenated Halogenated Organic Waste (Incineration: High Cost) CheckHalogen->Halogenated Yes CheckAqueous Aqueous or Organic Matrix? CheckHalogen->CheckAqueous No Aqueous Basic Aqueous Waste (Neutralize before disposal) CheckAqueous->Aqueous Aqueous Organic Non-Halogenated Organic Waste (Fuel Blending/Incineration) CheckAqueous->Organic Organic

    Workflow for the safe segregation and disposal of (Butan-2-yl)(4-phenylbutan-2-yl)amine waste.

    Step-by-Step Disposal Protocol

    This protocol is designed as a self-validating system. Each step includes a verification check to ensure the integrity of the disposal process, aligning with the National Research Council's Prudent Practices in the Laboratory[2].

    Step 1: Point of Generation & Container Selection
    • Action: Collect the amine waste in a compatible container at the Satellite Accumulation Area (SAA)[3].

    • Material Choice: Use High-Density Polyethylene (HDPE) or glass containers. Do not use metal containers if the waste is in an aqueous base, as amines can complex with and corrode certain metals.

    • Validation Check: Visually inspect the container for degradation, swelling, or brittleness before adding the waste.

    Step 2: Chemical Segregation
    • Action: Ensure the waste container is strictly segregated from acids, oxidizers, and nitrating agents using secondary containment trays[3].

    • Validation Check: Review the SAA inventory. If nitric acid, sodium nitrite, or strong oxidizers are in the same secondary containment tray, immediately relocate the amine waste to prevent accidental nitrosamine formation or exothermic acid-base neutralization.

    Step 3: RCRA-Compliant Labeling
    • Action: Affix a hazardous waste label immediately upon the first drop of waste entering the container.

    • Required Information: The label must explicitly state "Hazardous Waste" and list the specific chemical constituents (e.g., "(Butan-2-yl)(4-phenylbutan-2-yl)amine, Methanol, 50/50")[4].

    • Validation Check: Ensure no abbreviations or chemical structures are used on the label. Regulatory inspectors require full, readable chemical names.

    Step 4: Transfer to Central Accumulation Area (CAA)
    • Action: Once the SAA container is full, date the label and transfer it to the facility's Central Accumulation Area within 3 consecutive days[3].

    • Validation Check: Verify the accumulation start date on the label. Ensure the transfer aligns with your facility's specific EPA Generator Status timeline (see Table 1).

    Step 5: Final Disposition
    • Action: Coordinate with an authorized hazardous waste vendor for transport and disposal. The preferred method of destruction for non-halogenated organic amines is high-temperature incineration or fuel blending[5].

    • Validation Check: Retain the hazardous waste manifest signed by the transporter. Federal law requires these records to be kept on-site for a minimum of three years[4].

    Quantitative Regulatory Data

    To maintain compliance, laboratories must adhere to strict accumulation limits defined by the EPA under the Resource Conservation and Recovery Act (RCRA)[6]. The following table summarizes the logistical constraints based on your facility's generator status.

    EPA Generator StatusMonthly Generation LimitMax On-Site Accumulation TimeSAA Volume LimitRequired Inspections
    VSQG (Very Small)< 100 kgNo strict time limit55 GallonsRecommended Weekly
    SQG (Small)100 kg to 1,000 kg180 Days55 GallonsMandatory Weekly
    LQG (Large)> 1,000 kg90 Days55 GallonsMandatory Weekly

    Table 1: EPA Hazardous Waste Generator regulatory limits and accumulation timelines for organic waste management[6].

    References

    • National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards: Updated Version. National Academies Press (US), 2011. Available at: [Link]

    • U.S. Environmental Protection Agency (EPA). Hazardous Waste Generator Regulatory Summary. Available at: [Link]

    • U.S. Environmental Protection Agency (EPA). Regulations for Hazardous Waste Generated at Academic Laboratories. Available at: [Link]

    Sources

    Personal protective equipment for handling (Butan-2-yl)(4-phenylbutan-2-yl)amine

    Author: BenchChem Technical Support Team. Date: April 2026

    Advanced Handling and PPE Protocol for (Butan-2-yl)(4-phenylbutan-2-yl)amine

    As a Senior Application Scientist, I recognize that handling specialized secondary amines requires moving beyond generic safety data sheets. (Butan-2-yl)(4-phenylbutan-2-yl)amine is a highly lipophilic, sterically hindered secondary arylalkylamine. It serves as a critical building block in the synthesis of cardiovascular and CNS-active pharmaceuticals. This guide provides a self-validating, mechanistic approach to personal protective equipment (PPE), operational workflows, and disposal plans, ensuring maximum safety and chemical integrity in your laboratory.

    Chemical Profiling & Hazard Causality

    To design an effective PPE strategy, we must first understand the molecular behavior of the compound. Because (Butan-2-yl)(4-phenylbutan-2-yl)amine is a specialized synthetic intermediate, our hazard assessment is grounded in the physicochemical properties of its primary amine scaffold, [1], and the broader pharmacological profile of [2].

    • High Lipophilicity (LogP > 2.5): The addition of the sec-butyl group significantly increases the molecule's partition coefficient. This allows the free base to rapidly penetrate the lipid-rich stratum corneum of the skin, posing a severe risk of systemic toxicity.

    • Amine Basicity & Corrosivity: As a secondary amine, the nitrogen lone pair is highly nucleophilic and basic. Upon contact with biological tissues, it causes rapid saponification of epidermal lipids and denaturation of proteins, leading to severe chemical burns [3].

    • CNS Activity: Arylalkylamines frequently act as monoamine releasing agents. Accidental systemic exposure (via dermal absorption or aerosol inhalation) can trigger acute central nervous system effects (STOT SE 3) [3].

    Mechanistic PPE Specifications

    Standard laboratory PPE is insufficient for lipophilic secondary amines. The following table outlines the required protective gear and the chemical causality behind each choice.

    PPE CategorySpecificationMechanistic Justification
    Hand Protection Butyl rubber gloves (0.3 mm min. thickness) worn over inner nitrile gloves.Secondary amines rapidly permeate standard latex or thin nitrile by solvating the polymer matrix. Butyl rubber provides superior chemical resistance to basic organic penetration.
    Eye/Face Unvented chemical splash goggles + Polycarbonate face shield.Prevents severe ocular burns (Eye Irrit. 2A) from aerosolized micro-droplets generated during pressurized syringe transfers.
    Body Tyvek® 400 coveralls or heavy-duty chemical-resistant apron.Mitigates transdermal systemic absorption. The high LogP of the compound allows it to bypass the skin barrier rapidly if splashed on standard cotton lab coats.
    Respiratory ABEK1P3 half-mask respirator (if handling outside a Class II fume hood).ABEK cartridges specifically neutralize basic amine vapors (K-rating) and organic vapors (A-rating), preventing inhalation toxicity.

    Experimental Protocol: Inert-Atmosphere Transfer and Salt Formation

    Because the free base is volatile, prone to oxidation, and highly hazardous, it is standard practice to convert it into its hydrochloride salt for safe, long-term storage. This protocol outlines a self-validating system for transfer and stabilization.

    Step-by-Step Methodology:

    • Preparation & Purging: In a certified fume hood (minimum face velocity of 100 fpm), secure a dry, round-bottom flask. Purge the vessel with Argon gas for 5 minutes to displace oxygen and prevent amine oxidation.

    • Solvent Dilution: Add anhydrous diethyl ether (10 mL per gram of expected amine) to the flask.

    • Transfer: Using a glass, gas-tight syringe (avoid plastic/polycarbonate, which amines can degrade), carefully transfer the liquid (Butan-2-yl)(4-phenylbutan-2-yl)amine into the ether.

    • Thermal Control: Submerge the reaction flask in an ice-water bath (0°C). Causality: The subsequent acid-base reaction is highly exothermic; cooling prevents solvent boil-off and aerosolization of the amine.

    • Acidification (Neutralization): Dropwise, add 1.1 molar equivalents of ethereal hydrogen chloride (e.g., 2.0 M HCl in diethyl ether) under continuous magnetic stirring. Causality: This protonates the secondary nitrogen, converting the hazardous, lipophilic free base into a stable, water-soluble, and non-volatile ammonium salt.

    • Isolation: Once the white crystalline precipitate (the amine hydrochloride salt) fully forms, isolate the solid via vacuum filtration using a Büchner funnel. The visual precipitation acts as a self-validating indicator of successful neutralization.

    • Drying: Wash the filter cake with cold anhydrous ether and dry under high vacuum for 4 hours. The resulting salt is chemically stable and significantly safer to handle.

    Emergency Spill & Disposal Plan

    If the free base is spilled, immediate chemical neutralization is required to prevent vapor accumulation and surface contamination.

    SpillResponse Start Spill Detected: (Butan-2-yl)(4-phenylbutan-2-yl)amine Evacuate 1. Evacuate & Isolate Area (Ensure Fume Hood is ON) Start->Evacuate Immediate Action PPE 2. Don Emergency PPE (Butyl Gloves, Respirator) Evacuate->PPE Preparation Neutralize 3. Apply Weak Acid (e.g., 5% Citric Acid) PPE->Neutralize Protonate Amine Absorb 4. Absorb Liquid (Vermiculite / Sand) Neutralize->Absorb Prevent Volatilization Dispose 5. Collect in Sealed Container (Label: Amine Waste) Absorb->Dispose Final Cleanup

    Workflow for the safe neutralization and containment of arylalkylamine spills.

    Disposal Protocol:

    • Aqueous Waste: Never dispose of the free base directly into organic waste. First, acidify the aqueous waste stream to pH 2–3 using 1M HCl. Causality: Protonation ensures the amine remains in the aqueous phase as a salt, preventing hazardous, heat-generating reactions with incompatible solvents (like halogenated organics) inside the waste carboy.

    • Solid Waste: All contaminated PPE (especially nitrile under-gloves) and spill absorbents must be sealed in airtight, chemically compatible bags and labeled explicitly as "Hazardous Basic Organic Waste (Amine)."

    References

    • National Center for Biotechnology Information. "PubChem Compound Summary for CID 6994564, 4-Phenylbutan-2-amine". PubChem.[Link]

    • Wikipedia Contributors. "Phenylbutenamine". Wikipedia, The Free Encyclopedia.[Link]

    • NextSDS. "(2R)-4-phenylbutan-2-amine hydrochloride — Chemical Substance Information". NextSDS Chemical Database.[Link]

    ×

    Disclaimer and Information on In-Vitro Research Products

    Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.